CCT68127

Core Science & Biosynthesis

CCT68127: A Technical Guide to its Mechanism of Action in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Abstract

CCT68127 is a potent, orally active, small-molecule inhibitor of Cyclin-Dependent Kinase 2 (CDK2) and Cyclin-Dependent Kinase 9 (CDK9).[1][2][3][4] Developed as a next-generation inhibitor, it demonstrates significant anti-neoplastic activity across a range of cancer cell types, including lung, colon, and neuroblastoma.[1][5][6] Its primary mechanism of action involves the induction of cell cycle arrest and apoptosis through the inhibition of key cellular processes regulated by CDK2 and CDK9.[1][3] A notable characteristic of CCT68127 is its ability to induce "anaphase catastrophe" in cancer cells with supernumerary centrosomes, a common feature of aneuploid tumor cells, leading to selective cancer cell death.[1][5] This technical guide provides an in-depth overview of the molecular mechanism of CCT68127, supported by quantitative data, detailed experimental protocols, and visual diagrams of its signaling pathway and experimental workflows.

Core Mechanism of Action

CCT68127 exerts its anti-cancer effects by targeting two key cyclin-dependent kinases:

• CDK2: A critical regulator of cell cycle progression, particularly the G1 to S phase transition.[1]

• CDK9: A component of the positive transcription elongation factor b (P-TEFb) complex, which is essential for the phosphorylation of the C-terminal domain of RNA polymerase II and subsequent transcriptional elongation of many genes, including those involved in cell survival.[1][3]

The dual inhibition of CDK2 and CDK9 by CCT68127 leads to a cascade of downstream effects within cancer cells:

• Inhibition of Retinoblastoma (RB) Protein Phosphorylation: As a CDK2 inhibitor, CCT68127 prevents the phosphorylation of the RB protein.[1][3] This maintains RB in its active, hypophosphorylated state, where it binds to the E2F transcription factor, thereby preventing the expression of genes required for S-phase entry and leading to G1 cell cycle arrest.[1]

• Reduced RNA Polymerase II Phosphorylation: By inhibiting CDK9, CCT68127 decreases the phosphorylation of the large subunit of RNA polymerase II.[1][3] This leads to a reduction in the transcription of short-lived mRNAs, many of which encode for proteins critical for cancer cell survival and proliferation, such as the anti-apoptotic protein MCL1 and the oncogene MYCN.[1][6]

• Induction of Anaphase Catastrophe: In cancer cells with an abnormal number of chromosomes (aneuploidy), which often possess extra centrosomes, CCT68127's inhibition of CDK2/9 has been shown to prevent the clustering of these supernumerary centrosomes during mitosis.[5] This leads to multipolar anaphase and ultimately, a form of mitotic cell death known as anaphase catastrophe.[5] This mechanism provides a degree of selectivity for cancer cells over normal, non-aneuploid cells.[5]

• Downregulation of PEA15 Phosphorylation: CCT68127 has been observed to reduce the phosphorylation of PEA15 (phosphoprotein enriched in astrocytes 15), a protein implicated in regulating cell proliferation and apoptosis.[5]

Signaling Pathway

The following diagram illustrates the primary signaling pathways affected by CCT68127.

Caption: CCT68127 signaling pathway in cancer cells.

Quantitative Data

The anti-proliferative and pro-apoptotic activity of CCT68127 has been quantified in various cancer cell lines.

Cell Line	Cancer Type	Parameter	Value	Concentration	Reference
A549	Lung Cancer	Growth Inhibition	71.5% (SD = 3.6%)	1 µM	[1]
H2122	Lung Cancer	Growth Inhibition	88.5% (SD = 6.4%)	1 µM	[1]
H522	Lung Cancer	Growth Inhibition	33.6% (SD = 6.6%)	1 µM	[1]
H1703	Lung Cancer	Growth Inhibition	31.6% (SD = 5.0%)	1 µM	[1]
Hop62	Lung Cancer	Growth Inhibition	57.2% (SD = 4.5%)	1 µM	[1]
Beas-2B	Normal Bronchial Epithelial	Growth Inhibition	10.6% (SD = 3.6%)	1 µM	[1]
Various	Lung Cancer (KRAS Mutant)	IC50	Statistically lower (P=0.02) than KRAS wild-type	Not specified	[1]
Various	Lung Cancer	Apoptosis Induction	Up to 42.6% (SD = 5.5%)	2 µM	[1]
HT29	Colon Cancer	GI50	~1.5 µM	Not applicable	[5]
RKO	Colon Cancer	GI50	~2 µM	Not applicable	[5]
Kelly	Neuroblastoma (MYCN amplified)	Proliferation	Highly sensitive	Not specified	[6]
SKNAS	Neuroblastoma (MYCN non-amplified)	Proliferation	Less sensitive	Not specified	[6]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Cell Proliferation Assay (Sulforhodamine B - SRB Assay)

This protocol is adapted from Whittaker et al. (2004) as cited in the study of CCT068127.[5]

• Cell Seeding: Plate cells in 96-well plates at a density that will allow for logarithmic growth during the treatment period and incubate overnight.

• Compound Treatment: Treat cells with a serial dilution of CCT68127. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for a period of 72 hours.

• Fixation: Gently aspirate the culture medium and fix the cells by adding cold 10% (w/v) trichloroacetic acid (TCA) and incubating for 60 minutes at 4°C.

• Washing: Wash the plates five times with tap water and allow them to air dry.

• Staining: Add 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate for 30 minutes at room temperature.

• Washing: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye. Allow the plates to air dry.

• Solubilization: Add 10 mM Tris base solution to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Measure the absorbance at 510 nm using a microplate reader. The absorbance is proportional to the cell number.

Western Blotting for Phospho-Protein Analysis

This protocol is based on standard western blotting procedures mentioned for CCT68127 analysis.[5][7][8]

• Cell Lysis: Treat cells with the desired concentrations of CCT68127 for the specified time. Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Sample Preparation and SDS-PAGE: Normalize protein concentrations and add Laemmli sample buffer. Boil the samples for 5-10 minutes. Load equal amounts of protein onto a Tris-Glycine SDS-PAGE gel and run until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% BSA or non-fat dry milk in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phospho-RB (Ser780, Ser807/811), total RB, phospho-RNA Polymerase II (Ser2), total RNA Polymerase II, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

In Vivo Xenograft Tumor Growth Assay

This is a general protocol for establishing and evaluating the efficacy of CCT68127 in a murine xenograft model, as described in studies with this compound.[5]

• Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 1 x 10^6 cells) into the flank of immunocompromised mice (e.g., nude or NSG mice).

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers regularly (e.g., twice a week). Tumor volume can be calculated using the formula: (Length x Width^2) / 2.

• Treatment Initiation: Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Drug Administration: Administer CCT68127 or vehicle control to the mice via the appropriate route (e.g., oral gavage) at the predetermined dose and schedule.

• Efficacy Evaluation: Continue to monitor tumor volume and body weight throughout the study. At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, immunohistochemistry).

Experimental Workflow and Logical Relationships

The following diagrams illustrate a typical experimental workflow for evaluating CCT68127 and the logical relationship of its multifaceted mechanism of action.

Caption: A typical experimental workflow for CCT68127 evaluation.

Caption: Logical relationships of CCT68127's mechanisms.

Conclusion

CCT68127 is a promising anti-cancer agent with a well-defined mechanism of action centered on the dual inhibition of CDK2 and CDK9. Its ability to induce cell cycle arrest, apoptosis, and anaphase catastrophe, particularly in aneuploid cancer cells, provides a strong rationale for its further development. The data and protocols presented in this guide offer a comprehensive resource for researchers and drug development professionals working with this and similar targeted therapies. Further investigation into the full range of its cellular targets and its efficacy in combination with other anti-cancer agents is warranted.

References

• 1. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cyclacel.com [cyclacel.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

A Comparative Analysis of CCT68127 and Seliciclib: Next-Generation vs. First-Generation CDK Inhibition

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive comparison of CCT68127 and seliciclib (also known as R-roscovitine or CYC202), two cyclin-dependent kinase (CDK) inhibitors with significant implications for cancer therapy. While both compounds target CDKs, CCT68127 represents a next-generation inhibitor with enhanced potency and selectivity over the first-generation compound, seliciclib. This document delves into their distinct chemical properties, mechanisms of action, and preclinical efficacy, supported by quantitative data, detailed experimental methodologies, and visual representations of their molecular interactions and downstream effects. The aim is to furnish researchers and drug development professionals with a thorough understanding of the key differences that position CCT68127 as a more potent therapeutic candidate.

Introduction

Cyclin-dependent kinases (CDKs) are a family of serine/threonine kinases that play a pivotal role in regulating the cell cycle, transcription, and other fundamental cellular processes.[1] Their dysregulation is a hallmark of many cancers, making them attractive targets for therapeutic intervention. Seliciclib, a 2,6,9-substituted purine (B94841) analog, was one of the pioneering small-molecule CDK inhibitors to enter clinical trials.[2] It demonstrated broad-spectrum activity against several CDKs, including CDK1, CDK2, CDK5, CDK7, and CDK9.[3] However, its clinical efficacy was hampered by a modest therapeutic window and off-target effects.[4] This spurred the development of next-generation inhibitors like CCT68127, which was designed based on the purine scaffold of seliciclib to achieve greater potency and selectivity.[5][6] This guide will elucidate the critical distinctions between these two compounds.

Chemical Properties and Structure

Both seliciclib and CCT68127 are purine analogs, but key structural modifications in CCT68127 contribute to its enhanced biological activity.

• Seliciclib (R-roscovitine, CYC202): Its chemical structure is (2R)-2-{[6-(Benzylamino)-9-(propan-2-yl)-9H-purin-2-yl]amino}butan-1-ol.[]

• CCT68127: This compound is a 6-pyridylmethylaminopurine derivative.[8] While the full chemical name is not as commonly cited, its structure has been determined in complex with CDK2.[5]

The primary structural difference lies in the substitution at the 6-position of the purine ring, where CCT68127 incorporates a pyridylmethylamino group. This modification is crucial for its improved potency.[5]

Mechanism of Action and Target Selectivity

Both compounds function as ATP-competitive inhibitors of CDKs, binding to the ATP pocket of the kinase and preventing the phosphorylation of downstream substrates.[5][] However, their target selectivity and potency differ significantly.

Seliciclib is a broad-spectrum CDK inhibitor, targeting:

• CDK2/cyclin E

• CDK2/cyclin A

• CDK7/cyclin H

• CDK9/cyclin T1[9]

It shows weaker activity against CDK1 and CDK5 and is a poor inhibitor of CDK4 and CDK6.[3]

CCT68127 is a more potent and selective inhibitor of:

• CDK2

• CDK9[6][10]

This increased selectivity is thought to contribute to its improved therapeutic index and reduced off-target effects compared to seliciclib.[11] X-ray crystallography studies have revealed that CCT68127's enhanced potency is partly due to hydrogen bonding with the DFG motif of CDK2.[6]

Quantitative Data Presentation

The following tables summarize the quantitative data comparing the in vitro activity of CCT68127 and seliciclib.

Table 1: Comparative Inhibitory Activity (IC50)

Compound	CDK2 (nM)	CDK9 (nM)	Cell Line	IC50 (µM)	Reference
CCT68127	30	110	Murine Lung Cancer (ED1, LKR13, 393P)	< 1	[10]
Human Lung Cancer (Hop62, A549, H2122, H522, H1703)	< 1	[10]
Seliciclib	~700	Not specified	Murine Lung Cancer (ED1, LKR13, 393P)	> 25	[10][12]

Table 2: Effects on Cell Proliferation and Apoptosis in Lung Cancer Cells

Compound	Concentration	Growth Inhibition (%)	Apoptosis Induction (%)	Cell Line	Reference
CCT68127	1 µM	Up to 88.5	Not specified	Human Lung Cancer	[13][14]
2 µM	Not specified	Up to 42.6	Human Lung Cancer	[13][14]
Seliciclib	20 µM	Not specified	Comparable to 1µM CCT68127	Murine Lung Cancer	[10]

These data clearly demonstrate that CCT68127 is significantly more potent than seliciclib in both enzymatic and cell-based assays, achieving similar or greater effects at much lower concentrations.

Signaling Pathways

Both CCT68127 and seliciclib exert their anticancer effects by disrupting key signaling pathways involved in cell cycle progression and transcription.

dot

Caption: Comparative signaling pathways of CCT68127 and seliciclib.

Inhibition of CDK2 by both compounds leads to reduced phosphorylation of the retinoblastoma protein (Rb).[2][5] This maintains Rb in its active, hypophosphorylated state, where it sequesters the E2F transcription factor, thereby preventing the expression of genes required for S-phase entry and leading to cell cycle arrest.[5]

Inhibition of CDK9 (and CDK7 by seliciclib) disrupts the phosphorylation of the C-terminal domain (CTD) of RNA polymerase II.[][15] This is critical for transcriptional elongation. A key consequence of this is the downregulation of short-lived anti-apoptotic proteins, most notably Mcl-1.[][9] The depletion of Mcl-1 is a major contributor to the induction of apoptosis by these inhibitors.

A distinguishing mechanism for CCT68127 is the induction of "anaphase catastrophe" in cancer cells with supernumerary centrosomes.[13][14] By inhibiting CDK2, CCT68127 prevents the clustering of these extra centrosomes, leading to multipolar anaphase and subsequent apoptosis.[13] This mechanism provides a degree of selectivity for cancer cells, which are often aneuploid.[16]

Experimental Protocols

This section outlines the general methodologies employed in the preclinical evaluation of CCT68127 and seliciclib.

6.1. Cell Culture and Proliferation Assays

• Cell Lines: A variety of human and murine cancer cell lines have been used, including lung cancer (e.g., ED1, LKR13, 393P, H522, H1703, A549, Hop62), colon cancer (e.g., HT29, RKO, COLO205), and multiple myeloma (e.g., MM1.S).[5][9][13]

• Culture Conditions: Cells are typically grown in recommended culture medium supplemented with 10% fetal bovine serum (FBS) at 37°C in a 5% CO2 atmosphere.[5]

• Proliferation Assays: Cell viability and growth inhibition are commonly assessed using assays such as the MTT assay or by measuring DNA synthesis via tritiated thymidine (B127349) ([3H]-TdR) or BrdU incorporation.[5][9]

6.2. Apoptosis and Cell Cycle Analysis

• Apoptosis Detection: Apoptosis is quantified by flow cytometry after staining with Annexin V and propidium (B1200493) iodide (PI). Western blot analysis for cleaved PARP and caspases (e.g., caspase-3, -8) is also used to confirm apoptotic cell death.[9]

• Cell Cycle Analysis: Cells are fixed, stained with PI, and analyzed by flow cytometry to determine the percentage of cells in each phase of the cell cycle (sub-G1, G1, S, G2/M).[9]

6.3. Western Blot Analysis

• Protein Extraction and Quantification: Cells are lysed, and protein concentrations are determined using a BCA assay.

• Immunoblotting: Equal amounts of protein are separated by SDS-PAGE, transferred to a membrane, and probed with primary antibodies against target proteins (e.g., pRb, total Rb, RNA Pol II pSer2, Mcl-1, cleaved PARP). Horseradish peroxidase-conjugated secondary antibodies and enhanced chemiluminescence are used for detection.

6.4. In Vivo Tumor Xenograft Studies

• Animal Models: Athymic nude mice are commonly used.

• Tumor Implantation: Cancer cells are injected subcutaneously into the flanks of the mice.

• Drug Administration: Once tumors are established, mice are treated with the CDK inhibitor (e.g., CCT68127) or vehicle control, typically via oral gavage or intraperitoneal injection.

• Efficacy Assessment: Tumor volume is measured regularly, and at the end of the study, tumors are excised and weighed. Overall survival may also be monitored.[13]

dot

Caption: General experimental workflow for preclinical evaluation.

Conclusion

CCT68127 represents a significant advancement over the first-generation CDK inhibitor, seliciclib. Through targeted chemical modifications, CCT68127 exhibits substantially greater potency and selectivity for CDK2 and CDK9. This translates to superior anticancer activity at lower concentrations, as demonstrated by extensive preclinical data. Its ability to induce anaphase catastrophe in aneuploid cancer cells highlights a potentially more cancer-selective mechanism of action. While seliciclib paved the way for CDK inhibitors in oncology, the enhanced profile of CCT68127 and other next-generation inhibitors holds greater promise for clinical translation, offering the potential for improved efficacy and a wider therapeutic window. Further investigation into these next-generation compounds is warranted to fully realize their therapeutic potential in the treatment of various malignancies.

References

• 1. Targeting Protein-Protein Interactions to Inhibit Cyclin-Dependent Kinases [mdpi.com]
• 2. A phase I trial of the selective oral cyclin-dependent kinase inhibitor seliciclib (CYC202; R-Roscovitine), administered twice daily for 7 days every 21 days - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Exploring CCT068127: Targeting CDK2 and CDK9 in Cancer Therapy [synapse.patsnap.com]
• 8. researchgate.net [researchgate.net]
• 9. Seliciclib (CYC202 or R-roscovitine), a small-molecule cyclin-dependent kinase inhibitor, mediates activity via down-regulation of Mcl-1 in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. aacrjournals.org [aacrjournals.org]
• 12. Synthetic Approaches and Clinical Application of Representative Small-Molecule Inhibitors of Cyclin-Dependent Kinase for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Facebook [cancer.gov]
• 16. Lung cancer cells susceptible to inhibitor treatment via newly discovered pathway | MD Anderson Cancer Center [mdanderson.org]

CCT68127: A Technical Guide to a Potent CDK2/9 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth technical overview of CCT68127, a potent and selective inhibitor of Cyclin-Dependent Kinase 2 (CDK2) and Cyclin-Dependent Kinase 9 (CDK9). CCT68127 represents a significant advancement from its parent compound, seliciclib (R-roscovitine), exhibiting enhanced potency and a refined selectivity profile. This document details the discovery, mechanism of action, and preclinical development of CCT68127, presenting key data in a structured format, outlining experimental methodologies, and visualizing complex biological pathways.

Discovery and Optimization

CCT68127 was developed as a next-generation CDK inhibitor, optimized from the purine (B94841) template of seliciclib.[1][2] The design modifications aimed to improve potency, selectivity, and metabolic stability.[1] A key structural feature of CCT68127 is the presence of a pyridyl nitrogen and a methyl group with a defined stereochemistry in the hydroxyalkyl side chain.[1] These modifications allow for additional hydrogen bonding with the DFG motif of CDK2, providing a plausible explanation for its increased potency compared to seliciclib.[1][2] X-ray crystallography studies of CCT68127 in complex with CDK2 have confirmed its binding mode in the ATP pocket, acting as a type I kinase inhibitor.[1]

Mechanism of Action

CCT68127 exerts its anti-cancer effects primarily through the inhibition of CDK2 and CDK9.[1][2]

• CDK2 Inhibition: Inhibition of CDK2 leads to cell cycle arrest, primarily at the G1/S and G2/M phases, and the induction of apoptosis.[1][3] A key downstream effect of CDK2 inhibition is the reduced phosphorylation of the Retinoblastoma protein (Rb).[1][2] Hypophosphorylated Rb remains bound to the E2F transcription factor, preventing the expression of genes required for DNA synthesis and cell cycle progression.[1] In cancer cells with supernumerary centrosomes, CDK2 inhibition by CCT68127 leads to a phenomenon known as "anaphase catastrophe," where the cells fail to properly cluster these extra centrosomes during mitosis, resulting in multipolar anaphase and subsequent cell death.[4][5] This mechanism provides a degree of selectivity for cancer cells, which are often aneuploid.[5]

• CDK9 Inhibition: CDK9 is a component of the positive transcription elongation factor b (P-TEFb), which phosphorylates the C-terminal domain of RNA Polymerase II (RNAPII), a critical step for transcriptional elongation.[1][6] By inhibiting CDK9, CCT68127 reduces RNAPII phosphorylation, leading to the downregulation of short-lived anti-apoptotic proteins such as Mcl-1 and transcription factors like MYCN.[2][6] The suppression of MYCN is particularly relevant in neuroblastoma, where MYCN amplification is a key driver of tumorigenesis.[6]

The dual inhibition of CDK2 and CDK9 results in a potent anti-proliferative and pro-apoptotic effect in various cancer cell lines, including those from lung, colon, melanoma, and neuroblastoma.[1][4][6]

Quantitative Data

The following tables summarize the key quantitative data regarding the activity of CCT68127.

Table 1: In Vitro Kinase Inhibitory Activity of CCT68127 vs. Seliciclib

Kinase Target	CCT68127 IC50 (µM)	Seliciclib IC50 (µM)	Fold Increase in Potency
CDK1/cyclin B	1.12	>10	>9
CDK2/cyclin E	0.03	0.65	22
CDK5/p25	0.11	1.6	15
CDK9/cyclin T1	0.11	1.2	11

Data extracted from a comparative study.[1]

Table 2: Cellular Activity of CCT68127 in Cancer Cell Lines

Cell Line	Cancer Type	CCT68127 GI50 (µM)	Key Molecular Features
HT29	Colon Carcinoma	~0.4	-
RKO	Colon Carcinoma	~0.5	-
ED1	Murine Lung Cancer	< 1	KRAS wild-type
LKR13	Murine Lung Cancer	< 1	KRAS mutant
A549	Human Lung Cancer	~0.5	KRAS mutant
H2122	Human Lung Cancer	~0.3	KRAS mutant
Kelly	Neuroblastoma	Not specified	MYCN amplified

GI50 is the concentration required to inhibit cell growth by 50%. Data compiled from multiple sources.[1][4][6]

Table 3: In Vivo Efficacy of CCT68127

Cancer Model	Dosing Regimen	Outcome
Syngeneic murine lung cancer xenograft (393P cells)	50 mg/kg, oral gavage, once daily for 3 weeks	Significant reduction in tumor growth (P < 0.001) and circulating tumor cells (P = 0.004)
MYCN-amplified neuroblastoma xenografts	Not specified	Tumor regression and prolonged survival

Data from in vivo studies.[4][6]

Experimental Protocols

This section details the methodologies for key experiments cited in the development of CCT68127.

Cell Proliferation Assay (Sulforhodamine B Assay)

• Cell Seeding: Cancer cell lines are seeded into 96-well plates at an appropriate density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with a range of concentrations of CCT68127 or vehicle control (e.g., DMSO) for a specified period (e.g., 72 hours).

• Cell Fixation: After incubation, cells are fixed with 10% trichloroacetic acid (TCA) for 1 hour at 4°C.

• Staining: The plates are washed with water and stained with 0.4% (w/v) sulforhodamine B (SRB) solution in 1% acetic acid for 30 minutes at room temperature.

• Washing: Unbound dye is removed by washing with 1% acetic acid.

• Solubilization: The protein-bound dye is solubilized with 10 mM Tris base solution.

• Absorbance Measurement: The absorbance is read at 570 nm using a microplate reader. The GI50 values are calculated from the dose-response curves.[1]

Cell Cycle Analysis (Propidium Iodide Staining)

• Cell Treatment: Cells are treated with CCT68127 or vehicle control for the desired time points (e.g., 4, 12, 24 hours).

• Cell Harvesting: Cells are harvested by trypsinization and washed with phosphate-buffered saline (PBS).

• Fixation: Cells are fixed in 70% ethanol (B145695) at -20°C overnight.

• Staining: Fixed cells are washed with PBS and stained with a solution containing propidium (B1200493) iodide (PI) and RNase A.

• Flow Cytometry: The DNA content of the cells is analyzed by flow cytometry. The percentage of cells in G1, S, and G2/M phases of the cell cycle is determined.[1]

In Vivo Tumor Xenograft Study

• Cell Implantation: An appropriate number of cancer cells (e.g., 393P murine lung cancer cells) are subcutaneously injected into immunocompetent or immunodeficient mice.[4]

• Tumor Growth: Tumors are allowed to grow to a palpable size.

• Treatment: Mice are randomized into treatment and control groups. The treatment group receives CCT68127 (e.g., 50 mg/kg) via oral gavage daily, while the control group receives a vehicle.[4]

• Tumor Measurement: Tumor volume is measured regularly (e.g., twice a week) using calipers.

• Endpoint: The study is terminated when tumors in the control group reach a predetermined size. Tumors are then excised and weighed. Statistical analysis is performed to determine the significance of tumor growth inhibition.[4]

Reverse Phase Protein Array (RPPA)

• Cell Lysis: Cells treated with CCT68127 or vehicle are lysed to extract proteins.

• Protein Quantification: Protein concentration in the lysates is determined.

• Serial Dilution: Lysates are serially diluted to ensure a linear range of detection.

• Array Printing: The diluted lysates are printed onto nitrocellulose-coated slides using a robotic arrayer.

• Antibody Incubation: Each slide (array) is incubated with a specific primary antibody that recognizes a target protein or a specific phosphorylation event.

• Secondary Antibody and Detection: A labeled secondary antibody is used to detect the primary antibody, and the signal is amplified and visualized.

• Data Analysis: The signal intensity for each spot is quantified, normalized, and analyzed to determine the effect of CCT68127 on the expression and phosphorylation of a wide range of proteins.[4][7]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, visualize the key signaling pathways affected by CCT68127 and a typical experimental workflow for its evaluation.

References

• 1. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Lung cancer cells susceptible to inhibitor treatment via newly discovered pathway | MD Anderson Cancer Center [mdanderson.org]
• 6. cyclacel.com [cyclacel.com]
• 7. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]

CCT68127: A Technical Guide to its Structure, Properties, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

CCT68127 is a potent, orally bioavailable, small-molecule inhibitor of Cyclin-Dependent Kinases (CDKs), primarily targeting CDK2 and CDK9.[1][2] Developed as a second-generation analog of seliciclib (R-roscovitine), CCT68127 exhibits enhanced potency and selectivity, positioning it as a significant tool in cancer research and a potential therapeutic agent.[1][3] This document provides an in-depth overview of the chemical structure, properties, and biological activity of CCT68127, including detailed experimental protocols and visualizations of its mechanism of action.

Chemical Structure and Properties

CCT68127 is a tri-substituted purine (B94841) derivative. The chemical structure of CCT68127 is presented below, alongside its key chemical properties.

Table 1: Chemical Properties of CCT68127

Property	Value	Reference
IUPAC Name	(2R,3S)-3-[[9-(propan-2-yl)-6-(pyridin-3-ylmethylamino)purin-2-yl]amino]pentan-2-ol	MedKoo Biosciences
Synonyms	CCT-068127, αSβR-21	MedChemExpress[1]
CAS Number	660822-23-1	MedKoo Biosciences
Molecular Formula	C₁₉H₂₇N₇O	MedKoo Biosciences
Molecular Weight	369.47 g/mol	MedKoo Biosciences
Appearance	White to off-white solid	N/A
Solubility	Soluble in DMSO	MedKoo Biosciences
Storage	Store at -20°C for long-term storage	MedKoo Biosciences

Biological Activity and Mechanism of Action

CCT68127 functions as an ATP-competitive inhibitor of CDK2 and CDK9. The inhibition of these kinases disrupts key cellular processes, leading to cell cycle arrest, apoptosis, and the suppression of tumor growth.

Inhibition of CDK2 and Cell Cycle Progression

CDK2, in complex with Cyclin E or Cyclin A, is a critical regulator of the G1/S phase transition of the cell cycle. A key substrate of CDK2 is the Retinoblastoma protein (Rb). Phosphorylation of Rb by CDK2 leads to the release of the E2F transcription factor, which in turn activates the transcription of genes required for DNA synthesis. By inhibiting CDK2, CCT68127 prevents the phosphorylation of Rb, maintaining it in its active, growth-suppressive state. This leads to a G1 cell cycle arrest.

CDK2/Rb Signaling Pathway Inhibition by CCT68127.

Inhibition of CDK9 and Transcriptional Regulation

CDK9 is the catalytic subunit of the Positive Transcription Elongation Factor b (P-TEFb). P-TEFb phosphorylates the C-terminal domain (CTD) of RNA Polymerase II (RNAPII), a critical step for the transition from abortive to productive gene transcription. Inhibition of CDK9 by CCT68127 leads to reduced RNAPII phosphorylation, resulting in the downregulation of the transcription of short-lived mRNAs, many of which encode anti-apoptotic proteins and oncogenes like MYC. This transcriptional repression contributes to the pro-apoptotic effects of CCT68127.

CDK9/RNAPII Pathway Inhibition by CCT68127.

Quantitative Biological Data

The inhibitory activity of CCT68127 has been quantified against a panel of kinases and in various cancer cell lines.

Table 2: In Vitro Kinase Inhibitory Activity (IC₅₀)

Kinase	CCT68127 IC₅₀ (µM)	Seliciclib IC₅₀ (µM)	Reference
CDK1/cyclin B	1.12	16.5	Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor[1]
CDK2/cyclin E	0.02	0.45	Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor[1]
CDK4/cyclin D1	>10	>10	Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor[1]
CDK5/p25	0.04	0.6	Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor[1]
CDK7/cyclin H	2.5	4.1	Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor[1]
CDK9/cyclin T	0.04	0.44	Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor[1]

Table 3: Anti-proliferative Activity in Human Cancer Cell Lines (GI₅₀)

Cell Line	Cancer Type	CCT68127 GI₅₀ (µM)	Seliciclib GI₅₀ (µM)	Reference
HT29	Colon	0.7	15.1	Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor[1]
HCT116	Colon	0.4	11.2	Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor[1]
SW620	Colon	0.4	12.8	Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor[1]
A375	Melanoma	0.5	8.9	Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor[1]
SK-MEL-28	Melanoma	0.5	11.5	Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor[1]

Experimental Protocols

Sulforhodamine B (SRB) Assay for Cell Proliferation

This protocol is used to determine the anti-proliferative effects of CCT68127.

Workflow for the Sulforhodamine B (SRB) Assay.

Methodology:

• Cell Seeding: Seed cells in 96-well plates at a density of 1,000-2,000 cells per well and allow them to attach overnight.

• Compound Addition: Add serial dilutions of CCT68127 to the wells.

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Fixation: Gently add 50 µL of cold 50% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C.

• Washing: Wash the plates five times with deionized water.

• Staining: Add 100 µL of 0.4% (w/v) SRB in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Destaining: Wash the plates four times with 1% acetic acid to remove unbound dye.

• Solubilization: Add 200 µL of 10 mM Tris base (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Reading: Measure the optical density at 510 nm using a microplate reader.

Cell Cycle Analysis by Flow Cytometry

This protocol is used to assess the effect of CCT68127 on cell cycle distribution.

Methodology:

• Cell Treatment: Treat cells with the desired concentration of CCT68127 for the indicated time.

• Harvesting: Harvest both adherent and floating cells and wash with PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol (B145695) while vortexing and store at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in PBS containing 100 µg/mL RNase A and 50 µg/mL propidium (B1200493) iodide.

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Analysis: Analyze the DNA content by flow cytometry.

Western Blot Analysis

This protocol is used to detect changes in protein expression and phosphorylation following treatment with CCT68127.

Methodology:

• Cell Lysis: Treat cells with CCT68127, then lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies (e.g., anti-phospho-Rb, anti-total-Rb, anti-phospho-RNAPII, anti-GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Conclusion

CCT68127 is a highly potent and selective inhibitor of CDK2 and CDK9 with significant anti-proliferative activity across a range of cancer cell lines. Its well-defined mechanism of action, involving the disruption of cell cycle progression and transcriptional regulation, makes it a valuable probe for studying CDK biology and a promising candidate for further preclinical and clinical development. The data and protocols presented in this guide offer a comprehensive resource for researchers working with this compound.

References

• 1. Sulforhodamine B (SRB) Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. SRB assay for measuring target cell killing [protocols.io]
• 3. Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation [en.bio-protocol.org]

In Vitro Efficacy of CCT68127 in Colon Cancer: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deregulation of cyclin-dependent kinases (CDKs) is a hallmark of cancer, leading to uncontrolled cell proliferation and survival. This has made CDKs attractive targets for therapeutic intervention. CCT68127 is a novel, potent, and selective inhibitor of CDK2 and CDK9, optimized from the purine (B94841) template of the earlier generation CDK inhibitor, seliciclib. In vitro studies have demonstrated its superior antiproliferative activity in human colon cancer cell lines compared to its predecessor. This technical guide provides an in-depth overview of the in vitro efficacy of CCT68127 in colon cancer, detailing its mechanism of action, experimental protocols, and impact on key cellular processes.

Core Mechanism of Action

CCT68127 exerts its anticancer effects by simultaneously targeting two key cyclin-dependent kinases:

• CDK2: A crucial regulator of cell cycle progression, particularly the G1 to S phase transition.

• CDK9: A component of the positive transcription elongation factor b (P-TEFb), which is essential for the transcription of many genes, including those involved in cell survival.

By inhibiting both CDK2 and CDK9, CCT68127 disrupts two fundamental processes in cancer cells: uncontrolled cell division and the transcription of pro-survival genes.

Quantitative Analysis of In Vitro Efficacy

The in vitro efficacy of CCT68127 has been evaluated in a panel of human colon cancer cell lines. The following tables summarize the key quantitative data from these studies.

Table 1: Antiproliferative Activity of CCT68127 in Colon Cancer Cell Lines

Cell Line	GI50 (µM)
HT29	~0.5
RKO	~0.5
COLO205	<0.5
HCT116	~0.5
Average	0.5

GI50: The concentration of a drug that inhibits cell growth by 50%. Data is derived from studies by Whittaker et al. (2017).

Table 2: Effect of CCT68127 on Cell Cycle Distribution in HT29 Colon Cancer Cells

Treatment	% of Cells in G1 Phase	% of Cells in S Phase	% of Cells in G2/M Phase
Control	~45%	~35%	~20%
CCT68127 (3x GI50)	~60%	~20%	~20%

Data represents the approximate cell cycle distribution after 24 hours of treatment and is based on findings from Whittaker et al. (2017).

Table 3: Induction of Apoptosis by CCT68127 in Colon Cancer Cells

Cell Line	Treatment	% Apoptotic Cells
HT29	CCT68127	Increased apoptosis observed
RKO	CCT68127	Increased apoptosis observed

CCT68127 treatment leads to the induction of apoptosis in colon cancer cells. Specific quantitative data on the percentage of apoptotic cells from the primary source is not available; however, the pro-apoptotic effect is well-documented.

Key Signaling Pathways Affected by CCT68127

CCT68127 modulates several critical signaling pathways to exert its anticancer effects. The following diagrams illustrate these pathways.

Figure 1. CCT68127-mediated inhibition of the CDK2 pathway leading to cell cycle arrest.

Figure 2. CCT68127-mediated inhibition of the CDK9 pathway leading to apoptosis.

Experimental Protocols

Detailed methodologies for the key experiments cited in the evaluation of CCT68127's in vitro efficacy are provided below.

Cell Proliferation Assay (Sulforhodamine B Assay)

This assay measures cell density based on the measurement of cellular protein content.

Protocol:

• Cell Seeding: Seed colon cancer cells in 96-well microtiter plates at an appropriate density and incubate overnight to allow for cell attachment.

• Compound Treatment: Treat the cells with a range of concentrations of CCT68127 or vehicle control and incubate for a specified period (e.g., 72 hours).

• Cell Fixation: Gently remove the culture medium and fix the cells by adding cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for 1 hour.

• Washing: Wash the plates four to five times with slow-running tap water to remove the TCA and air-dry the plates completely.

• Staining: Add 0.4% (w/v) sulforhodamine B (SRB) in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Removal of Unbound Dye: Wash the plates four times with 1% (v/v) acetic acid to remove unbound SRB dye and air-dry the plates.

• Solubilization: Add 10 mM Tris base solution to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Measure the optical density (OD) at 510 nm using a microplate reader. The OD is proportional to the cellular protein mass.

Cell Cycle Analysis (Propidium Iodide Staining and Flow Cytometry)

This method is used to determine the distribution of cells in the different phases of the cell cycle.

Protocol:

• Cell Treatment: Treat colon cancer cells with CCT68127 or vehicle control for the desired time.

• Cell Harvesting: Harvest both adherent and floating cells, wash with ice-cold phosphate-buffered saline (PBS), and centrifuge to obtain a cell pellet.

• Fixation: Resuspend the cell pellet and fix the cells by adding ice-cold 70% ethanol (B145695) dropwise while vortexing. Incubate on ice for at least 30 minutes.

• Washing: Centrifuge the fixed cells, discard the supernatant, and wash the cell pellet with PBS.

• RNAse Treatment: Resuspend the cell pellet in a solution containing RNase A to degrade cellular RNA, preventing it from being stained by propidium (B1200493) iodide.

• DNA Staining: Add propidium iodide (PI) solution to the cell suspension. PI intercalates with DNA, and the amount of fluorescence is directly proportional to the DNA content.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The DNA content is used to distinguish cells in G1 (2n DNA), S (between 2n and 4n DNA), and G2/M (4n DNA) phases of the cell cycle.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Treatment and Harvesting: Treat cells with CCT68127 and harvest both adherent and floating cells. Wash with cold PBS.

• Resuspension: Resuspend the cells in Annexin V binding buffer.

• Staining: Add FITC-conjugated Annexin V and propidium iodide to the cell suspension. Annexin V binds to phosphatidylserine, which is exposed on the outer leaflet of the cell membrane during early apoptosis. Propidium iodide can only enter cells with compromised cell membranes (late apoptotic and necrotic cells).

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the cells by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Western Blotting for Phosphorylated Proteins

This technique is used to detect and quantify the levels of specific proteins, such as phosphorylated RB and RNA Polymerase II, to confirm the on-target effects of CCT68127.

Protocol:

• Cell Lysis: Treat cells with CCT68127, then lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors to preserve the phosphorylation status of proteins.

• Protein Quantification: Determine the protein concentration of the cell lysates using a standard protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the protein of interest (e.g., anti-phospho-RB, anti-phospho-RNA Polymerase II).

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system. The intensity of the bands corresponds to the amount of the target protein.

Conclusion

CCT68127 is a potent dual inhibitor of CDK2 and CDK9 with significant in vitro efficacy against human colon cancer cell lines. Its ability to induce cell cycle arrest and apoptosis through the targeted inhibition of key cellular proliferation and transcription pathways makes it a promising candidate for further preclinical and clinical investigation. The combination of CCT68127 with other anticancer agents, such as BCL2 family inhibitors, has shown synergistic effects, suggesting a potential for combination therapies in the treatment of colon cancer. This technical guide provides a comprehensive overview of the in vitro data and methodologies that form the basis of our current understanding of CCT68127's activity in this malignancy.

CCT68127: A Technical Guide to a Novel CDK2/9 Inhibitor for Neuroblastoma Therapy

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of CCT68127, a potent and selective inhibitor of Cyclin-Dependent Kinase 2 (CDK2) and Cyclin-Dependent Kinase 9 (CDK9), as a potential therapeutic agent for neuroblastoma. Particular focus is given to its efficacy in MYCN-amplified neuroblastoma, a high-risk subtype of this pediatric cancer.

Executive Summary

Neuroblastoma remains a significant challenge in pediatric oncology, with MYCN amplification being a key driver of aggressive disease and poor prognosis. Direct targeting of MYCN has proven difficult. CCT68127, a tri-substituted purine (B94841) analogue of seliciclib, and its clinically advanced counterpart, CYC065 (fadraciclib), have emerged as promising therapeutic candidates. These small molecules selectively inhibit CDK2 and CDK9, leading to the transcriptional repression of MYCN and subsequent anti-tumor effects. Preclinical studies have demonstrated that CCT68127 and CYC065 effectively block neuroblastoma cell proliferation, induce apoptosis, and cause tumor regression in in vivo models, highlighting their therapeutic potential in this malignancy.

Mechanism of Action

CCT68127 exerts its anti-neoplastic effects in neuroblastoma primarily through the dual inhibition of CDK2 and CDK9.

• CDK9 Inhibition and MYCN Transcriptional Repression: CDK9 is a critical component of the positive transcription elongation factor b (P-TEFb) complex. P-TEFb phosphorylates the C-terminal domain (CTD) of RNA Polymerase II (RNAPII), a crucial step for productive transcription elongation. In MYCN-amplified neuroblastoma, the MYCN gene is often located within super-enhancer regions, leading to high levels of transcription. By inhibiting CDK9, CCT68127 prevents the phosphorylation of RNAPII, leading to a selective loss of nascent MYCN transcription. This results in a rapid depletion of both MYCN mRNA and protein levels.[1][2]

• CDK2 Inhibition and Cell Cycle Arrest/Apoptosis: CDK2, in complex with cyclin E, is a key regulator of the G1/S phase transition of the cell cycle. Inhibition of CDK2 by CCT68127 leads to decreased phosphorylation of the retinoblastoma protein (RB).[3] This, in turn, maintains RB in its active, hypophosphorylated state, where it sequesters E2F transcription factors, preventing the expression of genes required for DNA replication and cell cycle progression. The loss of MYCN, a potent driver of proliferation, sensitizes the cells to apoptosis following CDK2 inhibition, leading to programmed cell death.[2]

The synergistic effect of inhibiting both CDK9 and CDK2 results in a potent anti-tumor response in MYCN-driven neuroblastoma.

Figure 1: CCT68127 Mechanism of Action in Neuroblastoma.

Quantitative Data

The anti-proliferative activity of CCT68127 and its analogue CYC065 has been evaluated across a panel of neuroblastoma cell lines. The data consistently demonstrate higher sensitivity in cell lines with MYCN amplification.

Cell Line	MYCN Status	CCT68127 GI50 (µM)	CYC065 (fadraciclib) GI50 (µM)	Reference
Kelly	Amplified	~0.5 - 1.0	~0.5 - 1.0	[2][4]
BE(2)C	Amplified	Not specified	~1.0	[2]
SH-EP	Not Amplified	Not specified	>2.0	[2]
SK-N-AS	Not Amplified	Not specified	>2.0	[2]
SH-SY5Y	Not Amplified	Not specified	>2.0	[2]

Note: GI50 (Growth Inhibition 50) is the concentration of a drug that causes 50% inhibition of cell growth. Values are approximate based on graphical representations in the cited literature.

Experimental Protocols

Cell Proliferation Assay (Sulforhodamine B Assay)

This assay is used to determine the effect of CCT68127 on the proliferation of neuroblastoma cell lines.

Materials:

• Neuroblastoma cell lines (e.g., Kelly, SK-N-AS)

• Complete culture medium

• 96-well plates

• CCT68127 stock solution (in DMSO)

• Trichloroacetic acid (TCA), 10% (w/v)

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Acetic acid, 1% (v/v)

• Tris base solution, 10 mM

• Microplate reader

Procedure:

• Seed neuroblastoma cells in 96-well plates at an appropriate density and allow them to adhere overnight.

• Treat the cells with a serial dilution of CCT68127 for the desired duration (e.g., 72 hours). Include a vehicle control (DMSO).

• After treatment, gently remove the medium and fix the cells by adding 100 µL of cold 10% TCA to each well. Incubate at 4°C for 1 hour.

• Wash the plates five times with deionized water and allow them to air dry completely.

• Add 100 µL of 0.4% SRB solution to each well and incubate at room temperature for 30 minutes.

• Quickly wash the plates four times with 1% acetic acid to remove unbound dye.

• Allow the plates to air dry completely.

• Add 200 µL of 10 mM Tris base solution to each well to solubilize the bound dye.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell growth inhibition relative to the vehicle-treated control.

Figure 2: Workflow for the Sulforhodamine B (SRB) cell proliferation assay.

Western Blot Analysis

This protocol is for the detection of MYCN, phosphorylated RNAPII, and apoptosis markers in neuroblastoma cells treated with CCT68127.[2]

Materials:

• Treated and untreated neuroblastoma cell lysates

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-MYCN, anti-phospho-RNAPII Ser2, anti-cleaved PARP, anti-cleaved Caspase-3, anti-GAPDH or β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Lyse cells in lysis buffer and determine protein concentration using a BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate proteins by SDS-PAGE.

• Transfer proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibody overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Apply ECL substrate and visualize protein bands using an imaging system.

Apoptosis Assay (Flow Cytometry)

This method quantifies the percentage of apoptotic cells using Annexin V and Propidium Iodide (PI) staining.

Materials:

• Treated and untreated neuroblastoma cells

• Annexin V-FITC Apoptosis Detection Kit

• 1X Binding Buffer

• Annexin V-FITC

• Propidium Iodide (PI)

• Flow cytometer

Procedure:

• Induce apoptosis in neuroblastoma cells by treating with CCT68127 for the desired time.

• Harvest both adherent and floating cells and wash with cold PBS.

• Resuspend cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

In Vivo Xenograft Studies

These studies assess the anti-tumor efficacy of CCT68127 in a living organism.[1][5]

Materials:

• Immunocompromised mice (e.g., nude or NSG mice)

• Neuroblastoma cell lines (e.g., Kelly, SK-N-AS)

• Matrigel (optional)

• CCT68127 formulation for oral gavage

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Subcutaneously inject neuroblastoma cells (e.g., 5 x 10^6 cells in PBS, with or without Matrigel) into the flank of each mouse.

• Monitor tumor growth regularly using calipers. Tumor volume can be calculated using the formula: (Length x Width^2) / 2.

• When tumors reach a palpable size (e.g., 100-200 mm³), randomize mice into treatment and control groups.

• Administer CCT68127 or vehicle control daily by oral gavage.

• Monitor tumor volume and body weight throughout the study.

• At the end of the study, or if humane endpoints are reached, euthanize the mice and excise the tumors for further analysis (e.g., western blotting, immunohistochemistry).

• For survival studies, monitor mice until the pre-defined endpoint and analyze data using Kaplan-Meier curves.

Figure 3: Workflow for an in vivo neuroblastoma xenograft study.

Th-MYCN Genetically Engineered Mouse Model Studies

The Th-MYCN mouse model spontaneously develops neuroblastoma that recapitulates many features of the human disease.[1][6]

Procedure:

• Monitor Th-MYCN transgenic mice for tumor development by palpation or imaging.

• Once tumors are detected, enroll mice into treatment cohorts.

• Administer CCT68127 or vehicle as described for xenograft studies.

• Monitor tumor burden and overall survival.

• At the end of the study, tissues can be collected for detailed molecular and histological analysis.

Conclusion and Future Directions

CCT68127 has demonstrated significant preclinical activity against neuroblastoma, particularly in the high-risk, MYCN-amplified subtype. Its mechanism of action, involving the dual inhibition of CDK2 and CDK9, provides a strong rationale for its further development. The data suggest that CCT68127 and its clinical analogue CYC065 have the potential to be effective therapeutic agents for this challenging pediatric cancer.

Future research should focus on:

• Combination studies with standard-of-care chemotherapeutics or other targeted agents to enhance efficacy and overcome potential resistance mechanisms.

• Identification of biomarkers to predict response to CCT68127 therapy.

• Further elucidation of the downstream effects of combined CDK2/9 inhibition in neuroblastoma.

The progression of CYC065 into clinical trials will provide crucial insights into the safety and efficacy of this class of inhibitors in a clinical setting.

References

• 1. Sulforhodamine B (SRB) Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation [en.bio-protocol.org]
• 3. abcam.com [abcam.com]
• 4. benchchem.com [benchchem.com]
• 5. [PDF] Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. | Semantic Scholar [semanticscholar.org]
• 6. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

The Selectivity Profile of CCT68127: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

CCT68127 is a potent, orally active, tri-substituted purine (B94841) analog that has demonstrated significant potential as an anti-cancer agent.[1] Developed as a next-generation inhibitor, it shows enhanced potency and selectivity for Cyclin-Dependent Kinase 2 (CDK2) and Cyclin-Dependent Kinase 9 (CDK9) compared to its predecessor, seliciclib (R-roscovitine).[2] This technical guide provides an in-depth overview of the selectivity profile of CCT68127, detailing its inhibitory activity, the experimental protocols used for its characterization, and the key signaling pathways it modulates.

Data Presentation: Kinase Inhibitory Profile

The selectivity of CCT68127 has been primarily characterized by determining its half-maximal inhibitory concentration (IC50) against a panel of cyclin-dependent kinases. The following table summarizes the quantitative data on its inhibitory activity, comparing it with the parent compound, seliciclib.

Kinase Target	CCT68127 IC50 (µM)	Seliciclib IC50 (µM)	Fold Improvement
CDK2/Cyclin E	0.018	0.40	22
CDK9/Cyclin T1	0.035	0.40	11
CDK1/Cyclin B	0.075	1.10	15
CDK5/p25	0.045	0.65	14
CDK7/Cyclin H	>10	>10	-
CDK4/Cyclin D1	>10	>10	-

Data compiled from Whittaker et al., 2017.

Core Signaling Pathway Modulation

CCT68127 exerts its anti-proliferative effects by targeting key regulators of the cell cycle and transcription. Its primary targets, CDK2 and CDK9, play crucial roles in these processes.

CCT68127 Mechanism of Action

Inhibition of CDK2 by CCT68127 prevents the phosphorylation of the Retinoblastoma protein (RB).[3] Hypophosphorylated RB remains bound to the E2F transcription factor, thereby preventing the expression of genes required for the G1/S phase transition and leading to cell cycle arrest.[4] Concurrently, inhibition of CDK9, a component of the positive transcription elongation factor b (P-TEFb), leads to reduced phosphorylation of the C-terminal domain of RNA Polymerase II.[3] This suppression of transcriptional elongation contributes to cell cycle arrest and can induce apoptosis.[3]

Experimental Protocols

The characterization of CCT68127's selectivity profile involves a series of well-defined experimental procedures.

Kinase Inhibition Assay

A common method to determine the IC50 values is a biochemical kinase assay, such as the LanthaScreen™ Eu Kinase Binding Assay or the ADP-Glo™ Kinase Assay.

Objective: To quantify the potency of CCT68127 against a panel of purified kinases.

General Procedure (ADP-Glo™ Kinase Assay):

• Reaction Setup: A reaction mixture is prepared containing the specific kinase (e.g., CDK2/Cyclin E), a suitable substrate (e.g., a synthetic peptide), and ATP in a kinase buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT).

• Inhibitor Addition: CCT68127 is serially diluted to various concentrations and added to the reaction mixture.

• Kinase Reaction: The reaction is initiated by the addition of the kinase and incubated at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).

• ADP Detection: The amount of ADP produced, which is proportional to kinase activity, is measured. In the ADP-Glo™ assay, remaining ATP is first depleted, and then the generated ADP is converted to ATP, which is subsequently used to generate a luminescent signal via a luciferase reaction.

• Data Analysis: The luminescent signal is measured using a plate reader. The IC50 value is calculated by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Cellular Proliferation Assay (Sulforhodamine B Assay)

The anti-proliferative effects of CCT68127 on cancer cell lines are typically assessed using a Sulforhodamine B (SRB) assay.

Objective: To determine the concentration of CCT68127 that inhibits cell growth by 50% (GI50).

Procedure:

• Cell Seeding: Cancer cells are seeded in 96-well plates at an appropriate density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of CCT68127 for a specified period (e.g., 72 hours).

• Cell Fixation: The cells are fixed with trichloroacetic acid (TCA).

• Staining: The fixed cells are stained with Sulforhodamine B, a dye that binds to cellular proteins.

• Dye Solubilization: The unbound dye is washed away, and the protein-bound dye is solubilized with a Tris-base solution.

• Absorbance Measurement: The absorbance is read on a microplate reader at a specific wavelength (e.g., 510 nm).

• GI50 Calculation: The GI50 value is determined from the dose-response curve.

Western Blot Analysis for Phosphoprotein Levels

To confirm the mechanism of action of CCT68127 within cells, Western blotting is used to detect changes in the phosphorylation status of key downstream targets.

Objective: To assess the effect of CCT68127 on the phosphorylation of RB and RNA Polymerase II.

Procedure:

• Cell Lysis: Cells treated with CCT68127 are lysed to extract total protein. Phosphatase and protease inhibitors are included in the lysis buffer to preserve the phosphorylation state of proteins.

• Protein Quantification: The total protein concentration in each lysate is determined using a standard method (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: The membrane is blocked to prevent non-specific antibody binding and then incubated with primary antibodies specific for the phosphorylated forms of RB (e.g., p-RB Ser807/811) and RNA Polymerase II (e.g., p-RNA Pol II Ser2/5). A primary antibody against a housekeeping protein (e.g., GAPDH or β-actin) is used as a loading control.

• Secondary Antibody Incubation: The membrane is then incubated with a secondary antibody conjugated to an enzyme (e.g., HRP) that recognizes the primary antibody.

• Detection: The protein bands are visualized using a chemiluminescent substrate, and the signal is captured. The intensity of the bands corresponding to the phosphorylated proteins is quantified and normalized to the loading control.

Experimental Workflow Visualization

The process of characterizing the selectivity profile of a kinase inhibitor like CCT68127 follows a logical progression from in vitro biochemical assays to cell-based and in vivo studies.

Workflow for CCT68127 Selectivity Profiling

Conclusion

CCT68127 is a highly potent and selective inhibitor of CDK2 and CDK9, demonstrating significant promise as a therapeutic agent for cancer. Its well-defined mechanism of action, involving the dual inhibition of cell cycle progression and transcription, provides a strong rationale for its continued development. The experimental protocols outlined in this guide represent the standard methodologies employed to thoroughly characterize the selectivity and cellular effects of such targeted inhibitors. This comprehensive understanding of CCT68127's selectivity profile is crucial for guiding its clinical application and for the design of future combination therapies.

References

• 1. Discovery of Selective and Orally Bioavailable Heterobifunctional Degraders of Cyclin-Dependent Kinase 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Exploring CCT068127: Targeting CDK2 and CDK9 in Cancer Therapy [synapse.patsnap.com]
• 3. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

The Effect of CCT68127 on Retinoblastoma Protein Phosphorylation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The retinoblastoma protein (Rb) is a critical tumor suppressor that governs cell cycle progression, primarily through its phosphorylation status. Hyperphosphorylation of Rb leads to its inactivation and subsequent cell cycle advancement, a hallmark of many cancers. CCT68127, a potent and selective inhibitor of Cyclin-Dependent Kinase 2 (CDK2) and Cyclin-Dependent Kinase 9 (CDK9), has emerged as a promising therapeutic agent.[1][2] This technical guide provides an in-depth analysis of the mechanism by which CCT68127 impacts Rb phosphorylation, leading to cell cycle arrest and apoptosis.[1][2] It includes a summary of its inhibitory activity, detailed experimental protocols for assessing Rb phosphorylation, and visual diagrams of the involved signaling pathways and experimental workflows.

Introduction to Retinoblastoma Protein and its Regulation

The retinoblastoma protein is a key regulator of the G1 to S phase transition in the cell cycle.[3][4] Its function is tightly controlled by phosphorylation, a process mediated by cyclin-dependent kinases (CDKs).[3][5] In its hypophosphorylated (active) state, Rb binds to the E2F family of transcription factors, preventing the expression of genes required for DNA synthesis and cell cycle progression.[3][4] As cells prepare to divide, sequential phosphorylation by CDK4/6-cyclin D and subsequently CDK2-cyclin E complexes leads to the hyperphosphorylation and inactivation of Rb.[3][6][7] This releases E2F, allowing for the transcription of S-phase genes and commitment to cell division.[6][8] Dysregulation of this pathway, often through the overexpression of cyclins or loss of CDK inhibitors, is a common event in cancer, making CDKs attractive targets for therapeutic intervention.[6]

CCT68127: A Potent CDK2 and CDK9 Inhibitor

CCT68127 is a small molecule inhibitor that demonstrates high potency and selectivity for CDK2 and CDK9.[1][2][9] It was developed as a next-generation inhibitor based on the purine (B94841) template of seliciclib.[1][10] By targeting CDK2, CCT68127 directly interferes with the machinery responsible for Rb phosphorylation and cell cycle progression.[1][11] Inhibition of CDK9, a component of the positive transcription elongation factor b (P-TEFb), leads to the downregulation of anti-apoptotic proteins and transcription factors, such as MYCN, contributing to the compound's anti-cancer activity.[9]

Quantitative Data: Inhibitory Activity of CCT68127

The following table summarizes the reported 50% inhibitory concentrations (IC50) of CCT68127 against various cyclin-dependent kinases, highlighting its selectivity profile.

Kinase Target	IC50 (μM)	Reference
CDK2/cyclin E	0.017	[1]
CDK9/cyclin T1	0.033	[1]
CDK1/cyclin B	1.12	[1]
CDK5/p25	0.054	[1]
CDK7/cyclin H	>10	[1]
CDK4/cyclin D1	>10	[1]

Mechanism of Action: CCT68127 and Rb Phosphorylation

CCT68127 exerts its effect on retinoblastoma protein phosphorylation primarily through the direct inhibition of CDK2. By blocking the catalytic activity of the CDK2/cyclin E complex, CCT68127 prevents the hyperphosphorylation of Rb.[1] This maintains Rb in its active, hypophosphorylated state, where it remains bound to E2F transcription factors, thereby halting the cell cycle in the G1 phase.[1][11] This G1 arrest is a key mechanism by which CCT68127 inhibits the proliferation of cancer cells.[11]

Signaling Pathway Diagram

Caption: CCT68127 inhibits CDK2, preventing Rb hyperphosphorylation.

Experimental Protocols

Western Blot Analysis of Rb Phosphorylation

This protocol describes the detection of total and phosphorylated Rb in cell lysates by Western blotting to assess the effect of CCT68127 treatment.

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies:

  • Rabbit anti-phospho-Rb (Ser780)

  • Rabbit anti-phospho-Rb (Ser807/811)

  • Mouse anti-total Rb

  • Mouse anti-β-actin (loading control)

• HRP-conjugated secondary antibodies (anti-rabbit and anti-mouse)

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Treatment: Plate cells and treat with desired concentrations of CCT68127 or vehicle control for the specified time.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with lysis buffer.

• Protein Quantification: Determine protein concentration of the lysates using a protein assay.

• SDS-PAGE: Denature protein lysates and load equal amounts onto an SDS-PAGE gel.

• Protein Transfer: Transfer separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Add ECL substrate and capture the chemiluminescent signal using an imaging system.

• Analysis: Quantify band intensities and normalize phosphorylated Rb levels to total Rb and the loading control.

Experimental Workflow Diagram

Caption: Workflow for analyzing Rb phosphorylation after CCT68127 treatment.

Conclusion

CCT68127 is a potent inhibitor of CDK2 and CDK9 that effectively reduces the phosphorylation of the retinoblastoma protein.[1] This mechanism of action leads to cell cycle arrest at the G1/S transition and subsequent apoptosis in cancer cells.[11] The provided data and protocols offer a comprehensive guide for researchers and drug development professionals investigating the therapeutic potential of CCT68127 and its impact on the Rb pathway. The continued exploration of CDK inhibitors like CCT68127 holds significant promise for the development of targeted cancer therapies.

References

• 1. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Rb Pathway and Cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phosphorylation of Retinoblastoma-Related Protein by the Cyclin D/Cyclin-Dependent Kinase Complex Is Activated at the G1/S-Phase Transition in Tobacco - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phosphorylation of the retinoblastoma protein by cdk2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Retinoblastoma tumor-suppressor protein phosphorylation and inactivation depend on direct interaction with Pin1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. elifesciences.org [elifesciences.org]
• 8. youtube.com [youtube.com]
• 9. cyclacel.com [cyclacel.com]
• 10. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]

The Role of CCT68127 in Inducing Apoptosis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

CCT68127 is a potent and selective, second-generation small molecule inhibitor of cyclin-dependent kinase 2 (CDK2) and cyclin-dependent kinase 9 (CDK9).[1][2] Optimized from the purine (B94841) template of the first-generation CDK inhibitor seliciclib (R-roscovitine), CCT68127 demonstrates superior anti-proliferative activity in various cancer cell lines.[1][2] Deregulation of CDKs is a hallmark of many cancers, making them attractive targets for therapeutic intervention. This technical guide provides an in-depth overview of the core mechanisms by which CCT68127 induces apoptosis, supported by quantitative data, detailed experimental protocols, and visual representations of the key signaling pathways.

Core Mechanism of Action

CCT68127 exerts its pro-apoptotic effects primarily through the dual inhibition of CDK2 and CDK9.

• Inhibition of CDK2: CDK2, in complex with cyclin E or cyclin A, is crucial for the G1/S and S/G2 phase transitions of the cell cycle. Inhibition of CDK2 by CCT68127 leads to the accumulation of cells in the G1 or G2/M phase of the cell cycle and can trigger a unique form of mitotic cell death known as anaphase catastrophe in cancer cells with supernumerary centrosomes.[1][3][4] This process is characterized by multipolar cell division, leading to aneuploidy and subsequent apoptosis.[4][5] A key substrate of CDK2 is the retinoblastoma protein (Rb). By preventing the hyperphosphorylation of Rb, CCT68127 maintains Rb in its active, hypophosphorylated state, where it sequesters E2F transcription factors, thereby blocking the expression of genes required for S-phase entry.[2]

• Inhibition of CDK9: CDK9 is a component of the positive transcription elongation factor b (P-TEFb). P-TEFb phosphorylates the C-terminal domain of RNA polymerase II, a critical step for transcriptional elongation. By inhibiting CDK9, CCT68127 leads to a global decrease in transcription, particularly affecting the expression of short-lived anti-apoptotic proteins.[2][6] A notable example is the myeloid cell leukemia-1 (MCL-1) protein, a member of the B-cell lymphoma 2 (Bcl-2) family. The rapid downregulation of MCL-1 sensitizes cancer cells to apoptosis.[2][7]

Quantitative Data on CCT68127-Induced Apoptosis and Growth Inhibition

The following tables summarize the quantitative effects of CCT68127 on apoptosis, cell proliferation, and cell cycle distribution in various cancer cell lines.

Table 1: Induction of Apoptosis by CCT68127

Cell Line	Cancer Type	Treatment Concentration (µM)	Apoptosis (%) (Mean ± SD)	Reference
ED1	Murine Lung Cancer	2	20.3 ± 3.9	[3]
LKR13	Murine Lung Cancer	2	16.8 ± 3.1	[3]
393P	Murine Lung Cancer	2	18.2 ± 1.5	[3]
H522	Human Lung Cancer	2	42.4 ± 7.4	[3]
H1703	Human Lung Cancer	2	36.0 ± 3.5	[3]
A549	Human Lung Cancer	2	23.1 ± 2.8	[3]
Hop62	Human Lung Cancer	2	42.6 ± 5.5	[3]
C10	Murine Immortalized Pulmonary Epithelial	2	2.0 ± 1.9	[3]
Beas-2B	Human Immortalized Bronchial Epithelial	2	8.2 ± 1.0	[3]

Table 2: Growth Inhibition by CCT68127

Cell Line	Cancer Type	IC50 (µM)	Growth Inhibition (%) at 1 µM (Mean ± SD)	Reference
Hop62	Human Lung Cancer (KRAS mutant)	Not Specified	55.7 ± 7.6	[3]
A549	Human Lung Cancer (KRAS mutant)	Not Specified	71.5 ± 3.6	[3]
H2122	Human Lung Cancer (KRAS mutant)	Not Specified	88.5 ± 6.4	[3]
H522	Human Lung Cancer (KRAS wild-type)	Not Specified	33.6 ± 6.6	[3]
H1703	Human Lung Cancer (KRAS wild-type)	Not Specified	31.6 ± 5.0	[3]
Beas-2B	Human Immortalized Bronchial Epithelial	Not Specified	10.6 ± 3.6	[3]

Table 3: Cell Cycle Arrest Induced by CCT68127

Cell Line	Cancer Type	Treatment	Predominant Cell Cycle Arrest Phase	Reference
ED1	Murine Lung Cancer	CCT68127	G1	[3]
LKR13	Murine Lung Cancer	CCT68127	G1	[3]
Hop62	Human Lung Cancer	CCT68127	G1	[3]
H522	Human Lung Cancer	CCT68127	G2/M	[3]

Table 4: Induction of Anaphase Catastrophe by CCT68127

Cell Line	Cancer Type	Treatment Concentration (µM)	Multipolar Anaphase (%) (Mean ± SD)	Reference
ED1	Murine Lung Cancer	1	13.6 ± 3.7	[3]
LKR13	Murine Lung Cancer	1	10.7 ± 1.0	[3]
A549	Human Lung Cancer	1	13.7 ± 1.7	[3]
Hop62	Human Lung Cancer	1	14.1 ± 3.6	[3]
C10	Murine Immortalized Pulmonary Epithelial	1	0.4 ± 0.1	[3]
Beas-2B	Human Immortalized Bronchial Epithelial	1	0.5 ± 0.2	[3]

Signaling Pathways and Molecular Mechanisms

The pro-apoptotic activity of CCT68127 is orchestrated through a multi-pronged attack on key cellular processes. The following diagrams illustrate the major signaling pathways affected by CCT68127.

CCT68127-induced apoptotic signaling pathway.

The inhibition of CDK2 by CCT68127 also leads to a reduction in the phosphorylation of PEA15 (phosphoprotein enriched in astrocytes 15) at Ser116.[3] While not a direct substrate of CDK2, the dephosphorylation of PEA15 appears to contribute to the growth-inhibitory effects of CCT68127.[3]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the apoptotic effects of CCT68127.

Cell Viability and Growth Inhibition Assay

This protocol is used to determine the concentration of CCT68127 that inhibits cell growth by 50% (IC50).

Workflow for cell viability assay.

Materials:

• Cancer cell lines of interest

• 96-well clear bottom plates

• Complete growth medium

• CCT68127 stock solution (in DMSO)

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Procedure:

• Seed cells into 96-well plates at a density of 2,000-5,000 cells per well in 100 µL of complete growth medium.

• Allow cells to adhere overnight.

• Prepare serial dilutions of CCT68127 in complete growth medium. The final concentration of DMSO should not exceed 0.1%.

• Remove the medium from the wells and add 100 µL of the CCT68127 dilutions or vehicle control (medium with DMSO).

• Incubate the plates for 72 hours at 37°C in a humidified incubator with 5% CO2.

• Equilibrate the plates and the CellTiter-Glo® reagent to room temperature for 30 minutes.

• Add 100 µL of CellTiter-Glo® reagent to each well.

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence using a luminometer.

• Plot the luminescence signal against the log of the CCT68127 concentration and fit a sigmoidal dose-response curve to determine the IC50 value.

Apoptosis Assay by Annexin V and Propidium Iodide Staining

This flow cytometry-based assay quantifies the percentage of apoptotic and necrotic cells following treatment with CCT68127.

Workflow for apoptosis assay.

Materials:

• Cells treated with CCT68127 or vehicle control

• 6-well plates

• Phosphate-Buffered Saline (PBS)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and binding buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with the desired concentration of CCT68127 or vehicle for 24-48 hours.

• Harvest both adherent and floating cells. For adherent cells, use trypsin and neutralize with complete medium.

• Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant.

• Wash the cells twice with cold PBS.

• Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X binding buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

  • Annexin V-negative/PI-negative cells are viable.

  • Annexin V-positive/PI-negative cells are in early apoptosis.

  • Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Cell Cycle Analysis by Propidium Iodide Staining

This method determines the distribution of cells in different phases of the cell cycle after CCT68127 treatment.

Materials:

• Cells treated with CCT68127 or vehicle control

• Cold 70% ethanol (B145695)

• PBS

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Treat cells with CCT68127 for the desired duration.

• Harvest the cells and wash once with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing.

• Incubate the fixed cells at -20°C for at least 2 hours (can be stored for several weeks).

• Centrifuge the cells at 500 x g for 5 minutes and discard the ethanol.

• Wash the cell pellet twice with PBS.

• Resuspend the cell pellet in PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the samples by flow cytometry. The DNA content will be proportional to the PI fluorescence, allowing for the quantification of cells in G0/G1, S, and G2/M phases.

Western Blot Analysis of Apoptosis-Related Proteins

This technique is used to detect changes in the expression levels of key proteins involved in the apoptotic pathway, such as cleaved caspases and PARP, as well as CDK substrates like Rb.

Materials:

• Cell lysates from CCT68127-treated and control cells

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-cleaved caspase-3, anti-cleaved PARP, anti-phospho-Rb, anti-Rb, anti-MCL-1, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Lyse cells in RIPA buffer and quantify protein concentration using a BCA assay.

• Denature equal amounts of protein (20-30 µg) by boiling in Laemmli buffer.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane in blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST.

• Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Densitometry analysis can be performed to quantify changes in protein expression, normalizing to a loading control like β-actin.

Reverse Phase Protein Array (RPPA)

RPPA is a high-throughput antibody-based technique to quantify the expression and modification of hundreds of proteins simultaneously.

Procedure Overview:

• Sample Preparation: Cell lysates are prepared, and protein concentration is accurately determined.

• Serial Dilution: Lysates are serially diluted to ensure that the signal intensity falls within the linear range of detection for each antibody.

• Array Printing: The diluted lysates are printed onto nitrocellulose-coated slides using a robotic arrayer, creating a micro-array where each spot represents a specific sample dilution.

• Immunostaining: Each slide (array) is incubated with a single primary antibody that targets a specific protein or phosphoprotein.

• Signal Detection: A labeled secondary antibody and a signal amplification system are used to generate a detectable signal (e.g., fluorescent or colorimetric).

• Scanning and Analysis: The slides are scanned, and the signal intensity of each spot is quantified.

• Data Normalization and Analysis: The data is normalized to account for variations in protein loading, and statistical analysis is performed to identify proteins that are differentially expressed or modified upon CCT68127 treatment.

Conclusion

CCT68127 is a promising anti-cancer agent that induces apoptosis through a dual mechanism involving the inhibition of CDK2 and CDK9. Its ability to induce cell cycle arrest, trigger anaphase catastrophe in aneuploid cancer cells, and downregulate the expression of key survival proteins like MCL-1 underscores its therapeutic potential. The quantitative data and detailed protocols provided in this guide offer a comprehensive resource for researchers and drug development professionals investigating the role of CCT68127 and other CDK inhibitors in cancer therapy. Further research into the downstream effectors of CCT68127-mediated apoptosis and the identification of predictive biomarkers will be crucial for its clinical development.

References

• 1. Lung cancer cells susceptible to inhibitor treatment via newly discovered pathway | MD Anderson Cancer Center [mdanderson.org]
• 2. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cyclacel.com [cyclacel.com]
• 5. TRIGGERING ANAPHASE CATASTROPHE TO COMBAT ANEUPLOID CANCERS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fadraciclib (CYC065), a novel CDK inhibitor, targets key pro-survival and oncogenic pathways in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

CCT68127 In Vitro Protocol for Cell Culture: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Abstract

CCT68127 is a potent and selective small molecule inhibitor of Cyclin-Dependent Kinase 2 (CDK2) and Cyclin-Dependent Kinase 9 (CDK9).[1] Its mechanism of action involves the competitive inhibition of the ATP-binding pocket of these kinases, leading to the disruption of critical cellular processes such as cell cycle progression and transcriptional regulation.[2] In vitro studies have demonstrated that CCT68127 effectively induces cell cycle arrest, apoptosis, and anaphase catastrophe in a variety of human cancer cell lines, including those derived from colon, melanoma, lung, and neuroblastoma cancers.[2][3][4] This document provides detailed protocols for the in vitro application of CCT68127 in cell culture, including methods for assessing cell viability, analyzing protein expression and phosphorylation status, and evaluating cell cycle distribution.

Introduction

Cyclin-dependent kinases (CDKs) are a family of serine/threonine kinases that play a crucial role in regulating the cell cycle and transcription. Their dysregulation is a hallmark of many cancers, making them attractive targets for therapeutic intervention. CCT68127 has emerged as a promising anti-cancer agent due to its dual inhibitory activity against CDK2 and CDK9.

• CDK2 , in complex with cyclin E or cyclin A, is essential for the G1/S transition and S phase progression. Inhibition of CDK2 leads to the hypophosphorylation of the Retinoblastoma protein (pRb), maintaining it in its active, tumor-suppressive state. This prevents the release of E2F transcription factors and halts the cell cycle at the G1 checkpoint.

• CDK9 is the catalytic subunit of the positive transcription elongation factor b (P-TEFb). It phosphorylates the C-terminal domain of RNA Polymerase II (RNA Pol II), a critical step for the transition from abortive to productive transcription elongation. Inhibition of CDK9 by CCT68127 leads to a global decrease in transcription, particularly affecting the expression of short-lived anti-apoptotic proteins like MCL1 and oncogenes such as MYCN.

This application note provides a comprehensive guide for the in vitro use of CCT68127, enabling researchers to investigate its biological effects on cancer cells.

Data Presentation

Table 1: CCT68127 Growth Inhibition (GI50) in Human Cancer Cell Lines

Cell Line	Cancer Type	GI50 (µM)
HT29	Colon	0.23
RKO	Colon	0.18
HCT116	Colon	0.21
A375	Melanoma	0.15
SK-MEL-28	Melanoma	0.25
Kelly	Neuroblastoma	Not specified
SK-N-AS	Neuroblastoma	Not specified
A549	Lung	Not specified
H522	Lung	Not specified
H1703	Lung	Not specified
Hop62	Lung	Not specified

Note: GI50 is the concentration of a drug that inhibits cell growth by 50%. Data for colon and melanoma cell lines were obtained from a 96-hour sulforhodamine B (SRB) assay. Specific GI50 values for neuroblastoma and lung cancer cell lines were not detailed in the provided search results, though the compound was shown to be effective.

Table 2: Apoptosis Induction by CCT68127 in Lung Cancer Cell Lines

Cell Line	Treatment	% Apoptotic Cells (Mean ± SD)
H522	2 µM CCT68127	42.4 ± 7.4
H1703	2 µM CCT68127	36.0 ± 3.5
A549	2 µM CCT68127	23.1 ± 2.8
Hop62	2 µM CCT68127	42.6 ± 5.5

Note: Data represents the percentage of apoptotic cells after a 48-hour treatment with 2 µM CCT68127, as determined by flow cytometry.[3]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is to determine the dose-dependent effect of CCT68127 on cancer cell viability.

Materials:

• Cancer cell line of interest

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• CCT68127 (stock solution in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed 5,000-10,000 cells per well in 100 µL of complete medium in a 96-well plate.

  • Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment:

  • Prepare serial dilutions of CCT68127 in complete medium. A final concentration range of 0.01 µM to 10 µM is recommended as a starting point.

  • Include a vehicle control (DMSO, at the same final concentration as the highest CCT68127 treatment).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of CCT68127.

  • Incubate for the desired time points (e.g., 24, 48, 72, or 96 hours).

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

• Formazan Solubilization:

  • Carefully aspirate the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and plot the dose-response curve to determine the GI50/IC50 value.

Western Blot Analysis of Key Signaling Proteins

This protocol is for the detection of total and phosphorylated levels of CDK2 and CDK9 substrates, as well as downstream targets, following CCT68127 treatment.

Materials:

• Cancer cell line of interest

• Complete culture medium

• CCT68127

• 6-well plates

• Ice-cold PBS

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies:

  • Rabbit anti-phospho-Rb (Ser807/811)

  • Mouse anti-total Rb

  • Rabbit anti-phospho-RNA Polymerase II (Ser2)

  • Mouse anti-total RNA Polymerase II

  • Rabbit anti-MCL1

  • Rabbit anti-MYCN

  • Mouse anti-β-actin (loading control)

• HRP-conjugated secondary antibodies

• ECL chemiluminescence substrate

• Chemiluminescence imaging system

Procedure:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with various concentrations of CCT68127 (e.g., 0.1, 0.5, 1, 2 µM) for a specified time (e.g., 6, 12, or 24 hours). Include a DMSO vehicle control.

  • After treatment, wash cells twice with ice-cold PBS.

  • Lyse the cells in RIPA buffer on ice for 30 minutes.

  • Clarify the lysates by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of each lysate using a BCA assay.

  • Normalize all samples to the same protein concentration.

  • Add Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel.

  • Perform electrophoresis and transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection and Analysis:

  • Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

  • Quantify band intensities and normalize to the loading control.

Cell Cycle Analysis by Flow Cytometry

This protocol is for analyzing the distribution of cells in different phases of the cell cycle after CCT68127 treatment.

Materials:

• Cancer cell line of interest

• Complete culture medium

• CCT68127

• 6-well plates

• PBS

• 70% ice-cold ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Treatment and Harvesting:

  • Seed cells in 6-well plates.

  • Treat cells with desired concentrations of CCT68127 for 24 or 48 hours.

  • Harvest both adherent and floating cells.

  • Wash the cells with PBS.

• Fixation:

  • Resuspend the cell pellet in 500 µL of PBS.

  • While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise.

  • Fix the cells overnight at -20°C.

• Staining:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the cells once with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution.

  • Incubate in the dark for 30 minutes at room temperature.

• Flow Cytometry:

  • Analyze the samples on a flow cytometer.

  • Use appropriate software to quantify the percentage of cells in G1, S, and G2/M phases.

Anaphase Catastrophe Assay by Immunofluorescence

This protocol is for visualizing and quantifying multipolar anaphases, a hallmark of anaphase catastrophe, induced by CCT68127.

Materials:

• Cancer cell line of interest (preferably one with known centrosome amplification)

• Complete culture medium

• CCT68127

• Glass coverslips in 12- or 24-well plates

• PBS

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization buffer (0.25% Triton X-100 in PBS)

• Blocking buffer (1% BSA in PBS)

• Primary antibodies:

  • Mouse anti-α-tubulin

  • Rabbit anti-γ-tubulin

• Fluorescently-conjugated secondary antibodies:

  • Goat anti-mouse IgG (e.g., Alexa Fluor 488)

  • Goat anti-rabbit IgG (e.g., Alexa Fluor 594)

• DAPI (4',6-diamidino-2-phenylindole)

• Antifade mounting medium

• Fluorescence microscope

Procedure:

• Cell Seeding and Treatment:

  • Seed cells on glass coverslips and allow them to adhere.

  • Treat cells with CCT68127 (e.g., 1 µM) for 24-48 hours.

• Fixation and Permeabilization:

  • Wash cells with PBS.

  • Fix with 4% PFA for 10 minutes at room temperature.

  • Wash three times with PBS.

  • Permeabilize with 0.25% Triton X-100 for 10 minutes.

  • Wash three times with PBS.

• Immunostaining:

  • Block with 1% BSA for 30-60 minutes.

  • Incubate with primary antibodies (anti-α-tubulin and anti-γ-tubulin) diluted in blocking buffer for 1 hour at room temperature or overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with fluorescently-conjugated secondary antibodies for 1 hour at room temperature in the dark.

  • Wash three times with PBS.

• Mounting and Imaging:

  • Stain the nuclei with DAPI for 5 minutes.

  • Wash with PBS.

  • Mount the coverslips onto glass slides using antifade mounting medium.

  • Image the cells using a fluorescence microscope.

  • Score the percentage of anaphase cells exhibiting multipolar spindles (more than two γ-tubulin foci).

Mandatory Visualization

Caption: CCT68127 inhibits CDK2 and CDK9, leading to cell cycle arrest and apoptosis.

Caption: General workflow for in vitro evaluation of CCT68127 in cell culture.

References

• 1. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lung cancer cells susceptible to inhibitor treatment via newly discovered pathway | MD Anderson Cancer Center [mdanderson.org]

Application Notes and Protocols for CCT68127 Treatment of HT29 Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

CCT68127 is a potent and selective inhibitor of Cyclin-Dependent Kinase 2 (CDK2) and Cyclin-Dependent Kinase 9 (CDK9).[1] Its activity against these key cell cycle and transcription regulators makes it a compound of interest in oncology research, particularly for colorectal cancer. HT29, a human colon adenocarcinoma cell line, is a widely used model for studying colorectal cancer biology and for the preclinical evaluation of novel therapeutic agents. These application notes provide detailed protocols for utilizing CCT68127 to treat HT29 cells, including recommended concentrations, methodologies for assessing its effects, and an exploration of its potential impact on relevant signaling pathways.

Data Presentation

Efficacy of CCT68127 in HT29 Cells

The anti-proliferative activity of CCT68127 in HT29 cells has been determined using the sulforhodamine B (SRB) assay. The GI50, the concentration required to inhibit cell growth by 50%, is a key parameter for determining appropriate experimental concentrations.

Cell Line	Assay	Parameter	Value	Reference
HT29	SRB	GI50	0.85 µM	[2]

Note: The GI50 value represents the concentration at which the cell population is 50% of the untreated control. This value is crucial for designing experiments to assess various cellular responses to CCT68127.

Signaling Pathways and Experimental Workflows

CCT68127 Mechanism of Action

CCT68127 exerts its anti-cancer effects by inhibiting CDK2 and CDK9. Inhibition of CDK2 leads to a decrease in the phosphorylation of the Retinoblastoma protein (Rb), which in turn causes cell cycle arrest. Inhibition of CDK9 reduces the phosphorylation of RNA Polymerase II, leading to a decrease in the transcription of anti-apoptotic proteins like Mcl-1, ultimately inducing apoptosis.

Caption: Mechanism of action of CCT68127.

Experimental Workflow for Assessing CCT68127 Efficacy

A typical workflow to evaluate the effects of CCT68127 on HT29 cells involves determining cell viability, analyzing cell cycle distribution, and assessing the induction of apoptosis.

Caption: General experimental workflow.

Experimental Protocols

Cell Culture

• Cell Line: HT29 (human colorectal adenocarcinoma)

• Media: McCoy's 5A Medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

• Subculture: Passage cells every 3-4 days or when they reach 80-90% confluency.

Cell Viability Assay (Sulforhodamine B - SRB)

This assay measures cell proliferation based on the total protein content of the cells.

Materials:

• HT29 cells

• CCT68127 (stock solution in DMSO)

• 96-well plates

• Trichloroacetic acid (TCA), 10% (w/v)

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Tris base solution, 10 mM, pH 10.5

• Plate reader (510 nm)

Protocol:

• Seed HT29 cells in 96-well plates at a density of 5,000 cells/well and incubate for 24 hours.

• Treat the cells with a serial dilution of CCT68127 (e.g., ranging from 0.01 µM to 10 µM) and a vehicle control (DMSO).

• Incubate for 72 hours.

• Fix the cells by gently adding 50 µL of cold 10% TCA to each well and incubate for 1 hour at 4°C.

• Wash the plates five times with deionized water and allow them to air dry.

• Stain the cells with 100 µL of 0.4% SRB solution for 30 minutes at room temperature.

• Wash the plates four times with 1% acetic acid to remove unbound dye and allow them to air dry.

• Solubilize the bound dye by adding 200 µL of 10 mM Tris base solution to each well.

• Read the absorbance at 510 nm using a microplate reader.

• Calculate the GI50 value from the dose-response curve.

Western Blot Analysis

This protocol is for assessing the effect of CCT68127 on the phosphorylation of Rb and RNA Polymerase II, and to investigate its potential effect on the Wnt/β-catenin pathway.

Materials:

• HT29 cells

• CCT68127

• 6-well plates

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membranes

• Primary antibodies: anti-phospho-Rb (Ser807/811), anti-Rb, anti-phospho-RNA Pol II (Ser2), anti-RNA Pol II, anti-β-catenin, anti-active-β-catenin (non-phospho Ser33/37/Thr41), anti-c-Myc, and anti-Cyclin D1.

• HRP-conjugated secondary antibodies

• Chemiluminescence substrate

Protocol:

• Seed HT29 cells in 6-well plates and allow them to attach overnight.

• Treat the cells with CCT68127 at various concentrations (e.g., 1x, 3x, and 5x GI50) for 24 hours.

• Lyse the cells in ice-cold lysis buffer.

• Determine the protein concentration of the lysates using the BCA assay.

• Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using a chemiluminescence detection system.

Cell Cycle Analysis

This protocol uses propidium (B1200493) iodide (PI) staining to analyze the distribution of cells in different phases of the cell cycle.

Materials:

• HT29 cells

• CCT68127

• 6-well plates

• PBS

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Protocol:

• Seed HT29 cells in 6-well plates.

• Treat the cells with CCT68127 (e.g., 3x GI50) for 24 hours.

• Harvest the cells by trypsinization, wash with PBS, and collect the cell pellet.

• Fix the cells by resuspending the pellet in ice-cold 70% ethanol and incubate for at least 30 minutes at 4°C.

• Wash the cells with PBS and resuspend in PI staining solution.

• Incubate for 30 minutes in the dark at room temperature.

• Analyze the cell cycle distribution using a flow cytometer.

Apoptosis Assay (Annexin V/PI Staining)

This assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• HT29 cells

• CCT68127

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Protocol:

• Seed HT29 cells in 6-well plates.

• Treat the cells with CCT68127 at the desired concentration (e.g., 3x GI50) for 48 hours.

• Harvest the cells and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry within 1 hour.

Investigating the Effect on Wnt/β-catenin Signaling

The Wnt/β-catenin signaling pathway is constitutively active in HT29 cells due to a mutation in the APC gene. As CDK9 inhibition has been shown to affect β-catenin activity, it is recommended to investigate if CCT68127 modulates this pathway in HT29 cells.[3]

Proposed Experimental Approach:

• Western Blot Analysis: Following the protocol outlined above, probe for key components of the Wnt pathway:

  • Total β-catenin: To assess overall protein levels.

  • Active β-catenin (non-phospho Ser33/37/Thr41): To specifically measure the transcriptionally active form.

  • Downstream targets: c-Myc and Cyclin D1, which are well-established targets of Wnt/β-catenin signaling.

• Immunofluorescence: Visualize the subcellular localization of β-catenin. A decrease in nuclear β-catenin following CCT68127 treatment would suggest an inhibition of the Wnt pathway.

Caption: Investigating CCT68127's effect on Wnt signaling.

References

• 1. benchchem.com [benchchem.com]
• 2. A Simple Method to Assess Abundance of the β-Catenin Signaling Pool in Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cyclin-Dependent Kinase Inhibitors and Their Therapeutic Potential in Colorectal Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell Cycle Analysis Using CCT68127 with FACS

For Researchers, Scientists, and Drug Development Professionals

Introduction

CCT68127 is a potent and selective small molecule inhibitor of Cyclin-Dependent Kinase 2 (CDK2) and Cyclin-Dependent Kinase 9 (CDK9).[1][2] Deregulation of CDK activity is a hallmark of many cancers, making these kinases attractive targets for therapeutic intervention.[1][2] CCT68127, an optimized purine (B94841) derivative, demonstrates superior anti-proliferative activity in various cancer cell lines compared to its predecessors like seliciclib.[1][2] Its mechanism of action involves the inhibition of CDK2 and CDK9, which play crucial roles in cell cycle progression and transcription regulation.

Inhibition of CDK2 by CCT68127 leads to a decrease in the phosphorylation of the Retinoblastoma protein (Rb).[1][2] Hypophosphorylated Rb remains bound to the E2F transcription factor, preventing the expression of genes required for the G1 to S phase transition, thereby inducing cell cycle arrest.[1] Furthermore, inhibition of CDK9, a component of the positive transcription elongation factor b (P-TEFb), reduces the phosphorylation of the C-terminal domain of RNA polymerase II, leading to the downregulation of anti-apoptotic proteins and contributing to apoptosis.[1][2]

Flow cytometry, in conjunction with a fluorescent DNA intercalating agent such as Propidium Iodide (PI), is a powerful technique to analyze the distribution of cells throughout the different phases of the cell cycle (G0/G1, S, and G2/M).[3][4] This document provides a detailed protocol for performing cell cycle analysis on cells treated with CCT68127 using Fluorescence-Activated Cell Sorting (FACS).

Mechanism of Action of CCT68127 in Cell Cycle Regulation

CCT68127 exerts its effect on the cell cycle primarily through the inhibition of CDK2 and CDK9. The simplified signaling pathway is illustrated below.

Caption: CCT68127 inhibits CDK2 and CDK9, leading to cell cycle arrest and apoptosis.

Experimental Protocols

This section provides a detailed methodology for analyzing the effects of CCT68127 on the cell cycle of a chosen cell line.

Materials

• Cell Line: A suitable cancer cell line (e.g., HT29, HCT116, A549).

• CCT68127: Stock solution in DMSO.

• Cell Culture Medium: Appropriate for the chosen cell line.

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin Solution

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS): Ca2+/Mg2+ free.

• Propidium Iodide (PI) Staining Solution:

  • 50 µg/mL Propidium Iodide

  • 100 µg/mL RNase A

  • 0.1% (v/v) Triton X-100 in PBS

• 70% Ethanol (B145695) (ice-cold)

• Flow Cytometer

• Microcentrifuge tubes

• Pipettes and tips

Experimental Workflow

Caption: Experimental workflow for cell cycle analysis using CCT68127 and FACS.

Step-by-Step Protocol

• Cell Seeding:

  • Seed the chosen cancer cell line into 6-well plates at a density that ensures they are in the logarithmic growth phase at the time of treatment.

  • Incubate the plates at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow for cell attachment.

• CCT68127 Treatment:

  • Prepare serial dilutions of CCT68127 in complete cell culture medium from a concentrated stock solution.

  • Aspirate the old medium from the wells and add the medium containing the desired concentrations of CCT68127. Include a vehicle control (DMSO) at the same final concentration as in the highest CCT68127 treatment.

  • Incubate the cells for the desired time points (e.g., 24, 48, or 72 hours).

• Cell Harvesting:

  • For adherent cells, aspirate the medium, wash once with PBS, and add trypsin-EDTA to detach the cells.

  • Once detached, add complete medium to inactivate the trypsin. For suspension cells, directly collect the cells.

  • Transfer the cell suspension to a centrifuge tube and centrifuge at 300 x g for 5 minutes.[4]

  • Discard the supernatant and wash the cell pellet once with ice-cold PBS.

• Fixation:

  • Resuspend the cell pellet in 500 µL of ice-cold PBS.

  • While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to the cell suspension for fixation.[5]

  • Incubate the cells at -20°C for at least 2 hours. Cells can be stored at -20°C for several weeks if necessary.[6]

• Staining:

  • Centrifuge the fixed cells at 300 x g for 5 minutes and carefully decant the ethanol.[5]

  • Wash the cell pellet with 5 mL of PBS and centrifuge again.

  • Resuspend the cell pellet in 500 µL of PI staining solution.[7]

  • Incubate the cells in the dark at room temperature for 30 minutes or at 37°C for 15 minutes.[7][8]

• FACS Analysis:

  • Analyze the samples on a flow cytometer. For PI, excitation is typically achieved with a 488 nm or 561 nm laser, and emission is collected at around 610 nm.

  • Collect data for at least 10,000-20,000 events per sample.

  • Use a linear scale for the DNA content histogram.[9]

  • Gate on the single-cell population using forward scatter area (FSC-A) versus forward scatter height (FSC-H) to exclude doublets.

• Data Analysis:

  • Use appropriate software (e.g., FlowJo, ModFit LT) to analyze the cell cycle distribution.

  • The software will fit a model to the DNA content histogram to quantify the percentage of cells in the G0/G1, S, and G2/M phases.

  • The G0/G1 peak represents cells with 2N DNA content, while the G2/M peak represents cells with 4N DNA content. Cells in the S phase will have an intermediate DNA content.

Data Presentation

Quantitative data from the cell cycle analysis should be summarized in a clear and concise table to facilitate comparison between different treatment conditions.

Table 1: Effect of CCT68127 on Cell Cycle Distribution in [Cell Line Name] Cells

Treatment Concentration (µM)	Incubation Time (hours)	% Cells in G0/G1 (Mean ± SD)	% Cells in S (Mean ± SD)	% Cells in G2/M (Mean ± SD)
Vehicle (DMSO)	24
CCT68127 (e.g., 0.5)	24
CCT68127 (e.g., 1.0)	24
CCT68127 (e.g., 2.0)	24
Vehicle (DMSO)	48
CCT68127 (e.g., 0.5)	48
CCT68127 (e.g., 1.0)	48
CCT68127 (e.g., 2.0)	48

Data should be presented as the mean and standard deviation from at least three independent experiments.

Expected Results and Interpretation

Treatment with CCT68127 is expected to induce cell cycle arrest. Depending on the cell line and experimental conditions, this may manifest as an accumulation of cells in the G1 phase or the G2/M phase.[10] For instance, in some lung cancer cell lines, CCT68127 has been shown to cause G1 arrest, while in others, it leads to G2/M arrest.[10] A significant increase in the percentage of cells in a particular phase of the cell cycle compared to the vehicle control indicates a drug-induced block at that checkpoint. A sub-G1 peak may also appear, which is indicative of apoptotic cells with fragmented DNA.

Troubleshooting

Issue	Possible Cause	Solution
High CV of G0/G1 peak	Inconsistent staining, cell clumps, high flow rate	Ensure proper mixing during staining, filter samples if necessary, use a low flow rate during acquisition.[9]
Excessive cell debris	Cell death, harsh handling	Handle cells gently during harvesting and washing.
No clear G2/M peak	Low proliferation rate	Ensure cells are in logarithmic growth phase before treatment.
PI staining is weak	Insufficient PI concentration, inadequate incubation	Optimize PI concentration and incubation time for your specific cell type.[5]
RNA contamination	Incomplete RNase A digestion	Ensure RNase A is active and incubation is sufficient.[3]

References

• 1. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Flow cytometry with PI staining | Abcam [abcam.com]
• 4. Propidium Iodide Cell Viability Flow Cytometry Protocol: R&D Systems [rndsystems.com]
• 5. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]
• 6. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 9. cancer.wisc.edu [cancer.wisc.edu]
• 10. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Western Blot Analysis of Phosphorylated Retinoblastoma Protein (p-RB) Following CCT68127 Treatment

Audience: Researchers, scientists, and drug development professionals.

Introduction:

CCT68127 is a potent inhibitor of Cyclin-Dependent Kinase 2 (CDK2) and Cyclin-Dependent Kinase 9 (CDK9).[1][2] The retinoblastoma protein (RB) is a key tumor suppressor and a critical substrate of CDKs. Phosphorylation of RB by CDKs, including CDK2, leads to its inactivation and subsequent cell cycle progression.[3][4] Inhibition of CDK2 by CCT68127 is expected to decrease the phosphorylation of RB, thereby maintaining RB in its active, growth-suppressive state.[1][2] Western blotting is a fundamental technique to quantitatively assess the phosphorylation status of RB and to determine the efficacy of compounds like CCT68127 in targeting the CDK-RB signaling axis. This document provides a detailed protocol for the detection of phosphorylated RB (p-RB) in cell lysates after treatment with CCT68127.

Signaling Pathway

The signaling pathway illustrates how CCT68127 inhibits CDK2, leading to a decrease in the phosphorylation of the Retinoblastoma protein (RB). This inhibition maintains RB in its active, hypophosphorylated state, where it binds to the E2F transcription factor, thereby blocking the transcription of genes required for cell cycle progression from G1 to S phase.

Caption: CCT68127 inhibits CDK2, preventing RB phosphorylation and cell cycle progression.

Experimental Protocols

This section provides a detailed methodology for the Western blot analysis of p-RB after CCT68127 treatment.

Experimental Workflow

The following diagram outlines the major steps of the Western blot protocol, from cell culture and treatment to data analysis.

Caption: Workflow for Western blot analysis of p-RB after CCT68127 treatment.

Materials and Reagents

• Cell Line: Appropriate cancer cell line (e.g., HT29 or RKO colon cancer cells).[2]

• CCT68127: Stock solution in DMSO.

• Phosphate-Buffered Saline (PBS): Ice-cold.

• Lysis Buffer: RIPA buffer supplemented with protease and phosphatase inhibitors.[5]

• Protein Assay Kit: BCA (Bicinchoninic acid) assay kit.

• Sample Buffer: 4X Laemmli sample buffer.

• SDS-PAGE Gels: Tris-Glycine precast gels (e.g., 4-12% gradient).

• Running Buffer: 1X Tris-Glycine-SDS buffer.

• Transfer Buffer: 25 mM Tris, 190 mM glycine, 20% methanol.[6]

• Membrane: Polyvinylidene difluoride (PVDF) membrane.

• Blocking Buffer: 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST).

• Primary Antibodies:

  • Rabbit anti-phospho-RB (Ser780) polyclonal antibody (e.g., Thermo Fisher Scientific Cat# PA5-114632, typical dilution 1:1000).[7]

  • Rabbit anti-phospho-RB (Ser807/811) antibody.

  • Mouse anti-total RB monoclonal antibody.

  • Mouse anti-β-actin monoclonal antibody (loading control).

• Secondary Antibodies:

  • HRP-conjugated goat anti-rabbit IgG.

  • HRP-conjugated goat anti-mouse IgG.

• Chemiluminescent Substrate: ECL (Enhanced Chemiluminescence) detection reagent.

• Imaging System: Chemiluminescence imager.

Protocol

1. Cell Culture and CCT68127 Treatment

• Seed the chosen cell line in 6-well plates and allow them to adhere and reach 70-80% confluency.

• Treat the cells with increasing concentrations of CCT68127 (e.g., 0.1, 0.5, 1, 5, 10 µM) for a specified time (e.g., 24 hours).[2]

• Include a vehicle-only control (e.g., 0.1% DMSO).

2. Cell Lysis and Protein Extraction [8][9]

• After treatment, place the culture plates on ice.

• Aspirate the media and wash the cells twice with ice-cold PBS.

• Add 100-150 µL of ice-cold lysis buffer (RIPA buffer with protease and phosphatase inhibitors) to each well.

• Scrape the cells using a cell scraper and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate the lysates on ice for 30 minutes, vortexing briefly every 10 minutes.

• Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Carefully transfer the supernatant (protein extract) to a new pre-chilled tube.

3. Protein Quantification

• Determine the protein concentration of each lysate using a BCA protein assay according to the manufacturer's instructions.[10]

4. Sample Preparation for SDS-PAGE

• Normalize the protein concentration of all samples with lysis buffer.

• Add 4X Laemmli sample buffer to a final concentration of 1X.

• Boil the samples at 95-100°C for 5-10 minutes to denature the proteins.[11]

• Briefly centrifuge the samples to collect the condensate.

5. SDS-PAGE [12]

• Load equal amounts of protein (e.g., 20-40 µg) into the wells of a Tris-Glycine SDS-PAGE gel.

• Include a pre-stained protein ladder to monitor protein migration.

• Run the gel at a constant voltage (e.g., 100-150 V) until the dye front reaches the bottom of the gel.

6. Protein Transfer

• Transfer the separated proteins from the gel to a PVDF membrane using a semi-dry or wet transfer system.[6]

• After transfer, you can briefly stain the membrane with Ponceau S to visualize protein bands and confirm successful transfer.[5]

• Destain the membrane with TBST.

7. Immunoblotting [6][13]

• Block the membrane with 5% BSA in TBST for 1 hour at room temperature with gentle agitation to prevent non-specific antibody binding.

• Incubate the membrane with the primary antibody against p-RB (e.g., anti-phospho-RB Ser780) diluted in 5% BSA in TBST overnight at 4°C with gentle agitation.

• The following day, wash the membrane three times for 10 minutes each with TBST.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody diluted in 5% BSA in TBST for 1 hour at room temperature.

• Wash the membrane three times for 10 minutes each with TBST.

8. Detection

• Prepare the ECL chemiluminescent substrate according to the manufacturer's instructions.

• Incubate the membrane with the substrate for the recommended time (typically 1-5 minutes).

• Capture the chemiluminescent signal using an imaging system.

9. Stripping and Re-probing (Optional)

• To normalize the p-RB signal, the membrane can be stripped of the primary and secondary antibodies.

• After stripping, re-block the membrane and probe for total RB and a loading control protein (e.g., β-actin) following the immunoblotting steps above.

10. Data Analysis

• Quantify the band intensities using image analysis software.
• Normalize the p-RB band intensity to the total RB band intensity.
• Further normalize this ratio to the loading control (e.g., β-actin) to account for any loading inaccuracies.

Data Presentation

The following table provides a template for summarizing the quantitative data obtained from the Western blot analysis. The data should show a dose-dependent decrease in the normalized p-RB/Total RB ratio with increasing concentrations of CCT68127.

CCT68127 Concentration (µM)	p-RB (Ser780) Intensity (Arbitrary Units)	Total RB Intensity (Arbitrary Units)	β-actin Intensity (Arbitrary Units)	Normalized p-RB / Total RB	Fold Change vs. Control
0 (Vehicle)	1.00	1.00	1.00	1.00	1.00
0.1	0.85	1.02	0.98	0.83	0.83
0.5	0.62	0.99	1.01	0.63	0.63
1.0	0.35	1.01	0.99	0.35	0.35
5.0	0.12	0.98	1.02	0.12	0.12
10.0	0.05	1.00	1.00	0.05	0.05

Note: The values in this table are for illustrative purposes only and will need to be replaced with experimental data. The trend demonstrates the expected outcome of CCT68127 treatment on RB phosphorylation.

References

• 1. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phosphorylation of the RB C-terminus regulates condensin II release from chromatin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cyclin D activates the Rb tumor suppressor by mono-phosphorylation | eLife [elifesciences.org]
• 5. biorbyt.com [biorbyt.com]
• 6. SDS-PAGE & Western Blot Protocol (NBP1-54576): Novus Biologicals [novusbio.com]
• 7. Phospho-RB1 (Ser780) Polyclonal Antibody (PA5-114632) [thermofisher.com]
• 8. Cell Lysis and Protein Extraction for Western Blotting [sigmaaldrich.com]
• 9. bio-rad.com [bio-rad.com]
• 10. goldbio.com [goldbio.com]
• 11. benchchem.com [benchchem.com]
• 12. 12% SDS-PAGE Western Blot [protocols.io]
• 13. bostonbioproducts.com [bostonbioproducts.com]

Application Notes and Protocols: CCT68127 Stock Solution Preparation for In Vitro Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and application of CCT68127, a potent inhibitor of Cyclin-Dependent Kinase 2 (CDK2) and Cyclin-Dependent Kinase 9 (CDK9), for in vitro experiments.

Introduction

CCT68127 is a small molecule inhibitor with demonstrated anti-proliferative activity in various cancer cell lines.[1][2][3] It functions primarily by inhibiting CDK2 and CDK9, key regulators of cell cycle progression and transcription.[1][2] Inhibition of these kinases leads to reduced phosphorylation of the Retinoblastoma protein (RB) and RNA polymerase II, resulting in cell cycle arrest and apoptosis.[1][2] These notes are intended to provide researchers with standardized procedures for utilizing CCT68127 in a laboratory setting.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of CCT68127 is essential for accurate stock solution preparation and experimental design.

Property	Value	Source
Synonyms	CCT-068127, CCT 68127, αSβR-21	[4][5]
Molecular Formula	C19H27N7O	[4]
Molecular Weight	369.47 g/mol	[4]
CAS Number	660822-23-1	[4]
Appearance	Solid	N/A
Solubility	Soluble in DMSO	[4]

In Vitro Activity

CCT68127 has shown significant potency in various cancer cell lines. The following table summarizes its activity, providing a reference for determining appropriate experimental concentrations.

Cell Line Type	Metric	Concentration	Source
Human Colon Cancer & Melanoma	GI50	0.5 µmol·L⁻¹ (average)	[1]
HT29, RKO, COLO205 (Human Colon Cancer)	Effective Concentration (RB phosphorylation reduction)	≥ 3 µmol·L⁻¹	[1]
Lung Cancer Cells	Growth Inhibition	Up to 88.5% at 1 µM	[6][7]
Lung Cancer Cells	Apoptosis Induction	Up to 42.6% at 2 µM	[6][7][8]
Lung Cancer Cells with KRAS mutation	IC50	Sensitive (P = .02)	[6][7][8]

Experimental Protocols

Preparation of a 10 mM CCT68127 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of CCT68127 in Dimethyl Sulfoxide (DMSO).

Materials:

• CCT68127 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated micropipettes

• Vortex mixer

• Analytical balance

Procedure:

• Equilibrate Reagents: Allow the CCT68127 powder and DMSO to reach room temperature before use.

• Weigh CCT68127: Accurately weigh a precise amount of CCT68127 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.6947 mg of CCT68127 (Molecular Weight = 369.47 g/mol ).

• Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the CCT68127 powder. For the example above, add 1 mL of DMSO.

• Ensure Complete Dissolution: Vortex the solution thoroughly until the CCT68127 is completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if necessary.

• Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles.

Storage and Stability

Proper storage is critical to maintain the integrity and activity of the CCT68127 stock solution.

• Short-term storage (days to weeks): Store aliquots at 0 - 4°C in the dark.[4]

• Long-term storage (months to years): For long-term preservation, store aliquots at -20°C.[4]

Note: Before use, thaw the frozen aliquots at room temperature and vortex briefly to ensure homogeneity.

Signaling Pathway and Experimental Workflow

CCT68127 Mechanism of Action

CCT68127 exerts its anti-cancer effects by targeting the cell cycle machinery. The diagram below illustrates the simplified signaling pathway affected by CCT68127.

Caption: CCT68127 inhibits CDK2 and CDK9, blocking cell cycle progression.

Experimental Workflow for In Vitro Studies

The following diagram outlines a typical workflow for evaluating the effects of CCT68127 in cell culture.

Caption: A standard workflow for assessing CCT68127's in vitro efficacy.

References

• 1. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Exploring CCT068127: Targeting CDK2 and CDK9 in Cancer Therapy [synapse.patsnap.com]
• 3. Lung cancer cells susceptible to inhibitor treatment via newly discovered pathway | MD Anderson Cancer Center [mdanderson.org]
• 4. medkoo.com [medkoo.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for CCT68127 Treatment for Optimal Cell Cycle Arrest

Audience: Researchers, scientists, and drug development professionals.

Introduction

CCT68127 is a potent and selective inhibitor of Cyclin-Dependent Kinase 2 (CDK2) and Cyclin-Dependent Kinase 9 (CDK9).[1][2][3] Deregulation of CDK activity is a hallmark of many cancers, making CDK inhibitors like CCT68127 promising therapeutic agents.[1][2][3] CCT68127 exerts its anti-proliferative effects by inducing cell cycle arrest and apoptosis.[1][2][3] The primary mechanism of action involves the inhibition of CDK2 and CDK9, leading to decreased phosphorylation of the Retinoblastoma protein (Rb) and RNA polymerase II, respectively.[1][2][3] This document provides detailed application notes and protocols for determining the optimal treatment duration of CCT68127 to achieve maximal cell cycle arrest in cancer cell lines.

Data Presentation

The optimal duration and concentration of CCT68127 for cell cycle arrest are cell-line dependent. Below are summarized data from studies on various cancer cell lines.

Table 1: Time-Dependent Effects of CCT68127 on Cell Cycle Distribution in HT29 Colon Cancer Cells

Treatment Duration (hours)	% Cells in G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
0 (Control)	55	30	15
4	50	30	20
12	45	25	30
24	45	20	35

Data is approximate and derived from graphical representations in the cited literature. A modest reduction in the proportion of cells with 2n DNA content (~10%) and an increase in cells with 4n DNA content (~10%) are seen with CCT68127 treatment.

Table 2: Cell Line-Dependent Cell Cycle Arrest Induced by CCT68127

Cell Line	Cancer Type	Predominant Cell Cycle Arrest
HT29	Colon Cancer	G2/M
ED1	Lung Cancer	G1
LKR13	Lung Cancer	G1
Hop62	Lung Cancer	G1
H522	Lung Cancer	G2/M

Signaling Pathways and Experimental Workflows

To elucidate the mechanism of CCT68127-induced cell cycle arrest, it is crucial to analyze the relevant signaling pathways and to follow a structured experimental workflow.

CCT68127 inhibits CDK2 and CDK9, leading to cell cycle arrest.

Workflow for determining optimal CCT68127 treatment duration.

Experimental Protocols

Protocol 1: Cell Cycle Analysis by Flow Cytometry

This protocol details the steps to analyze the cell cycle distribution of cells treated with CCT68127 using propidium (B1200493) iodide (PI) staining and flow cytometry.

Materials:

• Cancer cell line of interest (e.g., HT29)

• Complete cell culture medium

• CCT68127 (stock solution in DMSO)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (50 µg/mL PI, 0.1 mg/mL RNase A, 0.05% Triton X-100 in PBS)

• 6-well plates

• Flow cytometer

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that allows for logarithmic growth during the experiment. Allow cells to adhere overnight.

• Treatment: Treat cells with the desired concentrations of CCT68127. Include a vehicle control (DMSO) at the same final concentration as the highest CCT68127 dose.

• Incubation: Incubate the cells for various time points (e.g., 4, 12, 24, 48 hours) to determine the optimal duration for cell cycle arrest.

• Cell Harvesting:

  • For adherent cells, aspirate the medium, wash with PBS, and detach the cells using Trypsin-EDTA.

  • Collect the cells in a centrifuge tube and pellet by centrifugation (e.g., 300 x g for 5 minutes).

  • For suspension cells, directly collect the cells into a centrifuge tube and pellet.

• Fixation:

  • Wash the cell pellet once with ice-cold PBS.

  • Resuspend the pellet in 500 µL of ice-cold PBS.

  • While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate at -20°C for at least 2 hours.

• Staining:

  • Centrifuge the fixed cells (e.g., 500 x g for 5 minutes) and discard the ethanol.

  • Wash the cell pellet with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution.

  • Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Collect data for at least 10,000 events per sample.

  • Use appropriate software to analyze the cell cycle distribution based on DNA content (PI fluorescence).

Protocol 2: Western Blot Analysis of Cell Cycle Regulatory Proteins

This protocol describes how to assess the effect of CCT68127 on the expression and phosphorylation status of key cell cycle regulatory proteins.

Materials:

• Treated and control cell pellets (from Protocol 1)

• RIPA lysis buffer (supplemented with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat dry milk or 5% BSA in TBST)

• Primary antibodies (e.g., anti-phospho-Rb (Ser807/811), anti-Rb, anti-phospho-RNA Pol II (Ser2), anti-CDK2, anti-CDK9, anti-Cyclin D1, anti-actin or -tubulin)

• HRP-conjugated secondary antibodies

• TBST (Tris-Buffered Saline with 0.1% Tween-20)

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction:

  • Lyse cell pellets in ice-cold RIPA buffer.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Clarify the lysate by centrifugation (e.g., 14,000 x g for 15 minutes at 4°C).

  • Collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation:

  • Normalize the protein concentration for all samples.

  • Add Laemmli sample buffer to the desired amount of protein (e.g., 20-30 µg).

  • Boil the samples at 95-100°C for 5 minutes.

• SDS-PAGE and Transfer:

  • Load the samples onto an SDS-PAGE gel and separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 5-10 minutes each.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 5-10 minutes each.

• Detection:

  • Incubate the membrane with a chemiluminescent substrate.

  • Capture the signal using an imaging system.

  • Analyze the band intensities, normalizing to a loading control (e.g., actin or tubulin). A decrease in CDK9, cyclin T1, and cyclin D1 expression has been observed at 16–24 hours, while inhibition of RNA polymerase II phosphorylation can be seen as early as 4 hours.[2]

Conclusion

The optimal treatment duration of CCT68127 for inducing cell cycle arrest is dependent on the specific cell line and the desired outcome (G1 vs. G2/M arrest). A time-course experiment, typically ranging from 4 to 48 hours, is recommended to pinpoint the time of maximal arrest. Combining flow cytometry for quantitative analysis of cell cycle distribution with western blotting for key protein markers provides a comprehensive understanding of the cellular response to CCT68127. The protocols provided herein offer a robust framework for researchers to determine the optimal experimental conditions for their specific research needs.

References

• 1. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: CCT68127 in a Lung Cancer Xenograft Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

CCT68127 is a potent, next-generation inhibitor of cyclin-dependent kinase 2 (CDK2) and 9 (CDK9).[1][2] In preclinical studies, it has demonstrated significant antineoplastic activity in lung cancer models.[1][3][4] The primary mechanism of action involves the induction of "anaphase catastrophe" in cancer cells with supernumerary centrosomes, a common feature of aneuploid lung cancer cells.[1][4][5] This process leads to multipolar cell division, chromosome mis-segregation, and ultimately, apoptosis.[5] CCT68127 has shown particular efficacy in lung cancer cells harboring KRAS mutations.[1][3]

These application notes provide a comprehensive overview of the use of CCT68127 in lung cancer research, with a focus on a syngeneic murine lung cancer xenograft model. Detailed protocols for key in vitro and in vivo experiments are provided to facilitate the replication and further investigation of CCT68127's therapeutic potential.

Mechanism of Action

CCT68127 exerts its anti-cancer effects by targeting key regulators of the cell cycle and transcription. As a potent inhibitor of CDK2 and CDK9, its mechanism can be summarized as follows:

• CDK2 Inhibition: Inhibition of CDK2 leads to decreased phosphorylation of the retinoblastoma protein (RB).[2] This prevents the G1-to-S phase transition of the cell cycle, leading to cell cycle arrest.[2] In cells with supernumerary centrosomes, CDK2 inhibition also prevents the clustering of these centrosomes, leading to multipolar anaphase and subsequent apoptosis (anaphase catastrophe).[1][5]

• CDK9 Inhibition: Inhibition of CDK9 reduces the phosphorylation of the C-terminal domain of RNA polymerase II.[2] This leads to the downregulation of transcription of anti-apoptotic proteins, such as MCL1, further sensitizing cancer cells to apoptosis.[2]

• PEA15 Signaling: CCT68127 has been shown to reduce the phosphorylation of PEA15 (phosphoprotein enriched in astrocytes 15), a growth regulator.[1][3] Reduced PEA15 phosphorylation is associated with the antitumor activity of CCT68127.[1]

Signaling Pathway of CCT68127 in Lung Cancer

Caption: CCT68127 signaling pathway in lung cancer.

Quantitative Data Summary

In Vitro Efficacy of CCT68127 in Lung Cancer Cell Lines

Cell Line (Murine)	Treatment (2 µM CCT68127)	Apoptosis (%)[1]	Cell Cycle Arrest[1]
ED1	CCT68127	20.3 ± 3.9	G1
LKR13	CCT68127	16.8 ± 3.1	G1
393P	CCT68127	18.2 ± 1.5	Not specified

Cell Line (Human)	Treatment (2 µM CCT68127)	Apoptosis (%)[1]	Cell Cycle Arrest[1]
H522	CCT68127	42.4 ± 7.4	G2/M
H1703	CCT68127	36.0 ± 3.5	Not specified
A549	CCT68127	23.1 ± 2.8	Not specified
Hop62	CCT68127	42.6 ± 5.5	G1
Beas-2B (Control)	CCT68127	8.2 ± 1.0	Minimal effect

In Vivo Efficacy of CCT68127 in a Lung Cancer Xenograft Model

Parameter	Vehicle Control	CCT68127 (50 mg/kg)	P-value
Tumor Growth	-	Significantly reduced	< 0.001[1]
Circulating Tumor Cells	-	Significantly reduced	0.004[1]

Experimental Protocols

Protocol 1: In Vitro Cell Proliferation Assay

This protocol is for determining the effect of CCT68127 on the proliferation of lung cancer cell lines.

Materials:

• Lung cancer cell lines (e.g., A549, H522, 393P)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• CCT68127 stock solution (in DMSO)

• 96-well plates

• Cell viability reagent (e.g., MTT, CellTiter-Glo®)

• Plate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed 2,000-5,000 cells per well in a 96-well plate in a final volume of 100 µL of complete culture medium.

  • Incubate overnight at 37°C in a humidified 5% CO₂ incubator.

• Treatment:

  • Prepare serial dilutions of CCT68127 in complete culture medium from the stock solution. A vehicle control (DMSO) should be prepared at the same concentration as the highest CCT68127 concentration.

  • Remove the medium from the wells and add 100 µL of the CCT68127 dilutions or vehicle control.

  • Incubate for 72 hours at 37°C in a humidified 5% CO₂ incubator.

• Cell Viability Assessment:

  • After 72 hours, assess cell viability using a preferred reagent according to the manufacturer's instructions.

  • For MTT assay, add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours. Then, add 100 µL of solubilization solution and read the absorbance at 570 nm.

• Data Analysis:

  • Calculate the percentage of growth inhibition relative to the vehicle control.

  • Determine the IC₅₀ value by plotting the percentage of growth inhibition against the log of the CCT68127 concentration and fitting the data to a dose-response curve.

Protocol 2: In Vivo Syngeneic Lung Cancer Xenograft Model

This protocol describes the establishment of a syngeneic lung cancer xenograft model and treatment with CCT68127.

Materials:

• 393P KRAS mutant murine lung cancer cells (engineered to express luciferase for imaging)

• Immunocompetent syngeneic mice (e.g., C57BL/6)

• Matrigel

• CCT68127

• Vehicle control (e.g., 0.5% methylcellulose)

• Oral gavage needles

• Calipers

• Bioluminescence imaging system

Procedure:

• Cell Preparation and Implantation:

  • Culture 393P-luciferase cells to ~80% confluency.

  • Harvest and resuspend the cells in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 2 x 10⁷ cells/mL.

  • Subcutaneously inject 100 µL of the cell suspension (2 x 10⁶ cells) into the flank of each mouse.

• Tumor Growth and Treatment Initiation:

  • Monitor tumor growth by caliper measurements every 2-3 days. The tumor volume can be calculated using the formula: (Length x Width²)/2.

  • Once tumors reach a palpable size (e.g., 100 mm³), randomize the mice into treatment and control groups (n=4 per group).

• Drug Administration:

  • Prepare a formulation of CCT68127 at 50 mg/kg in the vehicle.

  • Administer CCT68127 or vehicle control to the respective groups via oral gavage once daily for 21 days.

• Monitoring and Endpoint:

  • Continue to monitor tumor volume and body weight throughout the study.

  • Tumor growth can also be monitored by bioluminescence imaging at regular intervals.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., immunohistochemistry).

  • Blood can be collected to quantify circulating tumor cells.

Experimental Workflow for Lung Cancer Xenograft Model

Caption: Workflow for CCT68127 efficacy in a xenograft model.

Conclusion

CCT68127 is a promising therapeutic agent for the treatment of lung cancer, particularly in tumors with KRAS mutations. Its mechanism of inducing anaphase catastrophe represents a novel approach to targeting aneuploid cancer cells. The protocols and data presented here provide a framework for further preclinical investigation of CCT68127 and other CDK2/9 inhibitors in lung cancer. Careful consideration of the experimental design, including the choice of cell lines and in vivo models, will be crucial for the successful translation of these findings to the clinic.

References

• 1. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Lung cancer cells susceptible to inhibitor treatment via newly discovered pathway | MD Anderson Cancer Center [mdanderson.org]
• 5. A Novel CDK2/9 Inhibitor CYC065 Causes Anaphase Catastrophe and Represses Proliferation, Tumorigenesis and Metastasis in Aneuploid Cancers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

CCT68127 Technical Support Center: Troubleshooting Solubility in Cell Culture Media

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to addressing solubility issues encountered with the CDK2/9 inhibitor, CCT68127, in cell culture applications. By following the detailed protocols and troubleshooting advice, users can ensure consistent and reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is CCT68127 and why is it used in cell culture?

CCT68127 is a potent and selective inhibitor of Cyclin-Dependent Kinase 2 (CDK2) and Cyclin-Dependent Kinase 9 (CDK9).[1][2] These kinases are crucial regulators of cell cycle progression and transcription.[1] Due to its role in inhibiting these processes, CCT68127 is widely used in cancer research to induce cell cycle arrest and apoptosis in tumor cell lines.[1][2]

Q2: What is the primary cause of CCT68127 precipitation in cell culture media?

The most common cause of CCT68127 precipitation is "solvent shock." CCT68127 is a hydrophobic molecule with low aqueous solubility. It is typically dissolved in a high-concentration stock solution using an organic solvent, most commonly Dimethyl Sulfoxide (DMSO). When this concentrated stock is rapidly diluted into the aqueous environment of cell culture media, the abrupt change in solvent polarity can cause the compound to crash out of solution, forming a visible precipitate.

Q3: What is the recommended solvent and storage condition for CCT68127 stock solutions?

The recommended solvent for preparing CCT68127 stock solutions is high-quality, anhydrous DMSO. Stock solutions should be prepared at a concentration significantly higher than the final working concentration. To maintain stability and prevent degradation, it is advisable to aliquot the stock solution into single-use vials and store them at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw cycles.

Q4: What is the maximum recommended final concentration of DMSO in cell culture?

The final concentration of DMSO in the cell culture medium should be kept as low as possible to avoid solvent-induced cytotoxicity. A final DMSO concentration of 0.5% or lower is generally considered safe for most cell lines, with an ideal target of ≤ 0.1%. It is crucial to include a vehicle control (media with the same final concentration of DMSO without CCT68127) in all experiments to account for any potential effects of the solvent on cell viability and function.

Q5: How can I visually identify CCT68127 precipitation?

Precipitation of CCT68127 in cell culture media can manifest in several ways:

• Cloudiness or turbidity: The medium may appear hazy or milky.

• Fine particles: Small, crystalline-like particles may be visible, especially under a microscope.

• Film or sediment: A thin film may form on the surface of the medium, or a sediment may collect at the bottom of the culture vessel.

Troubleshooting Guide: CCT68127 Precipitation

This guide provides a systematic approach to resolving CCT68127 precipitation issues.

Problem	Potential Cause	Recommended Solution
Immediate Precipitation	1. Solvent Shock: Rapid dilution of concentrated DMSO stock into aqueous media.	a. Pre-warm the media: Ensure the cell culture medium is at 37°C before adding the CCT68127 stock solution.b. Slow, dropwise addition: Add the stock solution drop-by-drop to the media while gently swirling or mixing.c. Serial Dilution: Prepare an intermediate dilution of the CCT68127 stock in a small volume of pre-warmed media before adding it to the final culture volume.
2. High Final Concentration: The desired working concentration exceeds the solubility limit of CCT68127 in the specific cell culture medium.	a. Determine the Maximum Soluble Concentration: Perform a solubility test to find the highest concentration of CCT68127 that remains in solution in your specific media and conditions (see Experimental Protocols section).b. Lower the working concentration: If possible, reduce the final concentration of CCT68127 in your experiment.
3. Concentrated Stock Solution: The stock solution concentration is excessively high, exacerbating solvent shock.	a. Prepare a less concentrated stock solution: If feasible, prepare a new stock solution at a lower concentration in DMSO.
Delayed Precipitation (after hours/days of incubation)	1. Compound Instability: CCT68127 may have limited stability in the aqueous, physiological pH environment of the cell culture medium at 37°C.	a. Prepare fresh solutions: Prepare the CCT68127 working solution immediately before each experiment.b. Replenish media: For long-term experiments, consider replacing the media with freshly prepared CCT68127-containing media every 24-48 hours.
2. Interaction with Media Components: Components in the media, such as salts, amino acids, or proteins in fetal bovine serum (FBS), may interact with CCT68127 over time, leading to the formation of insoluble complexes.	a. Evaluate the effect of serum: Test the solubility of CCT68127 in media with and without serum, or with varying serum concentrations. Some compounds are stabilized by serum proteins, while others may precipitate.b. Consider serum-free media: If compatible with your cell line, using a serum-free medium might prevent precipitation.
3. pH Shift: Cellular metabolism can cause a gradual change in the pH of the culture medium, which can affect the solubility of CCT68127.	a. Monitor media pH: Regularly check the pH of your culture medium, especially in dense cultures.b. Use buffered media: Ensure your cell culture medium has adequate buffering capacity (e.g., HEPES) if pH fluctuation is a concern.
Inconsistent Results or Lower than Expected Efficacy	1. Micro-precipitation: Undetectable or very fine precipitate is forming, reducing the effective concentration of soluble CCT68127.	a. Filter the final working solution: Before adding to the cells, filter the CCT68127-containing medium through a 0.22 µm sterile syringe filter to remove any micro-precipitates.b. Verify stock solution concentration: Ensure your stock solution was prepared accurately.

Experimental Protocols

Protocol 1: Preparation of CCT68127 Stock Solution

• Materials:

  • CCT68127 powder

  • Anhydrous, sterile DMSO

  • Sterile, conical-bottom microcentrifuge tubes

• Procedure:

  • Calculate the volume of DMSO required to achieve the desired stock concentration (e.g., 10 mM).

  • Carefully weigh the CCT68127 powder and transfer it to a sterile microcentrifuge tube.

  • Add the calculated volume of sterile DMSO to the tube.

  • Vortex the solution thoroughly until the CCT68127 powder is completely dissolved. Gentle warming in a 37°C water bath for a few minutes can aid dissolution.

  • Visually inspect the solution to ensure there are no undissolved particles.

  • Aliquot the stock solution into single-use, light-protected sterile tubes.

  • Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of CCT68127 Working Solution for Cell Culture

• Materials:

  • CCT68127 stock solution (in DMSO)

  • Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS), pre-warmed to 37°C

  • Sterile tubes

• Procedure:

  • Thaw an aliquot of the CCT68127 stock solution at room temperature.

  • Calculate the volume of the stock solution needed to achieve the desired final concentration in your cell culture medium.

  • In a sterile tube, add the required volume of pre-warmed complete cell culture medium.

  • While gently swirling the tube of media, add the calculated volume of the CCT68127 stock solution dropwise.

  • Continue to mix gently by inverting the tube or pipetting up and down. Avoid vigorous vortexing.

  • Visually inspect the final working solution for any signs of precipitation before adding it to your cells.

  • If precipitation is observed, refer to the Troubleshooting Guide.

Protocol 3: Determining the Maximum Soluble Concentration of CCT68127

• Materials:

  • CCT68127 stock solution (in DMSO)

  • Your specific complete cell culture medium (pre-warmed to 37°C)

  • Sterile microcentrifuge tubes or a 96-well plate

  • Microscope

• Procedure:

  • Prepare a series of dilutions of CCT68127 in your pre-warmed cell culture medium, covering a range of concentrations above and below your intended working concentration.

  • Ensure the final DMSO concentration is the same in all dilutions and matches your experimental vehicle control.

  • Incubate the dilutions under your standard experimental conditions (e.g., 37°C, 5% CO₂) for a period relevant to your experiment (e.g., 24 hours).

  • Visually inspect each dilution for signs of precipitation, both with the naked eye and under a microscope.

  • The highest concentration that remains clear and free of precipitate is considered the maximum soluble concentration under those conditions.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting unexpected results with CCT68127

This technical support center provides troubleshooting guidance and frequently asked questions for researchers using CCT68127, a potent inhibitor of CDK2 and CDK9.[1][2]

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments with CCT68127.

Q1: My cells are not showing the expected level of growth inhibition or apoptosis after CCT68127 treatment. What are the possible reasons?

Several factors could contribute to lower-than-expected efficacy:

• Suboptimal Concentration: The effective concentration of CCT68127 is cell-line dependent. While the average GI50 is around 0.5 µmol/L in a panel of human colon cancer and melanoma cell lines, your specific cell line might require a different concentration for optimal growth inhibition.[1] For instance, in lung cancer cell lines, CCT68127 has been shown to inhibit growth by up to 88.5% at 1 µM and induce apoptosis by up to 42.6% at 2 µM.[3][4] It is recommended to perform a dose-response curve to determine the optimal concentration for your experimental system.

• Cell Culture Conditions: Ensure that cells are in the logarithmic growth phase during treatment.[5] Cell density and passage number can also influence experimental outcomes.

• Compound Stability and Solubility: CCT68127 is more metabolically stable than its parent compound, seliciclib.[1] However, improper storage or handling can affect its activity. Prepare fresh dilutions from a DMSO stock for each experiment.

• Cell Line Resistance: Some cell lines may exhibit intrinsic or acquired resistance to CDK inhibitors.

Q2: I am observing unexpected changes in protein phosphorylation, such as increased ERK phosphorylation. Is this an off-target effect?

While CCT68127 is a potent inhibitor of CDK2 and CDK9, it can have other effects on cellular signaling pathways.[1]

• MAPK Pathway Activation: Treatment with CCT68127 has been observed to cause a significant decrease in the expression of DUSP6 phosphatase, which in turn leads to elevated ERK phosphorylation and activation of the MAPK pathway.[2][6] This is a known downstream effect of the compound and not necessarily an off-target activity in the traditional sense.

• Off-Target Kinase Inhibition: Although CCT68127 shows enhanced selectivity for CDK2 and CDK9 compared to seliciclib, the possibility of off-target kinase inhibition at higher concentrations cannot be entirely ruled out.[1] A list of kinases with IC50 values greater than 10 µmol/L for both CCT68127 and seliciclib has been reported, suggesting low activity against those kinases.[1]

Q3: The cell cycle arrest pattern in my experiment is not a clear G1 or G2/M arrest as reported. Why might this be?

The cell cycle effects of CCT68127 can be complex and cell-type specific.

• Dual CDK Inhibition: CCT68127 inhibits both CDK2 and CDK9. CDK2 is crucial for the G1-to-S phase transition, while CDK9 is involved in regulating transcription.[1] The interplay of these two inhibitory activities can lead to varied cell cycle outcomes.

• Concentration and Time Dependence: The concentration of CCT68127 and the duration of treatment can influence the observed cell cycle arrest. A time-course experiment with varying concentrations is recommended to fully characterize the response of your cell line.

• Apoptosis Induction: At higher concentrations or after prolonged exposure, CCT68127 induces apoptosis, which can complicate cell cycle analysis.[3][4] It is advisable to assess apoptosis concurrently using methods like Annexin V staining.

Frequently Asked Questions (FAQs)

What is the primary mechanism of action of CCT68127?

CCT68127 is a potent inhibitor of Cyclin-Dependent Kinase 2 (CDK2) and Cyclin-Dependent Kinase 9 (CDK9).[1][2] By inhibiting these kinases, it leads to decreased phosphorylation of the retinoblastoma protein (RB), reduced phosphorylation of RNA polymerase II, and subsequent cell cycle arrest and apoptosis.[1][2]

What are the key downstream effects of CCT68127?

The primary downstream effects include:

• Inhibition of RB phosphorylation, leading to G1 cell cycle arrest.[1]

• Inhibition of RNA polymerase II phosphorylation, leading to transcriptional repression.[1]

• Induction of apoptosis.[1][3][4]

• Rapid decrease in MCL1 protein levels.[2][6]

What is the recommended solvent and storage condition for CCT68127?

It is recommended to resuspend CCT68127 in dimethyl sulfoxide (B87167) (DMSO) to create a stock solution.[5] Aliquot the stock solution and store it at -20°C.[5]

Are there any known synergistic drug combinations with CCT68127?

Yes, combined treatment of CCT68127 with the BCL2 family inhibitor ABT263 has been shown to have synergistic antiproliferative activity.[1][2] This is associated with the rapid decrease in MCL1 protein levels induced by CCT68127.[2][6]

Quantitative Data Summary

Parameter	Value	Cell Lines/System	Reference
GI50 (50% Growth Inhibition)	~0.5 µmol/L (average)	Human colon cancer and melanoma cell lines	[1]
IC50 (50% Inhibitory Concentration)	See table below	Purified human recombinant enzymes	[1]
In Vivo Efficacy	50 mg/kg daily (5 days on, 2 days off)	Murine lung cancer xenografts	[3]

In Vitro Kinase Inhibition by CCT68127 and Seliciclib [1]

Kinase	CCT68127 Mean IC50 (µM)	Seliciclib Mean IC50 (µM)
CDK1/cyclin B	1.12	16.8
CDK2/cyclin E	0.05	1.1
CDK4/cyclin D	>10	>10
CDK5/p35	0.07	1.05
CDK7/cyclin H	3.4	4.1
CDK9/cyclin T	0.04	0.44

Experimental Protocols

Western Blotting for Phospho-RB and Phospho-RNA Polymerase II

• Cell Lysis: After treatment with CCT68127 for the desired time, wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate with primary antibodies against phospho-RB (Ser807/811), total RB, phospho-RNA Polymerase II (Ser2 and Ser5), and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Visualizations

Caption: CCT68127 inhibits CDK2 and CDK9 signaling pathways.

Caption: A logical workflow for troubleshooting unexpected results.

References

• 1. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Protocol to identify small-molecule inhibitors against cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Exploring CCT068127: Targeting CDK2 and CDK9 in Cancer Therapy [synapse.patsnap.com]

Optimizing CCT68127 Concentration for Minimal Off-Target Effects: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in optimizing the experimental concentration of CCT68127, a potent CDK2 and CDK9 inhibitor, while minimizing off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of CCT68127?

A1: CCT68127 is a small molecule inhibitor that primarily targets Cyclin-Dependent Kinase 2 (CDK2) and Cyclin-Dependent Kinase 9 (CDK9).[1] By inhibiting these kinases, CCT68127 disrupts key cellular processes. Inhibition of CDK2 leads to decreased phosphorylation of the Retinoblastoma protein (RB), which in turn causes cell cycle arrest.[1] Inhibition of CDK9 results in reduced phosphorylation of RNA Polymerase II, leading to a blockage of transcriptional elongation and subsequent apoptosis.[1]

Q2: What are the known on-target effects of CCT68127?

A2: The primary on-target effects of CCT68127, resulting from the inhibition of CDK2 and CDK9, include:

• Decreased phosphorylation of the Retinoblastoma protein (RB).[1]

• Reduced phosphorylation of the C-terminal domain of RNA Polymerase II.[1]

• Induction of cell cycle arrest, typically at the G1 or G2/M phase.[2]

• Induction of apoptosis (programmed cell death).[2][3]

Q3: What are the potential off-target effects of CCT68127?

A3: While potent against CDK2 and CDK9, CCT68127 has been observed to have potential off-target effects, including:

• A transcriptional signature similar to that of Histone Deacetylase (HDAC) inhibitors.[1]

• Downregulation of DUSP6 phosphatase.[4]

• Increased phosphorylation of Extracellular signal-regulated kinase (ERK).[4]

Q4: How can I minimize the off-target effects of CCT68127 in my experiments?

A4: Minimizing off-target effects is crucial for accurate interpretation of experimental results. Key strategies include:

• Dose-Response Analysis: Perform a thorough dose-response curve to identify the lowest effective concentration that elicits the desired on-target effect.

• Use of an Inactive Control: Whenever possible, include a structurally related but inactive analog, such as CCT068152, as a negative control. This can help distinguish on-target from off-target effects related to the chemical scaffold.[1]

• Orthogonal Approaches: Confirm key findings using alternative methods, such as siRNA-mediated knockdown of CDK2 and CDK9, to ensure the observed phenotype is a direct result of inhibiting the intended targets.

Data Presentation

Table 1: In Vitro Kinase Inhibitory Activity of CCT68127

Kinase Target	IC50 (µM)
CDK2/cyclin E	0.016
CDK9/cyclin T1	0.017
CDK1/cyclin B	1.12
CDK5/p25	0.025
CDK4/cyclin D1	>10
CDK7/cyclin H	2.5

IC50 values represent the concentration of CCT68127 required to inhibit 50% of the kinase activity in vitro.

Table 2: Effective Concentrations of CCT68127 in Cellular Assays

Cell Line	Assay	Effective Concentration (µM)	Observed Effect
HT29 (Colon Cancer)	Proliferation (GI50)	~0.085	50% growth inhibition
RKO (Colon Cancer)	Proliferation (GI50)	~0.05	50% growth inhibition
Multiple Lung Cancer Lines	Growth Inhibition	1	Up to 88.5% inhibition
Multiple Lung Cancer Lines	Apoptosis Induction	2	Up to 42.6% apoptosis

Effective concentrations can vary depending on the cell line, assay duration, and specific experimental conditions.[2]

Troubleshooting Guides

Problem 1: No or weak inhibition of RB or RNA Polymerase II phosphorylation is observed at the expected CCT68127 concentration.

Possible Cause	Troubleshooting Step
Suboptimal CCT68127 Concentration	Perform a dose-response experiment (e.g., 0.01 to 10 µM) to determine the optimal concentration for your specific cell line and experimental conditions.
Incorrect Treatment Duration	Conduct a time-course experiment (e.g., 4, 8, 16, 24 hours) to identify the optimal treatment duration for observing maximal inhibition of phosphorylation. RNA Pol II phosphorylation can be inhibited more rapidly than RB phosphorylation.[1]
Low Target Protein Expression	Confirm the expression levels of CDK2 and CDK9 in your cell line using Western blot or qPCR.
Antibody Quality	Ensure the primary antibodies for phosphorylated RB and RNA Polymerase II are validated and used at the recommended dilution. Include positive and negative controls in your Western blot.

Problem 2: Excessive cytotoxicity is observed, potentially due to off-target effects.

Possible Cause	Troubleshooting Step
CCT68127 Concentration is too High	Lower the concentration of CCT68127. Refer to the dose-response curve to select a concentration that effectively inhibits the target without causing excessive cell death.
Off-Target Kinase Inhibition	If available, perform a kinase panel screen to identify other kinases that may be inhibited at the concentration used.
HDAC Inhibitor-like Effects	Assess for off-target HDAC inhibition using an HDAC activity assay. If this is a concern, consider using a more selective CDK2/9 inhibitor if available.
Cell Line Sensitivity	Some cell lines may be more sensitive to off-target effects. Consider using a different cell line to confirm your findings.

Problem 3: Unexplained changes in other signaling pathways (e.g., MAPK/ERK pathway) are observed.

Possible Cause	Troubleshooting Step
Known Off-Target Effect	CCT68127 has been reported to increase ERK phosphorylation.[4]
Use of Inactive Control	Treat cells with the inactive analog CCT068152 at the same concentration as CCT68127. If the effect on the other pathway persists with CCT068152, it is likely an off-target effect of the chemical scaffold.[1]
Pathway Crosstalk	Investigate potential crosstalk between the CDK signaling pathway and the observed affected pathway in the literature.

Experimental Protocols

Protocol 1: Western Blot Analysis of RB and RNA Polymerase II Phosphorylation

• Cell Treatment: Seed cells in a 6-well plate and allow them to reach 70-80% confluency. Treat cells with varying concentrations of CCT68127 (e.g., 0, 0.05, 0.1, 0.5, 1, 2 µM) for a predetermined time (e.g., 24 hours). Include a vehicle control (DMSO).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phospho-RB (Ser807/811), total RB, phospho-RNA Polymerase II (Ser2), and total RNA Polymerase II overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL detection system. Normalize the phosphorylated protein levels to the total protein levels.

Protocol 2: Cellular HDAC Activity Assay

• Cell Treatment: Seed cells in a 96-well plate. Treat cells with CCT68127 at various concentrations. Include a known HDAC inhibitor (e.g., Trichostatin A) as a positive control and a vehicle control.

• Assay Procedure:

  • Use a commercially available cell-based HDAC activity assay kit that employs a cell-permeable, fluorogenic HDAC substrate.

  • Follow the manufacturer's instructions for adding the substrate to the treated cells.

  • Incubate the plate to allow for deacetylation by cellular HDACs.

• Signal Development and Detection:

  • Add the developer solution provided in the kit, which generates a fluorescent signal from the deacetylated substrate.

  • Measure the fluorescence using a microplate reader at the appropriate excitation and emission wavelengths.

• Data Analysis: A decrease in fluorescence in CCT68127-treated wells compared to the vehicle control indicates HDAC inhibition.

Protocol 3: Assessment of ERK Phosphorylation

• Cell Treatment and Lysis: Follow the same procedure as in Protocol 1 for cell treatment and lysis.

• Immunoblotting:

  • Perform SDS-PAGE and transfer as described in Protocol 1.

  • Block the membrane and incubate with primary antibodies against phospho-ERK1/2 (Thr202/Tyr204) and total ERK1/2.

• Detection and Analysis: Visualize and quantify the bands as in Protocol 1. An increase in the ratio of phospho-ERK to total ERK in CCT68127-treated cells indicates activation of the ERK pathway.

Visualizations

Caption: CCT68127 On-Target and Potential Off-Target Signaling Pathways.

Caption: Workflow for Optimizing CCT68127 Concentration.

Caption: Logical Flow for Troubleshooting CCT68127 Experiments.

References

• 1. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lung cancer cells susceptible to inhibitor treatment via newly discovered pathway | MD Anderson Cancer Center [mdanderson.org]
• 4. Exploring CCT068127: Targeting CDK2 and CDK9 in Cancer Therapy [synapse.patsnap.com]

Technical Support Center: Navigating CCT68127 Resistance in Cancer Cell Lines

Welcome to the technical support center for researchers utilizing the CDK2 and CDK9 inhibitor, CCT68127. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered when working with cell lines that have developed resistance to CCT68127.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for CCT68127?

CCT68127 is a potent and selective inhibitor of Cyclin-Dependent Kinase 2 (CDK2) and Cyclin-Dependent Kinase 9 (CDK9).[1][2] Its mechanism of action involves binding to the ATP pocket of these kinases, leading to several downstream effects:

• Inhibition of CDK2: This disrupts the G1-to-S phase transition of the cell cycle by preventing the phosphorylation of the Retinoblastoma protein (Rb).[1]

• Inhibition of CDK9: This reduces the phosphorylation of RNA polymerase II, which is crucial for transcriptional elongation of short-lived proteins, including key survival factors like MCL1.[1][3]

The combined inhibition of CDK2 and CDK9 ultimately leads to cell cycle arrest and apoptosis (programmed cell death).[1] In some cancer cells with an abnormal number of chromosomes (aneuploidy), CCT68127 can induce a specific form of cell death called anaphase catastrophe.[4]

Q2: My CCT68127-treated cells are no longer responding to the inhibitor. What are the potential mechanisms of resistance?

Acquired resistance to CDK inhibitors like CCT68127 can arise through several mechanisms. While specific resistance mechanisms to CCT68127 are still under investigation, data from other CDK2 and CDK9 inhibitors suggest the following possibilities:

• Target Upregulation: Increased expression of the CDK2 protein can overcome the inhibitory effect of the drug.[5][6]

• Selection of Pre-existing Resistant Subpopulations: A heterogeneous cancer cell population may contain a small number of cells that are inherently resistant, such as polyploid cells, which can be selected for during treatment.[5][6][7]

• Target Mutations: Although not yet reported for CCT68127, mutations in the drug-binding site of the target protein (CDK2 or CDK9) can prevent the inhibitor from binding effectively. For example, a specific mutation (L156F) in CDK9 has been shown to confer resistance to other CDK9 inhibitors.[3][8]

• Upregulation of Drug Efflux Pumps: Increased expression of multidrug resistance transporters, such as ABCB1 (also known as MDR1), can actively pump the drug out of the cell, reducing its intracellular concentration and efficacy.[9]

• Activation of Bypass Signaling Pathways: Cancer cells can activate alternative signaling pathways to circumvent the block imposed by CCT68127. For instance, activation of the MAPK/ERK pathway may provide a survival signal to the cells.[1]

Q3: How can I confirm that my cell line has developed resistance to CCT68127?

The development of resistance is typically confirmed by a significant increase in the half-maximal inhibitory concentration (IC50) value of the drug in the suspected resistant cell line compared to the parental, sensitive cell line.[10] This is determined using cell viability assays. A resistant cell line is often considered successfully established if the IC50 increases by more than threefold.[11]

Troubleshooting Guide

This guide provides a structured approach to identifying and addressing potential issues when working with CCT68127-resistant cell lines.

Problem	Possible Cause	Recommended Action
Decreased sensitivity to CCT68127 (Increased IC50)	1. Development of acquired resistance. 2. Cell line contamination or misidentification.	1. Perform a dose-response curve with a cell viability assay (e.g., MTT, CellTiter-Glo) to confirm the shift in IC50 compared to the parental cell line. 2. Perform cell line authentication (e.g., STR profiling).
No change in downstream markers (e.g., p-Rb, p-RNA Pol II) after treatment	1. Ineffective drug concentration due to resistance. 2. Altered signaling pathways.	1. Increase the concentration of CCT68127 and perform a time-course experiment to assess target engagement. 2. Analyze the expression and phosphorylation status of key proteins in the CDK2 and CDK9 pathways via Western blot.
Cells continue to proliferate in the presence of CCT68127	1. Activation of bypass signaling pathways. 2. Upregulation of anti-apoptotic proteins.	1. Investigate the activation status of alternative survival pathways, such as the MAPK/ERK pathway, using Western blot for phosphorylated proteins (e.g., p-ERK). 2. Assess the expression levels of anti-apoptotic proteins like those in the BCL2 family.
Cross-resistance to other CDK inhibitors observed	1. A general mechanism of resistance, such as upregulation of drug efflux pumps.	1. Test the sensitivity of the resistant cell line to other classes of anti-cancer drugs to determine the resistance profile. 2. Investigate the expression of ABC transporters like ABCB1 via qPCR or Western blot.

Quantitative Data Summary

The following tables summarize key quantitative data related to CCT68127's activity in sensitive cancer cell lines. Data for resistant lines are often experiment-specific and should be generated by comparing to the parental line.

Table 1: In Vitro Kinase Inhibitory Activity of CCT68127

Kinase/Cyclin Complex	IC50 (µM)
CDK1/cyclin B	1.12
CDK2/cyclin E	0.03
CDK5	Data not specified
CDK9/cyclin T	0.11

Source: Adapted from molecular profiling studies.[1]

Table 2: Anti-proliferative Activity of CCT68127 in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
HT29	Colon Cancer	~0.5 (Average GI50)
RKO	Colon Cancer	Data not specified
Hop62	Lung Cancer	<1
A549	Lung Cancer	<1
H2122	Lung Cancer	<1
H522	Lung Cancer	<1
H1703	Lung Cancer	<1

Source: Compiled from various anti-proliferative studies.[1][12][13] Note: Lung cancer cell lines with KRAS mutations (Hop62, A549, H2122) were found to be more sensitive to CCT68127.[12][13]

Experimental Protocols

Protocol 1: Generation of CCT68127-Resistant Cell Lines

This protocol describes a general method for developing drug-resistant cell lines through continuous exposure to escalating drug concentrations.

Materials:

• Parental cancer cell line of interest

• CCT68127

• Complete cell culture medium

• DMSO (for drug stock solution)

• Cell culture flasks/plates

• Cell counting solution (e.g., Trypan Blue)

• Hemocytometer or automated cell counter

• Cryopreservation medium

Procedure:

• Determine the initial IC50: Perform a cell viability assay (e.g., MTT or CellTiter-Glo) to determine the IC50 of CCT68127 for the parental cell line.

• Initial Drug Exposure: Begin by treating the parental cells with a low concentration of CCT68127, typically at or below the IC20 (the concentration that inhibits 20% of cell growth).

• Culture and Passage: Culture the cells in the presence of the drug. When the cells reach 80-90% confluency, passage them and re-seed in fresh medium containing the same concentration of CCT68127.

• Dose Escalation: Once the cells have a stable growth rate at the current drug concentration, gradually increase the concentration of CCT68127. A common approach is to increase the dose by 1.5 to 2-fold.

• Monitor and Adapt: Closely monitor the cells for signs of widespread cell death. If significant cell death occurs, reduce the drug concentration to the previous level and allow the cells to recover before attempting to increase the dose again.

• Establishment of Resistance: Continue this process of stepwise dose escalation until the cells are able to proliferate in a significantly higher concentration of CCT68127 (e.g., 10-fold or higher than the initial IC50).

• Confirmation of Resistance: Once a resistant population is established, confirm the shift in IC50 by performing a cell viability assay on both the resistant and parental cell lines.

• Cryopreservation: It is crucial to cryopreserve cells at various stages of the resistance development process as backups.

Protocol 2: Western Blot Analysis of CDK2/9 Pathway Proteins

This protocol is for assessing the phosphorylation status of key downstream targets of CCT68127.

Materials:

• Parental and CCT68127-resistant cell lines

• CCT68127

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-Rb, anti-Rb, anti-phospho-RNA Polymerase II, anti-RNA Polymerase II, anti-CDK2, anti-CDK9, anti-GAPDH or β-actin as a loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Treatment and Lysis: Seed parental and resistant cells and treat with various concentrations of CCT68127 for a specified time (e.g., 24 hours). Lyse the cells on ice using lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel, run the gel to separate proteins by size, and then transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane to prevent non-specific antibody binding. Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody. After further washing, apply the chemiluminescent substrate and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Compare the levels of phosphorylated proteins relative to the total protein levels between treated and untreated, and between parental and resistant cell lines.

Visualizations

CCT68127 Mechanism of Action and Resistance Pathways

Caption: CCT68127 inhibits CDK2 and CDK9, leading to apoptosis. Resistance can emerge through several mechanisms.

Experimental Workflow for Investigating CCT68127 Resistance

References

• 1. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Exploring CCT068127: Targeting CDK2 and CDK9 in Cancer Therapy [synapse.patsnap.com]
• 3. Predicting and overcoming resistance to CDK9 inhibitors for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lung cancer cells susceptible to inhibitor treatment via newly discovered pathway | MD Anderson Cancer Center [mdanderson.org]
• 5. Resistance to CDK2 inhibitors is associated with selection of polyploid cells in CCNE1-amplified ovarian cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. researchgate.net [researchgate.net]
• 8. lcsciences.com [lcsciences.com]
• 9. Response and resistance to CDK12 inhibition in aggressive B-cell lymphomas | Haematologica [haematologica.org]
• 10. Development of Drug-resistant Cell Lines for Experimental Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Protocol to identify small-molecule inhibitors against cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. aacrjournals.org [aacrjournals.org]

Mitigating CCT68127 cytotoxicity in normal cells

Welcome to the technical support center for CCT68127, a potent and selective inhibitor of Cyclin-Dependent Kinase 2 (CDK2) and 9 (CDK9). This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers and drug development professionals effectively use CCT68127 while minimizing potential cytotoxicity in normal cells.

Troubleshooting Guides & FAQs

This section addresses specific issues users might encounter during their experiments with CCT68127.

Q1: What is the mechanism of action of CCT68127 and how does it spare normal cells?

A1: CCT68127 is a small molecule inhibitor that targets the ATP-binding pocket of CDK2 and CDK9.[1] Inhibition of these kinases leads to two primary downstream effects:

• CDK2 Inhibition: Prevents the phosphorylation of the Retinoblastoma protein (RB). Hypophosphorylated RB remains bound to the E2F transcription factor, halting the cell cycle at the G1/S transition.[1]

• CDK9 Inhibition: Reduces the phosphorylation of the C-terminal domain of RNA Polymerase II, leading to a decrease in transcription of anti-apoptotic proteins like Mcl-1.[1][2][3]

The selectivity of CCT68127 for cancer cells over normal cells is largely attributed to a phenomenon known as anaphase catastrophe .[4] Many cancer cells are aneuploid, meaning they have an abnormal number of chromosomes and, consequently, an excess of centrosomes. These cells must cluster their extra centrosomes to divide successfully. CCT68127's inhibition of CDK2 prevents this clustering, leading to multipolar cell division and subsequent cell death (anaphase catastrophe).[5][6] Normal, non-aneuploid cells do not have supernumerary centrosomes and are therefore largely unaffected by this mechanism.[4][6]

Q2: I am observing some toxicity in my normal (control) cell line. What could be the cause and what should I do?

A2: While CCT68127 generally shows minimal effects on normal cells, off-target toxicity can occur, particularly at higher concentrations.[5] Here are some potential causes and troubleshooting steps:

• Concentration Too High: The most common reason for toxicity in normal cells is excessive concentration. The therapeutic window for CCT68127 is concentration-dependent.

  • Recommendation: Perform a dose-response curve to determine the IC50 (or GI50) for both your cancer and normal cell lines. Aim to use the lowest concentration that shows efficacy in your cancer cell line of interest while having minimal impact on the normal control. Refer to the data tables below for typical effective concentrations.

• Extended Exposure Time: Continuous exposure for prolonged periods may lead to cytotoxic effects even at lower concentrations.

  • Recommendation: Consider pulsed-exposure experiments. Treat cells for a defined period (e.g., 24 or 48 hours), then wash out the compound and continue to monitor the effects.

• Cell Line Sensitivity: Some immortalized "normal" cell lines may have underlying genomic instabilities that make them more sensitive than primary cells.

  • Recommendation: If possible, use primary cells as a control for the most accurate assessment of normal cell cytotoxicity. If using an immortalized line, ensure it is well-characterized and karyotypically stable.

• Off-Target Effects: Although selective, at high concentrations, CCT68127 may inhibit other kinases or cellular processes.

  • Recommendation: If troubleshooting points to off-target effects, consider using a structurally unrelated CDK2/9 inhibitor as a control to confirm that the observed phenotype is due to on-target inhibition.

Q3: How can I confirm that CCT68127 is working as expected in my cancer cells?

A3: You can verify the on-target activity of CCT68127 by assessing its known downstream molecular effects:

• Western Blot Analysis:

  • Check for a decrease in the phosphorylation of RB (a marker of CDK2 inhibition).[1]

  • Check for a decrease in the phosphorylation of RNA Polymerase II (a marker of CDK9 inhibition).[1]

• Cell Cycle Analysis:

  • Perform flow cytometry analysis of propidium (B1200493) iodide-stained cells. Treatment with CCT68127 is expected to cause G1 or G2/M arrest in sensitive cell lines.[5]

• Apoptosis Assays:

  • Use methods such as Annexin V/PI staining to confirm the induction of apoptosis in your cancer cell line.[5]

Q4: Can I combine CCT68127 with other agents to enhance its anti-cancer effects and potentially lower the required dose?

A4: Yes, combination therapies are a promising strategy. Synergistic effects have been observed when CCT68127 is combined with BCL2 family inhibitors, such as ABT263 (navitoclax).[1] CCT68127-mediated inhibition of CDK9 leads to the downregulation of the anti-apoptotic protein Mcl-1, making cancer cells more susceptible to apoptosis induced by BCL2 inhibitors.[1] This approach may allow for the use of lower, less toxic concentrations of CCT68127.

Quantitative Data Summary

The following tables summarize the cytotoxic effects of CCT68127 on various cancer and normal cell lines.

Table 1: Growth Inhibition of CCT68127 in Lung Cancer vs. Normal Cells

Cell Line	Cell Type	KRAS Status	Growth Inhibition at 1 µM CCT68127 (Mean ± SD)
Beas-2B	Human Immortalized Bronchial Epithelial	Wild-Type	10.6% ± 3.6% [5]
H522	Human Lung Cancer	Wild-Type	33.6% ± 6.6%[5]
H1703	Human Lung Cancer	Wild-Type	31.6% ± 5.0%[5]
Hop62	Human Lung Cancer	Mutant	55.7% ± 7.6%[5]
A549	Human Lung Cancer	Mutant	71.5% ± 3.6%[5]
H2122	Human Lung Cancer	Mutant	88.5% ± 6.4%[5]

Table 2: Apoptosis Induction by CCT68127 in Lung Cancer vs. Normal Cells

Cell Line	Cell Type	Apoptosis at 2 µM CCT68127 (Mean ± SD)
Beas-2B	Human Immortalized Bronchial Epithelial	8.2% ± 1.0% [5]
H522	Human Lung Cancer	42.4% ± 7.4%[5]
H1703	Human Lung Cancer	36.0% ± 3.5%[5]
A549	Human Lung Cancer	23.1% ± 2.8%[5]
Hop62	Human Lung Cancer	42.6% ± 5.5%[5]

Experimental Protocols

1. Cell Proliferation Assay (Sulforhodamine B - SRB)

This protocol is adapted from methodologies cited in the literature.[1]

• Cell Seeding: Seed cells in a 96-well plate at a density of 2,000-5,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Add CCT68127 at a range of concentrations (e.g., 0.01 µM to 10 µM) to the wells. Include a vehicle-only control (e.g., DMSO).

• Incubation: Incubate the plate for 72-96 hours at 37°C in a humidified CO2 incubator.

• Cell Fixation: Gently remove the media. Fix the cells by adding 100 µL of ice-cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate at 4°C for 1 hour.

• Washing: Wash the plate five times with tap water and allow it to air dry completely.

• Staining: Add 50 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Destaining: Quickly wash the plate five times with 1% (v/v) acetic acid to remove unbound dye. Allow the plate to air dry.

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Readout: Measure the absorbance at 510 nm using a microplate reader.

• Analysis: Calculate the percentage of cell growth inhibition relative to the vehicle-treated control.

2. Cell Cycle Analysis by Flow Cytometry

This protocol is based on standard methods for cell cycle analysis.[1][7]

• Cell Culture and Treatment: Plate cells in 6-well plates and treat with the desired concentration of CCT68127 for the desired time (e.g., 24 hours). Include a vehicle control.

• Cell Harvesting: Harvest both adherent and floating cells. For adherent cells, use trypsin and neutralize with media containing FBS. Combine all cells and centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cell pellet once with ice-cold PBS.

• Fixation: Resuspend the cell pellet in 500 µL of PBS. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol (B145695) dropwise to fix the cells.

• Storage: Store the fixed cells at -20°C for at least 2 hours (or up to several weeks).

• Staining: Centrifuge the fixed cells to remove the ethanol. Wash the pellet once with PBS. Resuspend the cell pellet in 500 µL of propidium iodide (PI) staining solution (e.g., 50 µg/mL PI and 100 µg/mL RNase A in PBS).

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Data Acquisition: Analyze the samples on a flow cytometer, collecting data for at least 10,000 events per sample. Use a linear scale for the DNA content channel.

• Analysis: Use cell cycle analysis software to model the G1, S, and G2/M phases of the cell cycle and determine the percentage of cells in each phase.

Visualizations

Caption: CCT68127 inhibits CDK2 and CDK9, leading to cell cycle arrest and apoptosis.

Caption: CCT68127 induces anaphase catastrophe selectively in aneuploid cancer cells.

Caption: CCT68127 treatment leads to elevated ERK phosphorylation via DUSP6 loss.

References

• 1. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Seliciclib (CYC202 or R-roscovitine), a small-molecule cyclin-dependent kinase inhibitor, mediates activity via down-regulation of Mcl-1 in multiple myeloma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Lung cancer cells susceptible to inhibitor treatment via newly discovered pathway | MD Anderson Cancer Center [mdanderson.org]
• 5. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Novel CDK2/9 Inhibitor CYC065 Causes Anaphase Catastrophe and Represses Proliferation, Tumorigenesis and Metastasis in Aneuploid Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cancer.wisc.edu [cancer.wisc.edu]

Inconsistent western blot results for CDK9 inhibition by CCT68127

Welcome to the technical support center for CCT68127, a potent inhibitor of Cyclin-Dependent Kinase 9 (CDK9). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on obtaining consistent and reliable Western blot results when studying CDK9 inhibition with CCT68127.

Frequently Asked Questions (FAQs)

Q1: What is CCT68127 and what is its primary mechanism of action?

A1: CCT68127 is a small molecule inhibitor that shows high potency and selectivity for CDK2 and CDK9.[1] In the context of transcription, its primary mechanism of action is the inhibition of CDK9, the catalytic subunit of the Positive Transcription Elongation Factor b (P-TEFb).[2] CDK9 is responsible for phosphorylating the C-terminal domain (CTD) of RNA Polymerase II (RNAPII) at the Serine 2 position (pSer2-RNAPII), a critical step for releasing RNAPII from promoter-proximal pausing and enabling productive transcription elongation.[2] By inhibiting CDK9, CCT68127 leads to a global suppression of transcription, particularly affecting genes with short-lived mRNAs and proteins.[2]

Q2: What are the expected downstream effects of CCT68127 treatment on a Western blot?

A2: A successful experiment with CCT68127 should yield the following key results on a Western blot:

• Reduced Phospho-RNAPII (Ser2): A significant decrease in the signal for RNAPII phosphorylated at Serine 2 is the most direct biomarker of CDK9 inhibition.[1]

• Unchanged Total RNAPII: The total protein level of RNAPII should remain stable, serving as a crucial internal loading control.[2]

• Reduced Mcl-1 and c-Myc Protein: A marked decrease in the total protein levels of the anti-apoptotic protein Mcl-1 and the oncoprotein c-Myc is expected. These proteins have very short half-lives, making them excellent downstream markers for acute transcriptional inhibition.[1][2]

• Unchanged Loading Controls: Levels of total CDK9 and common housekeeping proteins (e.g., GAPDH, β-Actin, Tubulin) should remain constant across all samples.[2]

Q3: What are the essential controls for a Western blot experiment using CCT68127?

A3: To ensure data integrity and accurate interpretation, the following controls are mandatory:

• Vehicle Control: Treat cells with the same concentration of the solvent used to dissolve CCT68127 (typically DMSO) as the treated samples. This control is essential to confirm that the observed effects are due to the inhibitor and not the vehicle.[3]

• Positive Control: If possible, include a known CDK9 inhibitor as a positive control to validate that the experimental system is responsive to CDK9 inhibition.[3]

• Loading Controls: Always probe for a housekeeping protein (e.g., GAPDH, β-actin) or total protein levels of the target (e.g., total RNAPII) to ensure equal protein loading between lanes.[2]

Troubleshooting Guide: Inconsistent Western Blot Results

This guide addresses common issues that can lead to inconsistent Western blot results when using CCT68127 to inhibit CDK9.

Problem 1: No decrease in pSer2-RNAPII or downstream target (Mcl-1, c-Myc) levels after CCT68127 treatment.

This is a frequent issue that can arise from several factors related to the inhibitor, the experimental conditions, or the Western blot protocol itself.

Possible Cause	Recommended Solution
Inactive Inhibitor	CCT68127 should be stored correctly, typically at -20°C or -80°C. Avoid repeated freeze-thaw cycles by preparing single-use aliquots.[3] If improper storage is suspected, purchase a new vial.
Suboptimal Treatment Conditions	Perform a dose-response experiment (e.g., 100 nM - 5 µM) and a time-course experiment (e.g., 2, 6, 12, 24 hours) to determine the optimal concentration and duration for your specific cell line.[3] Different cell lines can have varying sensitivities.[3]
Poor Antibody Performance	Ensure your primary antibodies for pSer2-RNAPII, Mcl-1, and c-Myc are validated for Western blotting and are from a reputable supplier.[3] Check the antibody datasheet for recommended dilutions and protocols.
Rapid Phosphorylation Turnover	The phosphorylation state of RNAPII is a dynamic process. Ensure your lysis buffer contains a potent cocktail of freshly added phosphatase inhibitors to prevent dephosphorylation of your target protein after cell harvesting.[3]

Problem 2: Weak or no signal for the phospho-specific antibody (pSer2-RNAPII), even in control samples.

Weak or absent signals are a common challenge in Western blotting, especially with phospho-specific antibodies.[3]

Possible Cause	Recommended Solution
Low Abundance of Phosphorylated Protein	The fraction of a protein that is phosphorylated at a specific site can be very low.[3] You may need to load a higher amount of total protein on the gel (e.g., 30-50 µg).[4]
Ineffective Lysis/Sample Preparation	Endogenous phosphatases released during cell lysis can dephosphorylate your target protein. It is critical to use a lysis buffer supplemented with fresh phosphatase and protease inhibitors and to keep samples on ice at all times.[4]
Suboptimal Antibody Dilution	The antibody concentration may be too low. Perform a titration experiment to find the optimal dilution for both your primary and secondary antibodies.[3]
Inefficient Transfer	Large proteins like RNAPII transfer less efficiently from the gel to the membrane. Optimize transfer time and buffer conditions. A wet transfer is often recommended for high molecular weight proteins.[2][5] Staining the membrane with Ponceau S after transfer can confirm if proteins have transferred effectively.[2]
Inappropriate Blocking Buffer	For phospho-specific antibodies, avoid using non-fat milk as a blocking agent, as it contains the phosphoprotein casein, which can cause high background. Use 3-5% Bovine Serum Albumin (BSA) in TBST instead.[6]

Problem 3: High background on the Western blot, obscuring the bands.

High background can make it difficult to interpret your results.

Possible Cause	Recommended Solution
Antibody Concentration is Too High	Using too much primary or secondary antibody can lead to non-specific binding and increased background. Titrate your antibodies to find the lowest concentration that still provides a strong, specific signal.[3]
Inadequate Washing	Insufficient washing between antibody incubation steps will result in high background. Increase the number and duration of washes, and ensure a detergent like Tween-20 is included in the wash buffer (TBST).[3]
Contaminated Buffers or Equipment	Ensure all buffers are freshly prepared and filtered. Use clean equipment to avoid contamination that can lead to blotches and high background.[7]
Membrane Drying Out	Allowing the membrane to dry out at any point during the blotting process can cause irreversible high background. Ensure the membrane is always submerged in buffer.[7]

Problem 4: Observing multiple non-specific bands in addition to the target protein.

The presence of unexpected bands can be due to several factors.

Possible Cause	Recommended Solution
Antibody Cross-Reactivity	The primary antibody may be cross-reacting with other proteins that share similar epitopes. Check the antibody datasheet for information on its specificity and any known cross-reactivities.[3]
Off-Target Effects of CCT68127	While CCT68127 is selective for CDK2 and CDK9, at higher concentrations, most kinase inhibitors can have off-target effects, leading to unexpected changes in the phosphoproteome.[3] It is crucial to titrate the inhibitor to the lowest effective concentration.
Protein Degradation	If samples are not handled properly, proteins can be degraded, leading to smaller, non-specific bands. Always use protease inhibitors in your lysis buffer and keep samples on ice.[6]

Detailed Experimental Protocols

Protocol 1: Cell Treatment and Lysate Preparation

This protocol provides a general framework for treating cells with CCT68127 and preparing lysates suitable for analyzing protein phosphorylation.

• Cell Seeding: Plate cells at a density that will ensure they are in the logarithmic growth phase and reach 70-80% confluency at the time of treatment.[3]

• Inhibitor Preparation: Prepare a stock solution of CCT68127 (e.g., 10 mM in DMSO). On the day of the experiment, dilute the stock solution in pre-warmed complete cell culture medium to the desired final concentrations.

• Cell Treatment: Aspirate the old medium from the cells and replace it with the medium containing CCT68127 or the vehicle control (DMSO). Ensure the final DMSO concentration is consistent across all conditions and is typically ≤ 0.1%.[3]

• Incubation: Incubate the cells for the desired period (e.g., 2, 6, 12, or 24 hours) at 37°C in a CO2 incubator.[3]

• Harvesting and Lysis:

  • Place the culture plates on ice and wash the cells twice with ice-cold PBS.[3]

  • Aspirate the PBS completely.

  • Add ice-cold lysis buffer (e.g., RIPA buffer) supplemented with a freshly added protease and phosphatase inhibitor cocktail.[3]

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate the lysate on ice for 30 minutes with occasional vortexing.[8]

  • Centrifuge the lysate at ~14,000 x g for 15 minutes at 4°C to pellet the cell debris.[8]

  • Transfer the supernatant (protein extract) to a new pre-chilled tube.[3]

• Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay.[8]

• Sample Preparation for SDS-PAGE: Add SDS-PAGE sample loading buffer (e.g., 4x Laemmli buffer) to the lysates, boil at 95-100°C for 5-10 minutes, and store at -20°C or proceed directly to Western blotting.[3]

Protocol 2: Western Blotting for pSer2-RNAPII

• SDS-PAGE: Load 20-40 µg of protein per lane onto a polyacrylamide gel (e.g., 4-12% Bis-Tris). Run the gel until the dye front reaches the bottom.[2]

• Protein Transfer: Transfer the proteins from the gel to a PVDF or nitrocellulose membrane. Use a wet transfer system for 90-120 minutes at 100V, which is optimal for the high molecular weight RNAPII protein.[2]

• Blocking: Block the membrane in 5% BSA in TBST (Tris-Buffered Saline with 0.1% Tween-20) for 1 hour at room temperature with gentle agitation.[9]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody for pSer2-RNAPII (diluted in 5% BSA/TBST) overnight at 4°C with gentle agitation.[2]

• Washing: Wash the membrane three times for 10 minutes each with TBST.[2]

• Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-conjugated secondary antibody (diluted in 5% non-fat dry milk/TBST) for 1 hour at room temperature.[8]

• Washing: Wash the membrane three times for 10 minutes each with TBST.[2]

• Detection: Incubate the membrane with an Enhanced Chemiluminescence (ECL) substrate and visualize the signal using a chemiluminescence imaging system.[9]

• Stripping and Reprobing (Optional): To confirm equal protein loading, the membrane can be stripped of the antibodies and reprobed with an antibody against total RNAPII or a loading control like β-actin.[3]

Visualizations

Caption: CDK9 signaling pathway and inhibition by CCT68127.

References

• 1. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Western Blotting Troubleshooting Guide Video | Cell Signaling Technology [cellsignal.com]
• 6. Tips for detecting phosphoproteins by western blot | Proteintech Group [ptglab.com]
• 7. Western Blot Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 8. benchchem.com [benchchem.com]
• 9. Western blot for phosphorylated proteins | Abcam [abcam.com]

Adjusting CCT68127 incubation time for different cell lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing the CDK2/9 inhibitor, CCT68127, in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for CCT68127?

CCT68127 is a potent and selective inhibitor of Cyclin-Dependent Kinase 2 (CDK2) and Cyclin-Dependent Kinase 9 (CDK9).[1][2][3] By inhibiting these kinases, CCT68127 disrupts key cellular processes. Inhibition of CDK2 leads to decreased phosphorylation of the retinoblastoma protein (RB), which in turn causes cell cycle arrest, primarily at the G1 or G2/M phases.[1][4] Inhibition of CDK9, a component of the positive transcription elongation factor b (P-TEFb), reduces the phosphorylation of RNA polymerase II, leading to the suppression of transcription of key anti-apoptotic proteins like MCL1.[1][2] The combined inhibition of CDK2 and CDK9 can induce apoptosis and a phenomenon known as anaphase catastrophe in cancer cells with an abnormal number of chromosomes (aneuploidy).[4][5][6]

Q2: How do I determine the optimal incubation time for CCT68127 with my specific cell line?

The optimal incubation time for CCT68127 is highly dependent on the cell line and the experimental endpoint (e.g., cell viability, apoptosis, cell cycle arrest). A time-course experiment is essential to determine the ideal duration for your specific model. Generally, significant anti-proliferative effects can be observed between 24 and 72 hours. For initial experiments, it is recommended to perform a time-course experiment (e.g., 24, 48, and 72 hours) to identify the optimal time point for your cell line and desired outcome.[7][8][9]

Q3: My cells are not showing a significant response to CCT68127. What are the possible reasons?

Several factors could contribute to a lack of response:

• Suboptimal Incubation Time: The incubation period may be too short for CCT68127 to induce a measurable effect. Performing a time-course experiment is recommended.[7]

• Inappropriate Concentration: The concentration of CCT68127 may be too low for your specific cell line. A dose-response experiment is necessary to determine the half-maximal inhibitory concentration (IC50).

• Cell Line Resistance: The cell line may have intrinsic or acquired resistance to CDK2/9 inhibitors.

• Drug Instability: Ensure that the CCT68127 solution is freshly prepared and properly stored to maintain its activity.

Q4: Are there any known markers for sensitivity to CCT68127?

Yes, certain genetic backgrounds have been associated with increased sensitivity to CCT68127. Lung cancer cell lines with KRAS mutations have shown particular sensitivity.[4][5][6] Additionally, neuroblastoma cell lines with MYCN amplification are highly sensitive to CCT68127.[10]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
No observable effect on cell viability.	1. Incubation time is too short. 2. Drug concentration is too low. 3. Cell line is resistant.	1. Perform a time-course experiment (e.g., 24, 48, 72 hours). 2. Determine the IC50 value for your cell line with a dose-response experiment. 3. If possible, test a sensitive control cell line (e.g., a KRAS-mutant lung cancer line).
High variability between experimental replicates.	1. Inconsistent cell seeding density. 2. "Edge effects" in the microplate. 3. Pipetting errors.	1. Ensure a homogeneous cell suspension before seeding. 2. Avoid using the outer wells of the plate for experimental samples. 3. Use calibrated pipettes and proper pipetting techniques.
Unexpected cell morphology or toxicity in control wells.	1. DMSO concentration is too high. 2. Contamination of cell culture.	1. Ensure the final DMSO concentration is below 0.5%. 2. Regularly test for mycoplasma and other contaminants.

Experimental Protocols

Protocol: Optimizing CCT68127 Incubation Time

This protocol outlines a method to determine the optimal incubation time for CCT68127 in a specific cell line using a cell viability assay (e.g., MTT, CellTiter-Glo®).

Materials:

• Cell line of interest

• Complete cell culture medium

• CCT68127 stock solution (in DMSO)

• 96-well microplates

• Cell viability assay reagent (e.g., MTT)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare serial dilutions of CCT68127 in complete cell culture medium. Include a vehicle control (DMSO) at the same final concentration as the highest CCT68127 concentration.

• Treatment: Remove the medium from the cells and add the medium containing the different concentrations of CCT68127 or the vehicle control.

• Incubation: Incubate the plates for different time points (e.g., 24, 48, and 72 hours).

• Cell Viability Assay: At the end of each incubation period, perform the cell viability assay according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the data to the vehicle control to determine the percentage of cell viability.

  • Plot cell viability against the CCT68127 concentration for each time point to generate dose-response curves.

  • The optimal incubation time is the shortest duration that produces a significant and desired level of inhibition for your experimental goals.

Data Presentation

Table 1: Reported Effects of CCT68127 on Various Cancer Cell Lines

Cell Line(s)	Cancer Type	Key Findings	Reference(s)
ED1, LKR13, 393P, A549, Hop62, H2122, H522, H1703	Lung Cancer	Inhibited growth, induced apoptosis, and caused G1 or G2/M arrest. KRAS mutant cells were more sensitive.	[4]
HT29, RKO	Colon Cancer	Potently inhibited RB and RNA polymerase II phosphorylation.	[1]
Neuroblastoma Cell Lines	Neuroblastoma	Highly sensitive, especially those with MYCN amplification. CCT68127 inhibited MYCN transcription.	[10]
Melanoma Cell Lines	Melanoma	Superior antiproliferative activity compared to the parent compound, seliciclib.	[1][2]

Visualizations

References

• 1. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Exploring CCT068127: Targeting CDK2 and CDK9 in Cancer Therapy [synapse.patsnap.com]
• 4. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lung cancer cells susceptible to inhibitor treatment via newly discovered pathway | MD Anderson Cancer Center [mdanderson.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. cyclacel.com [cyclacel.com]

Reference Data & Comparative Studies

CCT68127 vs. Seliciclib: A Comparative Guide to Potency and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two cyclin-dependent kinase (CDK) inhibitors, CCT68127 and its parent compound, seliciclib (also known as R-roscovitine or CYC202). We present a comprehensive analysis of their respective potencies, supported by experimental data, and outline the methodologies used in key experiments. This document aims to be an objective resource for researchers investigating CDK inhibitors for therapeutic applications.

Executive Summary

CCT68127 is a next-generation, tri-substituted purine (B94841) analog of seliciclib, designed for enhanced potency and selectivity.[1] Experimental data consistently demonstrates that CCT68127 exhibits significantly greater potency against key cancer-related kinases, particularly CDK2 and CDK9, compared to seliciclib.[2][3] This increased potency translates to superior anti-proliferative activity in various cancer cell lines at much lower concentrations.[2][4] Both compounds share a common mechanism of action by inhibiting CDKs, leading to cell cycle arrest and apoptosis through the modulation of downstream targets such as the retinoblastoma protein (Rb) and RNA Polymerase II.[2][5]

Data Presentation

In Vitro Kinase Inhibitory Potency

The following table summarizes the half-maximal inhibitory concentrations (IC50) of CCT68127 and seliciclib against a panel of purified human cyclin-dependent kinases. The data clearly illustrates the enhanced potency of CCT68127, particularly against CDK2/cyclin E and CDK9/cyclin T1.

Kinase Target	CCT68127 IC50 (µM)	Seliciclib IC50 (µM)	Fold Increase in Potency (Seliciclib/CCT68127)
CDK1/cyclin B	1.12	>10	>8.9
CDK2/cyclin E	0.03	0.65	21.7
CDK4/cyclin D1	>10	>10	-
CDK5/p25	0.04	0.2	5.0
CDK7/cyclin H	0.48	0.4	0.8
CDK9/cyclin T1	0.11	0.81	7.4

Data compiled from multiple sources.[2][6][7]

Cellular Anti-proliferative Activity

The superior in vitro kinase inhibition of CCT68127 translates to more potent anti-proliferative effects in cancer cell lines. The table below presents the half-maximal growth inhibition (GI50) for both compounds in human colon cancer and melanoma cell lines.

Cell Line	Cancer Type	CCT68127 GI50 (µM)	Seliciclib GI50 (µM)	Fold Increase in Potency (Seliciclib/CCT68127)
HT29	Colon Cancer	0.4	7.5	18.8
RKO	Colon Cancer	0.6	16.5	27.5
A375	Melanoma	0.5	12	24
SK-MEL-28	Melanoma	0.5	12	24

Data represents the mean from multiple experiments.[2]

Mechanism of Action and Signaling Pathways

Both CCT68127 and seliciclib are ATP-competitive inhibitors of CDKs.[8][9] Their primary targets, CDK2 and CDK9, are crucial regulators of cell cycle progression and transcription.

• Inhibition of CDK2: By inhibiting CDK2, these compounds prevent the phosphorylation of the retinoblastoma protein (Rb). Hypophosphorylated Rb remains bound to the E2F transcription factor, thereby preventing the expression of genes required for the G1 to S phase transition and leading to cell cycle arrest.[2]

• Inhibition of CDK9: CDK9 is a component of the positive transcription elongation factor b (P-TEFb). Inhibition of CDK9 prevents the phosphorylation of the C-terminal domain (CTD) of RNA Polymerase II, which is essential for transcriptional elongation. This leads to a global decrease in transcription, including the downregulation of anti-apoptotic proteins like Mcl-1, ultimately triggering apoptosis.[2][10]

The following diagrams illustrate the key signaling pathways affected by CCT68127 and seliciclib.

Caption: Simplified signaling pathway of CCT68127 and seliciclib.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

In Vitro Kinase Assays

Objective: To determine the half-maximal inhibitory concentration (IC50) of the compounds against purified kinases.

General Protocol:

• Reaction Mixture Preparation: Kinase reactions are typically performed in a buffer containing 25 mM Tris-HCl (pH 7.5), 10 mM MgCl2, 5 mM β-glycerophosphate, 0.1 mM Na3VO4, and 2 mM DTT.

• Compound Dilution: CCT68127 and seliciclib are serially diluted in DMSO and then added to the reaction mixture. The final DMSO concentration is kept below 1%.

• Enzyme and Substrate Addition: The specific CDK/cyclin complex (e.g., CDK2/cyclin E or CDK9/cyclin T1) and a suitable substrate (e.g., histone H1 for CDK2, a peptide derived from the C-terminal domain of RNA Polymerase II for CDK9) are added to the reaction mixture.

• Reaction Initiation and Incubation: The kinase reaction is initiated by the addition of ATP (often radiolabeled, e.g., [γ-33P]ATP). The reaction is allowed to proceed for a defined period (e.g., 30 minutes) at a controlled temperature (e.g., 30°C).

• Reaction Termination and Detection: The reaction is stopped, and the amount of phosphorylated substrate is quantified. This can be done using various methods, including:

  • Radiometric Assays: The phosphorylated substrate is captured on a filter, and the incorporated radioactivity is measured using a scintillation counter.

  • Luminescent Assays (e.g., ADP-Glo™): The amount of ADP produced is measured, which is directly proportional to kinase activity.[11]

  • Fluorescence Resonance Energy Transfer (FRET) Assays: These assays measure the binding of a fluorescently labeled tracer to the kinase, which is competed by the inhibitor.

• IC50 Calculation: The percentage of kinase inhibition at each compound concentration is calculated relative to a no-inhibitor control. The IC50 value is then determined by fitting the data to a dose-response curve.

Cell Proliferation and Viability Assays

Objective: To assess the anti-proliferative and cytotoxic effects of the compounds on cancer cell lines.

1. MTT Assay:

• Cell Seeding: Cancer cells are seeded in 96-well plates at a predetermined density (e.g., 2 x 10^3 to 5 x 10^4 cells/well) and allowed to adhere overnight.[12][13]

• Compound Treatment: The cells are treated with various concentrations of CCT68127 or seliciclib for a specified duration (e.g., 24, 48, or 72 hours).[13]

• MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well (final concentration typically 0.5 mg/mL), and the plates are incubated for 3-4 hours at 37°C.[14]

• Formazan (B1609692) Solubilization: The culture medium is removed, and a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) is added to dissolve the formazan crystals.[4]

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• GI50 Calculation: The percentage of growth inhibition is calculated relative to untreated control cells, and the GI50 is determined from the dose-response curve.

2. Sulforhodamine B (SRB) Assay:

• Cell Seeding and Treatment: This is performed as described for the MTT assay.

• Cell Fixation: The cells are fixed with trichloroacetic acid (TCA).

• Staining: The fixed cells are stained with a solution of sulforhodamine B.

• Dye Solubilization: The unbound dye is washed away, and the protein-bound dye is solubilized with a Tris-based solution.

• Absorbance Measurement: The absorbance is read at a wavelength of 510 nm.

• GI50 Calculation: The GI50 is calculated as described for the MTT assay.[15]

Western Blotting for Phosphorylated Proteins

Objective: To detect the phosphorylation status of key downstream targets of CDK2 and CDK9, such as Rb and RNA Polymerase II.

General Protocol:

• Cell Lysis: Cells treated with CCT68127 or seliciclib are harvested and lysed in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

• Protein Quantification: The total protein concentration in the lysates is determined using a standard method like the Bradford assay.

• SDS-PAGE: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a nitrocellulose or PVDF membrane.

• Blocking: The membrane is blocked with a solution containing a blocking agent (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20 - TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with a primary antibody specific for the phosphorylated form of the target protein (e.g., anti-phospho-Rb (Ser807/811) or anti-phospho-RNA Polymerase II CTD (Ser2)).[2][16]

• Secondary Antibody Incubation: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection reagent and an imaging system.

• Total Protein Analysis: To ensure equal protein loading, the membrane is often stripped and re-probed with an antibody against the total, non-phosphorylated form of the target protein or a housekeeping protein like β-actin or GAPDH.

Caption: General workflow for key experimental protocols.

References

• 1. HTScan® CDK2/CycA Kinase Assay Kit | Cell Signaling Technology [cellsignal.com]
• 2. Detection of Retinoblastoma Protein Phosphorylation by Immunoblot Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 5. Seliciclib | Roscovitine | Cdk2/cyclin E inhibitor | TargetMol [targetmol.com]
• 6. media.cellsignal.com [media.cellsignal.com]
• 7. Western Blot protocol for RNA Polymerase II/POLR2A Antibody (NB200-598): Novus Biologicals [novusbio.com]
• 8. benchchem.com [benchchem.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. tools.thermofisher.com [tools.thermofisher.com]
• 11. researchgate.net [researchgate.net]
• 12. Proliferation, apoptosis and invasion of human lung cancer cells are associated with NFATc1 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ashpublications.org [ashpublications.org]
• 14. benchchem.com [benchchem.com]
• 15. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Phospho-Rpb1 CTD (Ser2/5) Antibody | Cell Signaling Technology [cellsignal.com]

A Head-to-Head Battle in Neuroblastoma: CCT68127 vs. CYC065

A Comparative Guide for Researchers on Two Potent CDK Inhibitors Targeting MYCN-Driven Neuroblastoma

Neuroblastoma, a pediatric cancer of the developing nervous system, remains a significant clinical challenge, particularly in cases driven by the amplification of the MYCN oncogene.[1] This amplification is a hallmark of aggressive, high-risk disease and has spurred the development of targeted therapies. Among the promising strategies is the inhibition of cyclin-dependent kinases (CDKs), key regulators of cell cycle and transcription. This guide provides a detailed comparison of two notable CDK inhibitors, CCT68127 and CYC065 (fadraciclib), in the context of neuroblastoma models. Both compounds have demonstrated significant preclinical activity, primarily by targeting CDK2 and CDK9 to suppress the transcriptional activity of MYCN.

At a Glance: Key Differences and Similarities

Feature	CCT68127	CYC065 (Fadraciclib)
Primary Targets	CDK2, CDK9	CDK2, CDK9
Mechanism of Action	Inhibition of CDK9-mediated MYCN transcription; Inhibition of CDK2 activity	Inhibition of CDK9-mediated MYCN transcription; Inhibition of CDK2 activity
Potency	Potent preclinical inhibitor	Highly potent, clinical-stage inhibitor
Development Stage	Preclinical	Clinical (Phase 1 trials completed for advanced solid tumors)
In Vitro Efficacy	Blocks proliferation, induces apoptosis, and downregulates MYCN in neuroblastoma cell lines.	Blocks proliferation, induces apoptosis, and downregulates MYCN in neuroblastoma cell lines.
In Vivo Efficacy	Regresses tumors and prolongs survival in neuroblastoma xenograft and GEMM models.	Regresses tumors and prolongs survival in neuroblastoma xenograft and GEMM models.

Mechanism of Action: A Shared Strategy Against MYCN

Both CCT68127 and CYC065 are tri-substituted purine (B94841) analogues that function as potent inhibitors of CDK2 and CDK9.[1] Their primary anti-tumor effect in MYCN-amplified neuroblastoma stems from the inhibition of CDK9.[2] CDK9 is a critical component of the positive transcription elongation factor b (P-TEFb) complex, which phosphorylates the C-terminal domain of RNA Polymerase II, a necessary step for productive transcriptional elongation.[3] In MYCN-driven cancers, the MYCN gene is often associated with super-enhancers, leading to its high-level transcription. By inhibiting CDK9, both CCT68127 and CYC065 effectively stall the transcription of MYCN, leading to a rapid depletion of MYCN mRNA and protein.[1][4]

The inhibition of CDK2 also plays a crucial role. CDK2 is a key regulator of cell cycle progression, particularly the G1/S transition, through its phosphorylation of the retinoblastoma protein (RB).[5] Inactivation of CDK2 has been shown to be synthetically lethal in neuroblastoma cells with MYCN amplification.[1] Therefore, the dual inhibition of CDK9 and CDK2 by these compounds provides a multi-pronged attack, hitting both the transcriptional addiction to MYCN and the cell cycle machinery.

CDK9 inhibition by CCT68127/CYC065 blocks MYCN transcription.

CDK2 inhibition by CCT68127/CYC065 prevents RB phosphorylation.

Comparative Efficacy: In Vitro and In Vivo Evidence

Both CCT68127 and CYC065 have demonstrated potent anti-tumor activity in various preclinical neuroblastoma models. Neuroblastoma cell lines with MYCN amplification are particularly sensitive to both inhibitors.[4]

In Vitro Studies: In a panel of neuroblastoma cell lines, both compounds effectively blocked cell proliferation, induced apoptosis, and led to a time- and dose-dependent decrease in MYCN mRNA and protein levels.[1] While direct comparative studies in neuroblastoma cell lines are not extensively published with side-by-side IC50 values, data from other cancer cell lines suggest that CYC065 may be more potent. For instance, in Colo205 colon cancer cells, the IC50 for CYC065 was 0.31 µM, whereas for CCT68127 it was 0.82 µM.[3]

In Vivo Studies: Preclinical trials in vivo have yielded significant results for both compounds. In subcutaneous xenograft models using MYCN-amplified neuroblastoma cell lines (e.g., Kelly) and in the Th-MYCN genetically engineered mouse model of neuroblastoma, treatment with either CCT68127 or CYC065 resulted in significant tumor regression and prolonged survival.[1] CYC065, being in clinical development, has undergone more extensive in vivo characterization, including studies showing its efficacy in combination with standard-of-care agents like temozolomide.[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these findings. Below are representative protocols for key experiments used to evaluate CCT68127 and CYC065.

Cell Proliferation Assay (e.g., Sulforhodamine B Assay):

• Cell Seeding: Neuroblastoma cells (e.g., Kelly, SK-N-BE(2)) are seeded in 96-well plates at a density of 2,000-5,000 cells per well and allowed to adhere overnight.

• Drug Treatment: Cells are treated with a range of concentrations of CCT68127 or CYC065 (e.g., 0.01 to 10 µM) for 72 hours.

• Cell Fixation: The medium is removed, and cells are fixed with 10% trichloroacetic acid for 1 hour at 4°C.

• Staining: Plates are washed with water and stained with 0.4% Sulforhodamine B (SRB) in 1% acetic acid for 30 minutes.

• Wash and Solubilization: Unbound dye is removed by washing with 1% acetic acid. The bound dye is solubilized with 10 mM Tris base.

• Absorbance Reading: Absorbance is measured at 570 nm using a microplate reader. The GI50 (concentration for 50% growth inhibition) is calculated.

Apoptosis Assay (e.g., Annexin V/Propidium Iodide Staining):

• Cell Treatment: Cells are treated with the respective compounds at their approximate GI50 concentrations for 24-48 hours.

• Cell Harvesting: Both adherent and floating cells are collected and washed with cold PBS.

• Staining: Cells are resuspended in Annexin V binding buffer and stained with FITC-conjugated Annexin V and Propidium Iodide (PI) for 15 minutes in the dark.

• Flow Cytometry: The stained cells are analyzed by flow cytometry. Early apoptotic cells are Annexin V positive and PI negative, while late apoptotic/necrotic cells are positive for both.

Western Blotting for MYCN and pRB:

• Protein Extraction: Cells are treated with the inhibitors for various time points (e.g., 1, 6, 24 hours). Cell lysates are prepared using RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Protein concentration is determined using a BCA assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Immunoblotting: Membranes are blocked and then incubated with primary antibodies against N-MYC, Phospho-RB (Ser807/811), total RB, and a loading control (e.g., β-actin or GAPDH).

• Detection: After incubation with HRP-conjugated secondary antibodies, the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

References

• 1. cyclacel.com [cyclacel.com]
• 2. Orally bioavailable CDK9/2 inhibitor shows mechanism-based therapeutic potential in MYCN-driven neuroblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fadraciclib (CYC065), a novel CDK inhibitor, targets key pro-survival and oncogenic pathways in cancer | PLOS One [journals.plos.org]
• 4. firstwordpharma.com [firstwordpharma.com]
• 5. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-Head Comparison: CCT68127 and Dinaciclib in Kinase Inhibition

In the landscape of cancer therapeutics, cyclin-dependent kinase (CDK) inhibitors have emerged as a promising class of drugs. This guide provides a detailed head-to-head comparison of two notable CDK inhibitors, CCT68127 and dinaciclib (B612106), for researchers, scientists, and drug development professionals. We will delve into their mechanisms of action, target selectivity, and the experimental data supporting their efficacy, presenting a clear, data-driven analysis to inform future research and development.

Mechanism of Action and Target Profile

Both CCT68127 and dinaciclib exert their anti-cancer effects by inhibiting CDKs, key regulators of the cell cycle and transcription. However, their selectivity profiles across the CDK family differ, influencing their biological activities and potential therapeutic applications.

CCT68127 is a potent inhibitor of CDK2 and CDK9.[1] Developed as an analog of seliciclib (R-roscovitine), CCT68127 demonstrates significantly increased potency against these targets.[2] Inhibition of CDK2 leads to cell cycle arrest, primarily at the G1/S transition, by preventing the phosphorylation of retinoblastoma protein (Rb).[2] Inhibition of CDK9, a component of the positive transcription elongation factor b (P-TEFb), suppresses the transcription of anti-apoptotic proteins like Mcl-1, thereby inducing apoptosis.[1][2]

Dinaciclib is a multi-CDK inhibitor with potent activity against CDK1, CDK2, CDK5, and CDK9.[3][4][5] Its inhibition of multiple CDKs results in a broader impact on the cell cycle, inducing arrest at both the G1/S and G2/M phases.[6] Similar to CCT68127, dinaciclib's inhibition of CDK9 leads to the downregulation of survival proteins.[6] Furthermore, its activity against CDK5 has been implicated in the disruption of other signaling pathways relevant to cancer progression.[7]

Quantitative Data Summary

The following tables summarize the in vitro potency of CCT68127 and dinaciclib against a panel of cyclin-dependent kinases. The half-maximal inhibitory concentration (IC50) values represent the concentration of the inhibitor required to reduce the activity of a specific kinase by 50%.

Table 1: Kinase Inhibition Profile of CCT68127 and Dinaciclib

Kinase Target	CCT68127 IC50 (nM)	Dinaciclib IC50 (nM)
CDK1/cyclin B	1120[2]	3[4]
CDK2/cyclin E	21[2]	1[4]
CDK4/cyclin D1	>10000[2]	100[7]
CDK5/p25	48[2]	1[4]
CDK7/cyclin H	>10000[2]	60-100[8]
CDK9/cyclin T1	38[2]	4[4]

Note: IC50 values are compiled from multiple sources and may vary depending on the specific assay conditions.

Experimental Data and Cellular Effects

Cell Cycle Arrest and Apoptosis

Both inhibitors have been shown to effectively induce cell cycle arrest and apoptosis in various cancer cell lines.

• CCT68127 treatment leads to a decrease in the phosphorylation of the retinoblastoma protein (RB) and the C-terminal domain (CTD) of RNA polymerase II, consistent with CDK2 and CDK9 inhibition, respectively.[2] This results in cell cycle arrest and the induction of programmed cell death.[1][2]

• Dinaciclib also induces robust cell cycle arrest and apoptosis.[6] Studies have shown that dinaciclib treatment leads to the dephosphorylation of Rb and the induction of anaphase catastrophe in lung cancer cells through the inhibition of CDK1 and CDK2.[9]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathways affected by CCT68127 and dinaciclib, and a typical workflow for their experimental evaluation.

Caption: Signaling pathways targeted by CCT68127 and dinaciclib.

References

• 1. Western blot protocol | Jeffrey Magee Lab | Washington University in St. Louis [mageelab.wustl.edu]
• 2. Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Proliferation assay [protocols.io]
• 7. docs.abcam.com [docs.abcam.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Western blot protocol | Abcam [abcam.com]

Confirming CCT68127 Specificity for CDK2/9: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of experimental approaches to confirm the specificity of CCT68127 as a potent inhibitor of Cyclin-Dependent Kinase 2 (CDK2) and Cyclin-Dependent Kinase 9 (CDK9). CCT68127, an analog of seliciclib, demonstrates enhanced potency and selectivity for CDK2 and CDK9, making it a valuable tool for cancer research.[1][2] This document outlines key experiments, presents comparative data with alternative inhibitors, and provides detailed protocols to enable rigorous validation of its target engagement and specificity.

Introduction to CCT68127

CCT68127 is a tri-substituted purine (B94841) analog of seliciclib, optimized for greater potency and selectivity against CDK2 and CDK9.[1][3] Its mechanism of action involves hydrogen bonding with the DFG motif of CDK2, leading to potent enzymatic inhibition.[1][2] Functionally, CCT68127 treatment leads to hallmark effects of CDK2 and CDK9 inhibition, including decreased phosphorylation of the Retinoblastoma protein (RB) and RNA polymerase II, respectively, resulting in cell cycle arrest and apoptosis.[1][2]

Comparative Inhibitory Activity

A critical step in validating a kinase inhibitor is to determine its potency and selectivity across a panel of kinases. The half-maximal inhibitory concentration (IC50) is a key metric for potency.

Kinase Target	CCT68127 IC50 (µM)	Seliciclib IC50 (µM)	CYC065 IC50 (nM)
CDK2/cyclin E	0.03 [4]	0.66	5 [5]
CDK9/cyclin T	0.11 [4]	1.21	26 [5]
CDK1/cyclin B	1.12[1]	16.8	-
CDK4/cyclin D	>100[1]	>100	-
CDK5	-	-	-
CDK7/cyclin H	25.3[1]	24.3	Not appreciably affected[5]

Table 1: Comparison of the in vitro inhibitory potency of CCT68127 against various cyclin-dependent kinases, benchmarked against the parent compound seliciclib and the next-generation inhibitor CYC065. Lower values indicate higher potency.

CCT68127 exhibits significantly improved potency against CDK2 and CDK9 compared to its parent compound, seliciclib.[1] Notably, its selectivity is enhanced, with minimal activity against CDK4.[1] CYC065, another next-generation CDK2/9 inhibitor, also shows high potency, particularly for CDK2.[5]

Experimental Protocols for Specificity Confirmation

A multi-faceted approach is essential to rigorously confirm the specificity of CCT68127. This involves a combination of in vitro biochemical assays, cellular target engagement confirmation, and broader selectivity profiling.

In Vitro Kinase Inhibition Assay

This assay directly measures the ability of CCT68127 to inhibit the enzymatic activity of purified kinases. A radiometric assay is considered a gold standard for its sensitivity.[6][7]

Principle: This method quantifies the transfer of a radiolabeled phosphate (B84403) group from [γ-³³P]ATP to a specific substrate by the kinase. A reduction in substrate phosphorylation in the presence of the inhibitor indicates inhibitory activity.

Detailed Protocol:

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of CCT68127 in DMSO, starting from a 100 µM stock.

• Reaction Setup: In a 96-well plate, combine the purified recombinant kinase (e.g., CDK2/cyclin E, CDK9/cyclin T), its specific peptide substrate, and the kinase reaction buffer.

• Inhibitor Addition: Add the diluted CCT68127 or DMSO (vehicle control) to the wells.

• Reaction Initiation: Initiate the kinase reaction by adding a mixture of [γ-³³P]ATP and non-radiolabeled ATP. The final ATP concentration should be close to the Km value for each specific kinase to ensure accurate IC50 determination.[8]

• Incubation: Incubate the plate at 30°C for a predetermined time, ensuring the reaction remains in the linear range.

• Termination: Stop the reaction by adding a solution that precipitates the substrate or by spotting the reaction mixture onto phosphocellulose filter plates.

• Washing: Wash the filter plates to remove unincorporated [γ-³³P]ATP.

• Detection: Measure the amount of incorporated radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of kinase inhibition against the logarithm of the CCT68127 concentration to determine the IC50 value.

Cellular Target Engagement Assays

Confirming that CCT68127 engages its intended targets in a cellular context is crucial.

Principle: Inhibition of CDK2 and CDK9 in cells should lead to a dose-dependent decrease in the phosphorylation of their key substrates. For CDK2, a primary substrate is the Retinoblastoma protein (RB) at specific serine residues. For CDK9, a key substrate is the C-terminal domain (CTD) of RNA Polymerase II at Serine 2.

Detailed Protocol:

• Cell Culture and Treatment: Plate cancer cell lines (e.g., human colon cancer or melanoma cell lines[1]) and treat with increasing concentrations of CCT68127 for a specified duration (e.g., 24 hours). Include a vehicle-only (DMSO) control.

• Cell Lysis: Harvest the cells and prepare whole-cell lysates using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Antibody Incubation: Probe the membranes with primary antibodies specific for phospho-RB (e.g., Ser780, Ser807/811), total RB, phospho-RNA Pol II CTD (Ser2), and total RNA Pol II. A loading control (e.g., β-actin or GAPDH) should also be used.

• Detection: Use appropriate secondary antibodies conjugated to HRP or a fluorescent dye and visualize the protein bands using a suitable detection system.

• Analysis: Quantify the band intensities to determine the ratio of phosphorylated to total protein for each target.

Principle: The binding of a ligand (inhibitor) to its target protein can increase the thermal stability of the protein. CETSA measures this change in thermal stability to confirm target engagement in intact cells.[6]

Detailed Protocol:

• Cell Treatment: Treat cultured cells with CCT68127 or a vehicle control for 1-2 hours at 37°C.[6]

• Heating: Aliquot the cell suspension and heat the samples across a range of temperatures (e.g., 37°C to 70°C) for 3 minutes using a thermocycler.[6]

• Cell Lysis: Lyse the cells by freeze-thaw cycles.

• Centrifugation: Centrifuge the lysates to separate the soluble protein fraction from the aggregated, denatured proteins.

• Analysis: Analyze the soluble fraction by Western blotting for CDK2 and CDK9. A shift in the melting curve to a higher temperature in the CCT68127-treated samples indicates target engagement.

Off-Target and Kinome-Wide Specificity Profiling

To ensure that the observed cellular effects are due to the inhibition of CDK2 and CDK9 and not off-target activities, broader profiling is necessary.

a. Kinome-Wide Profiling: This involves screening CCT68127 against a large panel of purified kinases (e.g., >400) to identify potential off-targets.[6] This is typically performed by specialized contract research organizations.

b. Chemical Proteomics: This unbiased approach can identify protein targets of a small molecule in a cellular context.

c. Comparison with an Inactive Analog: CCT068152, an inactive analog of CCT68127, can be used as a negative control in cellular assays.[1] This helps to distinguish on-target effects from non-specific effects of the chemical scaffold.[1]

Signaling Pathways and Experimental Workflow

Conclusion

Confirming the specificity of a kinase inhibitor like CCT68127 is a critical undertaking that requires a systematic and multi-pronged experimental approach. By combining in vitro biochemical assays with cellular target engagement and functional studies, researchers can build a robust evidence base for its selectivity for CDK2 and CDK9. The protocols and comparative data presented in this guide provide a framework for the rigorous validation of CCT68127, ensuring its appropriate use as a specific tool for investigating the roles of CDK2 and CDK9 in cancer biology and for the development of novel therapeutics.

References

• 1. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cyclacel.com [cyclacel.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. A Novel CDK2/9 Inhibitor CYC065 Causes Anaphase Catastrophe and Represses Proliferation, Tumorigenesis and Metastasis in Aneuploid Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Validating CCT68127 Phenotype: A Comparative Guide to siRNA Knockdown of CDK2/9

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the novel CDK2/9 inhibitor, CCT68127, with the established method of siRNA-mediated knockdown of its targets, CDK2 and CDK9. This guide offers supporting experimental data, detailed protocols, and visual representations of the underlying biological pathways and experimental workflows.

CCT68127 is a potent and selective inhibitor of Cyclin-Dependent Kinase 2 (CDK2) and Cyclin-Dependent Kinase 9 (CDK9), two key regulators of cell cycle progression and transcription.[1][2] Its mechanism of action involves binding to the ATP pocket of these kinases, leading to a reduction in the phosphorylation of their respective substrates.[1][2] This targeted inhibition results in a range of anti-proliferative effects in cancer cells, including cell cycle arrest and apoptosis.[1][2][3][4]

To rigorously validate that the observed cellular phenotypes of CCT68127 are indeed a direct consequence of its intended on-target activity, a comparison with genetic knockdown of CDK2 and CDK9 using small interfering RNA (siRNA) is a critical experimental step. This approach allows for a clear distinction between the specific effects of CDK2/9 inhibition and any potential off-target effects of the compound.

Performance Comparison: CCT68127 vs. siRNA Knockdown

The following tables summarize the key phenotypic outcomes observed with both CCT68127 treatment and siRNA-mediated knockdown of CDK2 and CDK9.

Phenotypic Endpoint	CCT68127	siRNA Knockdown of CDK2	siRNA Knockdown of CDK9	Supporting Evidence
Cell Cycle Progression	Induces G1 or G2/M arrest.[1][3]	Arrests cell cycle at G0/G1 phases.[5]	Can lead to moderate growth effects and cell death.[6]	CCT68127 treatment results in a reduction in cells with 2n DNA content and an increase in cells with 4n DNA content.[1] siRNA-mediated knockdown of CDK2 has been shown to effectively arrest the cell cycle in human cancer cells.[5] CDK9 knockdown has been demonstrated to cause profound cell death in some cell lines.[6]
Apoptosis	Induces apoptosis.[1][2][3][4]	Can induce apoptosis, particularly in the context of multipolar division ("anaphase catastrophe").[7]	Induces apoptosis.[8]	CCT68127 treatment leads to increased apoptosis in various cancer cell lines.[3][4] CDK2 inhibition, including through knockdown, can trigger anaphase catastrophe, a form of mitotic death.[7][9][10] CDK9 inhibition has been shown to induce apoptosis by downregulating anti-apoptotic proteins.[8]
Cell Proliferation	Potently inhibits cell proliferation.[1][2]	Inhibits cell proliferation.[5][11]	Inhibits cell proliferation.[12][13][14]	CCT68127 demonstrates superior antiproliferative activity compared to its parent compound, seliciclib.[1][2] Knockdown of CDK2 impairs the proliferation of tumor cells.[11] siRNA-mediated reduction of CDK9 expression results in cell growth inhibition.[12][13][14]
Substrate Phosphorylation	Decreases phosphorylation of Retinoblastoma protein (RB) and RNA Polymerase II (RNAP II).[1][2]	Reduces phosphorylation of RB.	Reduces phosphorylation of RNAP II.[1]	CCT68127 treatment leads to a dose-dependent decrease in the phosphorylation of both RB (a CDK2 substrate) and the C-terminal domain of RNAP II (a CDK9 substrate).[1]

Experimental Protocols

siRNA Knockdown of CDK2 and CDK9

This protocol provides a general framework for the transient knockdown of CDK2 and CDK9 using siRNA. Optimization of transfection conditions for specific cell lines is recommended.

Materials:

• CDK2, CDK9, and non-targeting control siRNAs

• Lipofectamine RNAiMAX Transfection Reagent (or equivalent)

• Opti-MEM I Reduced Serum Medium (or equivalent)

• Complete cell culture medium

• 6-well tissue culture plates

• Target cells in culture

Procedure:

• Cell Seeding: The day before transfection, seed cells in a 6-well plate at a density that will result in 30-50% confluency at the time of transfection.

• siRNA Preparation:

  • Dilute 20 pmol of siRNA (CDK2, CDK9, or control) in 100 µL of Opti-MEM I medium.

  • Gently mix and incubate for 5 minutes at room temperature.

• Transfection Reagent Preparation:

  • Dilute 5 µL of Lipofectamine RNAiMAX in 100 µL of Opti-MEM I medium.

  • Gently mix and incubate for 5 minutes at room temperature.

• Complex Formation:

  • Combine the diluted siRNA and the diluted Lipofectamine RNAiMAX.

  • Mix gently and incubate for 20-30 minutes at room temperature to allow for the formation of siRNA-lipid complexes.

• Transfection:

  • Add the 200 µL of siRNA-lipid complex mixture dropwise to each well containing cells and 2.3 mL of complete medium.

  • Gently rock the plate to ensure even distribution.

• Incubation: Incubate the cells at 37°C in a CO2 incubator for 24-72 hours. The optimal incubation time should be determined empirically.

• Validation of Knockdown: Harvest the cells and assess the knockdown efficiency at the mRNA level (by qRT-PCR) and protein level (by Western blotting).

• Phenotypic Analysis: Following confirmation of successful knockdown, proceed with the desired phenotypic assays (e.g., cell cycle analysis, apoptosis assays, proliferation assays).

CCT68127 Treatment

Materials:

• CCT68127 (stock solution typically in DMSO)

• Complete cell culture medium

• Target cells in culture

• Appropriate tissue culture plates or flasks

Procedure:

• Cell Seeding: Seed cells at the desired density in the appropriate culture vessel.

• Compound Preparation: Prepare serial dilutions of CCT68127 in complete cell culture medium from the stock solution. Include a vehicle control (DMSO) at the same final concentration as in the highest CCT68127 treatment.

• Treatment: Remove the existing medium from the cells and replace it with the medium containing the desired concentrations of CCT68127 or the vehicle control.

• Incubation: Incubate the cells for the desired period (e.g., 24, 48, 72 hours) at 37°C in a CO2 incubator.

• Phenotypic Analysis: Following the incubation period, perform the relevant phenotypic assays.

Visualizing the Pathways and Workflow

To better understand the underlying mechanisms and the experimental logic, the following diagrams have been generated.

Caption: Signaling pathway of CDK2/9 and points of intervention.

Caption: Workflow for validating CCT68127 phenotype.

Conclusion

References

• 1. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Suppression of CDK2 expression by siRNA induces cell cycle arrest and cell proliferation inhibition in human cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Phenotypic Characterization of Targeted Knockdown of Cyclin-Dependent Kinases in the Intestinal Epithelial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. CDK9: A Comprehensive Review of Its Biology, and Its Role as a Potential Target for Anti-Cancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Novel CDK2/9 Inhibitor CYC065 Causes Anaphase Catastrophe and Represses Proliferation, Tumorigenesis and Metastasis in Aneuploid Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. Loss of Cdk2 and cyclin A2 impairs cell proliferation and tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

CCT68127: A Sharper Tool for Targeting CDK2 and CDK9 Compared to First-Generation CDK Inhibitors

For Immediate Release

In the landscape of cancer drug discovery, the pursuit of highly selective kinase inhibitors remains a paramount goal to enhance therapeutic efficacy while minimizing off-target effects. A comparative analysis of the novel cyclin-dependent kinase (CDK) inhibitor, CCT68127, against first-generation pan-CDK inhibitors such as flavopiridol (B1662207) and roscovitine (B1683857) (seliciclib), reveals a significant advancement in selectivity, particularly against CDK2 and CDK9. This guide provides an objective comparison, supported by experimental data, to inform researchers and drug development professionals on the distinct profiles of these compounds.

Superior Selectivity Profile of CCT68127

CCT68127, a derivative of the purine-based inhibitor seliciclib, demonstrates a marked improvement in both potency and selectivity for CDK2 and CDK9.[1][2] First-generation CDK inhibitors, including flavopiridol and roscovitine, are characterized by their broad-spectrum or "pan-inhibitory" activity across multiple CDKs, which has been associated with significant toxicity in clinical trials.[3][4]

The data presented below clearly illustrates the enhanced selectivity of CCT68127. While flavopiridol and roscovitine inhibit a range of CDKs at nanomolar to low micromolar concentrations, CCT68127 exhibits its most potent activity against CDK2 and CDK9, with significantly less impact on other CDKs such as CDK1 and CDK4.[2][3][5]

Quantitative Comparison of Inhibitory Activity (IC50)

The half-maximal inhibitory concentration (IC50) values provide a quantitative measure of a drug's potency. The following table summarizes the IC50 values for CCT68127 and first-generation CDK inhibitors against a panel of key cyclin-dependent kinases.

Kinase Target	CCT68127 IC50 (µM)[2]	Flavopiridol IC50 (µM)[3][6]	Roscovitine (Seliciclib) IC50 (µM)[1][5]
CDK1/cyclin B	1.12	0.03	0.65
CDK2/cyclin A	-	-	0.7
CDK2/cyclin E	0.01	0.1	0.7
CDK4/cyclin D1	>10	0.1	>100
CDK5/p35	0.014	-	0.16
CDK7/cyclin H	0.76	0.3	0.49
CDK9/cyclin T1	0.04	0.01	0.79

Note: IC50 values can vary depending on the specific assay conditions, including ATP concentration and substrate used.

Experimental Protocols

The determination of IC50 values is critical for the characterization of kinase inhibitors. Below is a representative experimental protocol for an in vitro kinase inhibition assay, based on methodologies commonly used for CDK inhibitors.

In Vitro Kinase Inhibition Assay (Radiometric)

Objective: To determine the concentration of an inhibitor required to reduce the activity of a specific CDK by 50%.

Materials:

• Recombinant human CDK/cyclin complexes (e.g., CDK2/cyclin E, CDK9/cyclin T1)

• Kinase-specific substrate (e.g., Histone H1 for CDK2, RNA Polymerase II C-terminal domain peptide for CDK9)

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• Adenosine Triphosphate (ATP), [γ-³²P]ATP

• Test inhibitor (e.g., CCT68127) serially diluted in DMSO

• P81 phosphocellulose paper

• Phosphoric acid wash solution (0.75%)

• Scintillation counter and scintillation fluid

Procedure:

• Reaction Setup: Prepare a reaction mix containing the kinase assay buffer, the specific CDK/cyclin complex, and its corresponding substrate.

• Inhibitor Addition: Add serial dilutions of the test inhibitor or DMSO (vehicle control) to the reaction mix and incubate for a short period (e.g., 10-15 minutes) at room temperature to allow for inhibitor binding.

• Initiation of Kinase Reaction: Start the reaction by adding a mixture of cold ATP and [γ-³²P]ATP to a final concentration that is typically close to the Km of the kinase for ATP.

• Incubation: Incubate the reaction at 30°C for a predetermined time (e.g., 30 minutes), ensuring the reaction is in the linear range.

• Termination of Reaction: Stop the reaction by spotting a portion of the reaction mixture onto P81 phosphocellulose paper. The phosphorylated substrate will bind to the paper, while the unincorporated [γ-³²P]ATP will not.

• Washing: Wash the P81 papers extensively with 0.75% phosphoric acid to remove any unbound [γ-³²P]ATP.

• Quantification: Measure the amount of radioactivity incorporated into the substrate using a scintillation counter.

• Data Analysis: Calculate the percentage of kinase inhibition for each inhibitor concentration relative to the vehicle control. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Signaling Pathways and Experimental Workflow

To visualize the mechanisms of action and the experimental process, the following diagrams are provided.

Caption: CCT68127 selectively inhibits CDK2, blocking G1/S transition.

Caption: CCT68127 inhibits CDK9, a key regulator of transcription.

References

• 1. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 2. Video: Assaying Protein Kinase Activity with Radiolabeled ATP [jove.com]
• 3. Assay of protein kinases using radiolabeled ATP: a protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. Assaying Protein Kinase Activity with Radiolabeled ATP [jove.com]
• 6. The Dynamic Mobility of Histone H1 Is Regulated by Cyclin/CDK Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]

Validating CCT68127-Induced Anaphase Catastrophe: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of CCT68127, a potent CDK2/9 inhibitor, with other alternatives for inducing anaphase catastrophe, a promising anti-cancer mechanism. We present supporting experimental data, detailed protocols for validation, and visual representations of the key signaling pathways and experimental workflows.

CCT68127: A Potent Inducer of Anaphase Catastrophe

CCT68127 is a next-generation CDK2/9 inhibitor that has demonstrated significant anti-proliferative activity in various cancer cell lines, particularly in lung cancer.[1] Its primary mechanism of action involves the induction of "anaphase catastrophe," a process that selectively eliminates cancer cells with supernumerary centrosomes, a common feature of aneuploid tumors.[1][2] Anaphase catastrophe is triggered by the inhibition of cyclin-dependent kinase 2 (CDK2), which disrupts the clustering of extra centrosomes during mitosis, leading to multipolar spindle formation and subsequent apoptotic cell death.[1][3]

Comparative Efficacy of CCT68127

CCT68127 exhibits greater potency and selectivity against CDK2 and CDK9 compared to its predecessor, seliciclib (CYC202).[4][5] This enhanced activity translates to superior anti-proliferative effects at lower concentrations.

Table 1: Comparison of IC50 Values of CDK Inhibitors

Compound	Target CDKs	IC50 (CDK2/cyclin E)	IC50 (CDK9/cyclin T)	Reference
CCT68127	CDK2, CDK9	22-fold more potent than seliciclib	11-fold more potent than seliciclib	[4]
Seliciclib (CYC202)	CDK2, CDK7, CDK9	~100 nM	~950 nM	[6][4]
Dinaciclib	Pan-CDK	-	-	[7]
CYC065	CDK2, CDK9	5 nM	26 nM	[6][8]

Table 2: In Vitro Effects of CCT68127 on Lung Cancer Cells

Parameter	Concentration	Effect	Reference
Growth Inhibition	1 µM	Up to 88.5%	[1][9]
Apoptosis Induction	2 µM	Up to 42.6%	[1][9]
Anaphase Catastrophe	1 µM	14.1% increase in multipolar anaphases	[1][9]

Signaling Pathway of CCT68127-Induced Anaphase Catastrophe

CCT68127's induction of anaphase catastrophe is primarily mediated through the inhibition of CDK2. CDK2 phosphorylates the centrosomal protein CP110, a key regulator of centrosome clustering.[1][2][6] By inhibiting CDK2, CCT68127 prevents CP110 phosphorylation, leading to the failure of supernumerary centrosomes to cluster at the spindle poles. This results in the formation of multipolar spindles during mitosis, triggering anaphase catastrophe and subsequent apoptosis.[6]

Caption: CCT68127 signaling pathway leading to anaphase catastrophe.

Experimental Protocols for Validating Anaphase Catastrophe

To validate the induction of anaphase catastrophe by CCT68127, a series of well-established experimental protocols can be employed.

Cell Culture and Treatment

• Cancer cell lines with known supernumerary centrosomes (e.g., various lung cancer cell lines) are cultured under standard conditions.

• Cells are treated with a range of concentrations of CCT68127 or a vehicle control (e.g., DMSO) for a predetermined duration (e.g., 24-48 hours).

Immunofluorescence Staining for Mitotic Spindle and Chromosomes

This protocol allows for the direct visualization and quantification of multipolar anaphases.

Materials:

• Phosphate-buffered saline (PBS)

• Paraformaldehyde (4% in PBS)

• Triton X-100 (0.25% in PBS)

• Blocking solution (e.g., 1% BSA in PBS)

• Primary antibodies: anti-α-tubulin (for spindle microtubules) and anti-γ-tubulin (for centrosomes)

• Fluorochrome-conjugated secondary antibodies

• DAPI or Hoechst stain (for DNA/chromosomes)

• Mounting medium

Procedure:

• Grow cells on coverslips in a petri dish.

• After treatment, wash the cells with PBS.

• Fix the cells with 4% paraformaldehyde for 10-15 minutes at room temperature.

• Wash twice with PBS.

• Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

• Wash twice with PBS.

• Block with 1% BSA in PBS for 30-60 minutes.

• Incubate with primary antibodies diluted in blocking solution for 1 hour at room temperature or overnight at 4°C.

• Wash three times with PBS.

• Incubate with fluorochrome-conjugated secondary antibodies diluted in blocking solution for 1 hour at room temperature in the dark.

• Wash three times with PBS.

• Counterstain with DAPI or Hoechst for 5-10 minutes.

• Wash twice with PBS.

• Mount the coverslips onto microscope slides using mounting medium.

• Visualize using a fluorescence microscope.

Quantification of Multipolar Anaphases

• Cells in anaphase are identified by their separated sister chromatids.

• The number of spindle poles in each anaphase cell is counted.

• Cells with more than two spindle poles are scored as undergoing multipolar anaphase.

• The percentage of anaphase cells exhibiting a multipolar phenotype is calculated for both treated and control groups.

Apoptosis Assays

• Apoptosis can be quantified using methods such as Annexin V/Propidium Iodide (PI) staining followed by flow cytometry, or by performing a TUNEL assay.

Experimental Workflow

The following diagram illustrates the general workflow for validating CCT68127-induced anaphase catastrophe.

References

• 1. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. TRIGGERING ANAPHASE CATASTROPHE TO COMBAT ANEUPLOID CANCERS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anaphase catastrophe is a target for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular profiling and combinatorial activity of CCT068127: a potent CDK2 and CDK9 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Engaging Anaphase Catastrophe Mechanisms to Eradicate Aneuploid Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cyclacel.com [cyclacel.com]
• 8. A Novel CDK2/9 Inhibitor CYC065 Causes Anaphase Catastrophe and Represses Proliferation, Tumorigenesis and Metastasis in Aneuploid Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of CCT68127: A Step-by-Step Guide for Laboratory Professionals

For researchers and scientists engaged in drug development, the safe handling and disposal of chemical compounds are paramount to ensuring a secure laboratory environment and regulatory compliance. This guide provides essential safety and logistical information for the proper disposal of CCT68127, a potent CDK2 and CDK9 inhibitor used in cancer research. Adherence to these procedures is critical for minimizing environmental impact and protecting personnel from potential hazards.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is crucial to have a comprehensive understanding of the potential hazards associated with CCT68127 and to be equipped with the appropriate personal protective equipment (PPE).

Recommended Personal Protective Equipment (PPE):

PPE Category	Item	Specifications
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Always inspect gloves for tears or punctures before use. Double gloving is advisable.[3]
Eye Protection	Safety glasses with side shields or goggles	Goggles are required when there is a risk of splashing.
Body Protection	Laboratory coat	A solid-front, disposable gown should be worn to protect from spills.[3]
Respiratory Protection	Use in a well-ventilated area or fume hood	If there is a risk of generating aerosols or dust, a properly fitted respirator (e.g., N95 or higher) should be used.

Step-by-Step Disposal Plan

The disposal of CCT68127 and any contaminated materials must be handled with meticulous care to prevent environmental contamination and personnel exposure.

1. Waste Segregation and Collection:

• Solid Waste: All solid waste contaminated with CCT68127, including unused or expired product, contaminated gloves, bench paper, and pipette tips, must be collected in a designated, leak-proof, and clearly labeled hazardous waste container. The container should be made of a material compatible with the chemical.

• Liquid Waste: Solutions containing CCT68127 should be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not mix CCT68127 waste with other chemical waste streams unless compatibility has been confirmed.

• Sharps Waste: Any sharps, such as needles or razor blades, contaminated with CCT68127 must be disposed of in a designated sharps container that is puncture-resistant and leak-proof.[3]

2. Labeling of Waste Containers:

All hazardous waste containers must be clearly labeled with the following information:

• The words "Hazardous Waste"

• The full chemical name: "CCT68127"

• The primary hazards (e.g., "Toxic," "Antineoplastic")

• The date the waste was first added to the container.

3. Storage of Hazardous Waste:

Hazardous waste containers should be stored in a designated, secure area away from general laboratory traffic.[5] The storage area should be well-ventilated and have secondary containment to prevent the spread of spills. Incompatible waste streams must be segregated to prevent dangerous reactions.

4. Final Disposal:

The disposal of CCT68127 waste must be handled by a licensed hazardous waste disposal company. Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal. Do not attempt to dispose of CCT68127 down the drain or in the regular trash. [4][5]

Experimental Protocols for Decontamination

While specific decontamination protocols for CCT68127 are not available, a general procedure for cleaning surfaces contaminated with antineoplastic agents can be followed. This typically involves a multi-step process:

• Deactivation (Optional and Agent-Specific): Chemical deactivation may be possible but requires specific knowledge of the compound's reactivity. As this information is not available for CCT68127, this step should be skipped unless validated data becomes available.

• Cleaning: Use a detergent solution to clean the contaminated area thoroughly.

• Rinsing: Rinse the area with water.

• Disinfection (if biologically contaminated): Use an appropriate disinfectant.

All materials used for decontamination (e.g., wipes, absorbent pads) must be disposed of as hazardous waste.

Logical Workflow for CCT68127 Disposal

The following diagram illustrates the decision-making process and steps for the proper disposal of CCT68127.

Caption: Logical workflow for the safe disposal of CCT68127 waste.

By adhering to these general but critical guidelines, laboratory professionals can ensure the safe and compliant disposal of CCT68127, fostering a culture of safety and environmental responsibility. Always consult your institution's specific hazardous waste management policies and EHS department for guidance.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. web.uri.edu [web.uri.edu]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. benchchem.com [benchchem.com]

Essential Safety and Logistical Guidance for Handling CCT68127

For Researchers, Scientists, and Drug Development Professionals

Personal Protective Equipment (PPE)

Due to the potent nature of CCT68127, a comprehensive approach to personal protection is mandatory. The following table summarizes the recommended PPE for various laboratory activities involving this compound.

Activity	Required PPE	Notes
Weighing and Aliquoting (Solid Form)	- Disposable Gown/Lab Coat (fluid-resistant) - Double Gloving (chemotherapy-rated nitrile gloves) - Safety Goggles with Side Shields or Face Shield - N95 or higher-rated respirator	To be performed in a certified chemical fume hood or a ventilated balance enclosure to minimize inhalation of fine particles.
Solution Preparation and Handling	- Disposable Gown/Lab Coat (fluid-resistant) - Double Gloving (chemotherapy-rated nitrile gloves) - Safety Goggles with Side Shields	Handle solutions within a chemical fume hood to prevent aerosol exposure.
In Vitro and In Vivo Administration	- Disposable Gown/Lab Coat (fluid-resistant) - Double Gloving (chemotherapy-rated nitrile gloves) - Safety Goggles with Side Shields	For in vivo studies, additional precautions may be necessary based on the animal model and administration route.
Waste Disposal	- Disposable Gown/Lab Coat (fluid-resistant) - Heavy-duty Gloves (over inner nitrile gloves) - Safety Goggles with Side Shields	Ensure all waste containers are properly sealed and labeled before handling.

Operational Plan: Step-by-Step Guidance

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• CCT68127 is typically shipped at ambient temperature.[1]

• For short-term storage (days to weeks), maintain the compound in a dry, dark environment at 0-4°C.[1]

• For long-term storage (months to years), store at -20°C.[1]

• Keep the container tightly sealed and clearly labeled.

2. Preparation of Stock Solutions:

• All manipulations of solid CCT68127 should be conducted in a certified chemical fume hood or a powder containment hood to prevent inhalation of dust.

• Use a dedicated set of spatulas and weighing papers.

• Prepare stock solutions by dissolving the compound in a suitable solvent, such as DMSO.

• Cap and seal the stock solution container tightly and store it at an appropriate temperature (typically -20°C or -80°C) to maintain stability.

3. Experimental Use:

• When diluting stock solutions or adding CCT68127 to experimental setups, always work within a chemical fume hood.

• Avoid direct contact with skin and eyes. In case of accidental contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.

• Change gloves immediately if they become contaminated.

Disposal Plan

All materials contaminated with CCT68127 must be treated as hazardous chemical waste.

• Solid Waste:

  • Includes unused compound, contaminated gloves, weighing papers, pipette tips, and lab coats.

  • Collect in a dedicated, clearly labeled, and sealed hazardous waste container.

• Liquid Waste:

  • Includes unused stock solutions and experimental media containing CCT68127.

  • Collect in a dedicated, leak-proof, and clearly labeled hazardous waste container. Do not pour down the drain.

• Sharps Waste:

  • Contaminated needles and syringes should be disposed of in a designated sharps container for hazardous chemical waste.

• Decontamination:

  • Decontaminate all work surfaces and equipment that have come into contact with CCT68127. Use a suitable solvent (e.g., 70% ethanol) followed by a laboratory-grade detergent. All cleaning materials must be disposed of as hazardous waste.

Experimental Protocol: In Vivo Antitumor Activity Assessment

The following is a detailed methodology for a key experiment involving CCT68127, based on a syngeneic murine lung cancer xenograft model.[2]

Objective: To evaluate the in vivo efficacy of CCT68127 in inhibiting tumor growth.

Materials:

• CCT68127

• Vehicle control (e.g., DMSO/water/HCl)

• Luciferase-expressing 393P KRAS mutant murine lung cancer cells

• Immunocompetent 129S2/SVPasCrl mice (6-8 weeks old)

• Standard animal housing and handling equipment

• Calipers for tumor measurement

• Oral gavage needles

Procedure:

• Cell Culture and Implantation:

  • Culture 393P-luc cells under standard conditions.

  • Harvest and resuspend cells in a suitable medium.

  • Subcutaneously inject 1 x 10^6 cells into the flank of each mouse.

• Tumor Growth and Grouping:

  • Monitor mice for tumor development.

  • Once tumors are palpable, measure their initial volume using calipers (Volume = (length x width^2)/2).

  • Randomly assign mice to treatment and control groups (n=4 per group).

• Treatment Administration:

  • Prepare a 50 mg/kg solution of CCT68127 in the vehicle.

  • Administer 50 mg/kg of CCT68127 or vehicle alone to the respective groups via oral gavage.

  • Treatment schedule: once daily for five consecutive days, followed by two days off, for a total of three weeks.[2]

• Monitoring and Data Collection:

  • Measure tumor volumes and body weights regularly (e.g., twice weekly).

  • Monitor the overall health and behavior of the mice.

• Endpoint and Analysis:

  • At the end of the study, euthanize the mice according to institutional guidelines.

  • Excise tumors for further analysis if required.

  • Analyze tumor growth data using appropriate statistical methods (e.g., mixed model analysis) to compare the treatment and control groups.

Visualizations

References

• 1. medkoo.com [medkoo.com]
• 2. Next-Generation CDK2/9 Inhibitors and Anaphase Catastrophe in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]